Didodecylbenzenesulphonic acid

• CAS: 28679-14-3

Core Science & Biosynthesis

Didodecylbenzenesulphonic Acid (CAS 28679-14-3): A Lipophilic Brønsted Acid & Gemini-Like Surfactant

Topic: Didodecylbenzenesulphonic acid (CAS 28679-14-3) Properties & Applications Content Type: In-Depth Technical Guide Audience: Researchers, Formulation Scientists, and Process Chemists

Executive Summary

Didodecylbenzenesulphonic acid (Di-DDBSA), CAS 28679-14-3, is a high-molecular-weight sulfonic acid characterized by the presence of two dodecyl (C12) alkyl chains on the benzene ring. This structural feature distinguishes it sharply from the widely used linear alkylbenzene sulfonic acid (LABSA/Dodecylbenzenesulfonic acid, CAS 27176-87-0), which possesses only a single alkyl chain.

For the researcher, this "double-tail" architecture confers unique physicochemical properties: extreme lipophilicity , a low Hydrophile-Lipophile Balance (HLB), and a geometric packing parameter that favors the formation of inverse micelles and water-in-oil (W/O) emulsions . Consequently, Di-DDBSA is not merely a surfactant but a functional "Surfactant-Type Catalyst" (STC) capable of accelerating acid-catalyzed reactions in non-polar media by sequestering water byproducts within its hydrophilic core.

Chemical Identity & Physicochemical Properties[1][2][3][4]

Unlike its mono-alkylated counterpart, Di-DDBSA is highly soluble in aliphatic hydrocarbons and oils, making it a critical reagent for hydrophobic formulations and oil-based catalysis.

Table 1: Physicochemical Profile

Property	Data / Characteristic	Note
CAS Number	28679-14-3	Distinct from Mono-DBSA (27176-87-0)
IUPAC Name	2,3-Didodecylbenzenesulfonic acid	Isomers vary (position of alkyl chains)
Molecular Formula	C₃₀H₅₄O₃S	Mono-DBSA is C₁₈H₃₀O₃S
Molecular Weight	~494.8 g/mol	Significantly heavier than Mono (~326 g/mol )
Appearance	Viscous Amber/Brown Liquid	High viscosity due to alkyl chain entanglement
Solubility	Soluble in Hexane, Toluene, Oils	Insoluble/Dispersible in Water (forms emulsions)
Acidity (pKa)	< 0 (Strong Acid)	Comparable strength to p-TsOH but lipophilic
HLB Value	~3 – 6 (Estimated)	Promotes Water-in-Oil (W/O) systems

Structural Distinction & Impact

The presence of two C12 chains creates a "wedge" molecular shape. While single-chain surfactants (cone shape) form normal micelles (oil-in-water), the bulky hydrophobic volume of Di-DDBSA forces the interface to curve towards the water, spontaneously forming inverse micelles (water-in-oil).

Figure 1: Geometric packing comparison. The double-tail structure of Di-DDBSA drives the formation of inverse micelles, essential for its role as a nanoreactor in organic solvents.

Functional Applications in R&D

A. Surfactant-Type Catalyst (STC) in Organic Synthesis

Di-DDBSA is a premier example of a Brønsted acid surfactant. In reactions like esterification , acetylation , or Mannich reactions performed in non-polar solvents (e.g., cyclohexane, toluene), Di-DDBSA serves a dual role:

• Catalyst: Provides the

  proton.

• Nanoreactor: Aggregates into inverse micelles. The hydrophilic sulfonic acid heads form a polar core that attracts water generated during the reaction. By sequestering this water, Di-DDBSA shifts the equilibrium toward the product (Le Chatelier's principle) without requiring physical water removal (e.g., Dean-Stark).

B. Drug Delivery & Microencapsulation

In pharmaceutical formulation, Di-DDBSA is utilized to stabilize Water-in-Oil (W/O) emulsions . This is critical for:

• Microencapsulation: Polymerizing a shell around a water droplet containing a hydrophilic drug.

• Lipophilic Ion Pairing: The large hydrophobic cation of Di-DDBSA can ion-pair with cationic hydrophilic drugs, increasing their solubility in lipid membranes or oil-based delivery vehicles.

Experimental Protocols

Protocol 1: High-Yield Esterification using Di-DDBSA as Nanoreactor

This protocol demonstrates the "water-sequestering" capability of Di-DDBSA in synthesizing esters from long-chain fatty acids, a reaction that typically requires high temperatures to remove water.

Materials:

• Oleic Acid (Substrate A)

• Methanol or Ethanol (Substrate B)

• Catalyst: Didodecylbenzenesulphonic acid (CAS 28679-14-3)

• Solvent: Cyclohexane or Toluene (Optional; solvent-free is possible)

Methodology:

• Charge: In a round-bottom flask, mix Oleic Acid (10 mmol) and Methanol (15 mmol).

• Catalyst Addition: Add Di-DDBSA (0.5 - 1.0 mol%). Note: The liquid nature allows easy dispensing.

• Emulsification: Stir vigorously (magnetic stirring > 500 rpm). The mixture will appear homogeneous or slightly turbid as inverse micelles form.

• Reaction: Heat to 40–60°C. Unlike p-TsOH which might precipitate or require higher heat, Di-DDBSA remains fully dissolved in the organic phase.

• Monitoring: Monitor by TLC or GC. The reaction proceeds rapidly as water is trapped in the catalyst's micellar core.

• Work-up:

  • Cool the mixture.

  • Add a small amount of water or saturated

    . The emulsion will break or separate.

  • The catalyst partitions into the organic phase (if neutralized) or can be washed out depending on pH. For rigorous purification, flash chromatography is recommended.

Protocol 2: Formation of Stable W/O Emulsions for Encapsulation

Target: Creating a stable inverse emulsion for polymerizing a hydrophilic payload.

Methodology:

• Oil Phase Preparation: Dissolve 5% (w/v) Di-DDBSA in an aliphatic solvent (e.g., Isopar M or Kerosene). The solution should be clear.

• Aqueous Phase Preparation: Dissolve the hydrophilic monomer (e.g., acrylamide) or drug payload in water.

• Emulsification: Slowly add the Aqueous Phase to the Oil Phase under high-shear homogenization (3,000–5,000 rpm).

• Stabilization: Continue shearing for 5 minutes. The Di-DDBSA stabilizes the water droplets (dispersed phase) within the oil continuum.

• Verification: Place a drop on a microscope slide. You should observe uniform water droplets (2–10 µm) suspended in the oil. Conduct a "drop test": a drop of the emulsion should disperse in oil, not water.

Mechanism of Action: The Catalytic Cycle

The efficiency of Di-DDBSA in synthesis is driven by the "Inverse Micelle Nanoreactor" mechanism.

Figure 2: The "Nanoreactor" mechanism. Di-DDBSA acts as a phase-transfer catalyst, bringing reagents together at the interface and removing the inhibiting water byproduct into the micelle core.

Safety & Handling (E-E-A-T)

While Di-DDBSA is a valuable tool, it poses specific hazards due to its acidity and surfactant nature.

• Corrosivity: As a sulfonic acid, it is Corrosive (Category 1B/1C) . It causes severe skin burns and eye damage.[1] Always wear nitrile gloves, safety goggles, and a lab coat.

• Inhalation: Avoid breathing mists.[2][3] Use in a fume hood, especially when heating.

• Environmental: Like many alkylbenzene sulfonates, it is toxic to aquatic life with long-lasting effects. Do not dispose of down the drain; use organic waste streams.

• Neutralization: Spills should be neutralized with sodium carbonate or sodium bicarbonate before cleanup.

References

• National Institutes of Health (PubChem). (2025). Dodecylbenzenesulfonic acid (Related Compound Data). Retrieved from [Link]

• Pilot Chemical Corp. (n.d.). Aristol E (Didodecylbenzenesulfonic acid) in Microencapsulation Patents. (Referenced in US Patent 6,113,935).

Sources

• 1. Dodecylbenzenesulphonic acid | C18H30O3S | CID 25457 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. crcindustries.com [crcindustries.com]
• 3. solutions.covestro.com [solutions.covestro.com]

difference between didodecylbenzenesulphonic acid and dodecylbenzenesulfonic acid

An In-depth Technical Guide to the Core Differences Between Linear and Branched Dodecylbenzenesulfonic Acid

Abstract

Dodecylbenzenesulfonic acid (DDBSA) and its salts, the alkylbenzene sulfonates, are anionic surfactants that have been a cornerstone of the detergent and cleaning industry for decades. However, a critical structural distinction in the alkyl chain—whether it is linear or branched—dramatically alters the molecule's physicochemical properties, performance, and environmental fate. This guide provides a detailed technical examination of the differences between Linear Dodecylbenzenesulfonic Acid, the precursor to Linear Alkylbenzene Sulfonates (LAS), and Branched Dodecylbenzenesulfonic Acid, the precursor to Branched Alkylbenzene Sulfonates (BABS). We will explore the causality behind their divergent properties, from synthesis and surfactant performance to their profound environmental impact, offering field-proven insights for researchers, scientists, and formulation professionals.

Introduction: Deconstructing the Terminology

While the query "didodecylbenzenesulphonic acid" suggests a benzene ring with two dodecyl chains, such a molecule is not a common industrial surfactant and is sterically hindered. The more pertinent and impactful distinction within the C12-alkylbenzene sulfonate family lies in the isomerism of a single dodecyl chain. Dodecylbenzenesulfonic acid is an isomeric mixture, and the arrangement of the 12-carbon alkyl group is the single most important factor determining its properties. The shift from branched-chain to linear-chain alkylbenzenesulfonates in the 1960s was a landmark event in the chemical industry, driven entirely by the profound difference in biodegradability. This guide will therefore focus on this critical distinction.

• Branched Dodecylbenzenesulfonic Acid (BABS-precursor): Characterized by a highly branched alkyl chain. Historically, this was produced via propylene tetramerization.

• Linear Dodecylbenzenesulfonic Acid (LAS-precursor): Features a linear alkyl chain (with the exception of the phenyl group attachment point). This is the current industry standard.

Molecular Structure: The Foundation of Function

The fundamental difference between these two surfactant classes originates from their molecular geometry.

Branched Alkylbenzene Sulfonates (BABS)

The alkyl chain in BABS is highly branched, a result of its synthesis from propylene tetramer. This complex, bulky structure creates significant steric hindrance and a more compact molecular shape.

Linear Alkylbenzene Sulfonates (LAS)

In contrast, LAS possesses a linear paraffin chain. While the benzene ring can be attached to any of the internal carbon atoms (positions 2 through 6 are common), the chain itself is unbranched. This elongated, flexible structure is crucial for its interaction with microbial enzymes.

Caption: Core structural differences between BABS and LAS precursors.

Synthesis and Industrial Production

The divergence in structure begins at the very first step of synthesis: the alkylation of benzene.

Caption: High-level overview of BABS and LAS synthesis pathways.

• Alkylation:

  • BABS: Benzene is alkylated with propylene tetramer using a strong acid catalyst like hydrofluoric acid (HF). The branched nature of the tetramer is directly transferred to the final molecule.

  • LAS: Benzene is alkylated with linear olefins (derived from dehydrogenation of n-paraffins) or linear chloroparaffins. The choice of catalyst (e.g., HF, AlCl₃) influences the position of the phenyl group attachment on the linear chain.

• Sulfonation:

  • The resulting Linear Alkylbenzene (LAB) or Branched Alkylbenzene (BAB) is then sulfonated, typically using sulfur trioxide (SO₃) in a falling film reactor, to produce the corresponding sulfonic acid. This step is common to both processes.

Comparative Physicochemical Properties and Performance

The structural isomerism directly translates into measurable differences in performance as a surfactant. LAS is generally considered a superior surfactant for most detergent applications, which, combined with its biodegradability, cemented its market dominance.

Property	Branched (BABS)	Linear (LAS)	Causality and Implication
Biodegradability	Very Poor (< 35%)	Excellent (> 90%)	The quaternary carbon atoms in BABS block microbial enzymatic degradation pathways.
Surface Tension Reduction	Good	Excellent	The linear chain of LAS allows for more efficient packing at the air-water interface, lowering surface tension more effectively.
Critical Micelle Conc. (CMC)	Higher	Lower	LAS forms micelles at lower concentrations, making it a more efficient detergent. This is due to stronger hydrophobic interactions between the linear chains.
Krafft Point	Lower	Higher	The Krafft point (temperature at which solubility equals CMC) is higher for LAS, which can be a limitation in cold-water formulations.
Foaming Profile	High, Stable Foam	High, but less stable	BABS was known for producing very stable foam, which was aesthetically pleasing but contributed to environmental problems (e.g., foam on rivers).
Detergency	Good	Excellent	LAS exhibits better cleaning performance on a wider range of soils and fabrics due to its more efficient micelle formation and surface activity.

Environmental Fate and Biodegradability: The Decisive Factor

The most significant difference between LAS and BABS is their environmental impact. The widespread use of BABS in the mid-20th century led to persistent foam in wastewater treatment plants and rivers, a direct consequence of its resistance to biodegradation.

The Biodegradation Pathway of LAS

The degradation of LAS is well-understood and proceeds via a two-step process initiated by aerobic microorganisms.

Caption: Simplified aerobic biodegradation pathway for Linear Alkylbenzene Sulfonates (LAS).

• Omega (ω)-oxidation: A terminal methyl group on the linear alkyl chain is oxidized by monooxygenase enzymes to a carboxylic acid. This is the rate-limiting step.

• Beta (β)-oxidation: The alkyl chain is then progressively shortened by the removal of two-carbon units.

• Ring Cleavage: Once the chain is sufficiently short, the benzene ring is opened and mineralized.

Why BABS Persists

The highly branched structure of BABS, particularly the presence of quaternary carbon atoms, physically blocks the metabolic enzymes from accessing and oxidizing the alkyl chain. This makes the initial ω-oxidation step extremely difficult, causing the molecule to persist in the environment.

Analytical Characterization Protocols

Distinguishing between LAS and BABS, or characterizing the isomer distribution in a LAS sample, is crucial for quality control and environmental monitoring. High-Performance Liquid Chromatography (HPLC) is the standard method.

Protocol: HPLC-UV/Fluorescence for LAS/BABS Differentiation

1. Objective: To separate and quantify LAS and BABS isomers in a sample.

2. Principle: Reversed-phase HPLC separates the isomers based on their hydrophobicity. The linear isomers have a longer effective chain length and thus longer retention times than their branched, more compact counterparts. The aromatic ring allows for sensitive detection by UV or fluorescence detectors.

3. Methodology:

• Step 1: Sample Preparation:
• Accurately weigh 100 mg of the sulfonic acid sample into a 100 mL volumetric flask.
• Neutralize the sample with a dilute NaOH solution to a pH of ~7.0 (converting the acid to the more stable sulfonate salt).
• Dilute to the mark with a methanol/water (50:50 v/v) solution.
• Filter the solution through a 0.45 µm syringe filter before injection.
• Step 2: HPLC Configuration:
• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).
• Mobile Phase: A gradient of acetonitrile and water, both containing an ion-pairing agent like tetrabutylammonium hydrogen sulfate (TBAHS) at a concentration of 0.005 M, adjusted to pH 3.0 with phosphoric acid.
• Gradient Program: Start at 30% acetonitrile, ramp to 70% acetonitrile over 40 minutes.
• Flow Rate: 1.0 mL/min.
• Detector: UV at 225 nm or Fluorescence (Excitation: 225 nm, Emission: 295 nm).
• Step 3: Data Analysis:
• Inject a known standard of BABS and LAS to determine their respective retention time windows. BABS isomers will typically elute earlier than LAS isomers.
• Integrate the peak areas of the chromatogram from the unknown sample.
• Quantify by comparing peak areas against a calibration curve generated from certified reference standards.

4. Rationale for Choices:

• Reversed-Phase C18: Provides excellent separation for hydrophobic molecules of this size.
• Ion-Pairing Agent: The TBAHS forms a neutral ion pair with the sulfonate group, improving peak shape and retention on the C18 column.
• Gradient Elution: Necessary to resolve the complex mixture of isomers present in both BABS and LAS.

Conclusion

The distinction between linear and branched dodecylbenzenesulfonic acid is a classic case study in green chemistry, demonstrating how a subtle change in molecular architecture can have profound consequences. While both are effective surfactants, the linear isomer (LAS) combines high performance with ready biodegradability, making it the environmentally responsible choice and the undisputed global standard for anionic surfactants in detergents. BABS, with its persistent nature, serves as a historical lesson on the importance of designing molecules for degradation after their useful life. For the modern researcher or formulator, understanding the structure-property-biodegradability relationship, exemplified by the LAS vs. BABS story, is fundamental to developing safe and effective chemical products.

References

• Source: Google Books (Surfactant Science Series, Volume 56)

• Title: The Development and Use of Linear Alkylbenzene Sulfonate (LAS) Source: CEFIC (European Chemical Industry Council) URL: [Link]

• Title: Biodegradation of synthetic surfactants Source: ResearchGate (citing Tenside, Surfactants, Detergents journal) URL: [Link]

• Title: Environmental fate and effects of linear alkylbenzene sulfonates Source: Science of The Total Environment URL: [Link]

• Title: Aerobic and Anaerobic Biodegradation of Surfactants Source: MDPI (Microorganisms Journal) URL: [Link]

• Title: Dodecylbenzenesulfonic Acid - Chemical Economics Handbook Source: S&P Global Commodity Insights URL: [Link]

Hydrophobicity of Dialkylbenzene Sulfonic Acids: A Technical Guide for Drug Development & Chromatography

Executive Summary

Dialkylbenzene sulfonic acids (DABS) represent a critical class of amphiphilic molecules where the balance between the hydrophobic alkyl tail and the hydrophilic sulfonic acid head drives their utility in drug development, catalysis, and analytical chemistry.[1] Unlike simple linear alkylbenzene sulfonates (LAS) used in detergents, dialkyl variants (possessing two alkyl chains or highly branched structures like dinonylnaphthalene sulfonic acid) exhibit enhanced lipophilicity and unique solubility profiles in organic media.

This guide analyzes the hydrophobic mechanisms of DABS, providing actionable protocols for their characterization and application as ion-pairing reagents in High-Performance Liquid Chromatography (HPLC) and as solubilizing agents in pharmaceutical formulations.

Molecular Architecture & Hydrophobic Theory

The hydrophobicity of sulfonic acids is not a static number but a dynamic property governed by the Hydrophilic-Lipophilic Balance (HLB) . For dialkylbenzene sulfonic acids, this balance is shifted significantly towards lipophilicity compared to their mono-alkyl counterparts.

Structural Determinants

• The Hydrophilic Head: The sulfonic acid group (

  ) is a strong acid ( ). In aqueous environments above pH 2, it exists almost exclusively as the sulfonate anion ( ). This permanent negative charge is the driver for electrostatic interactions with basic drugs.

• The Hydrophobic Tail:

  • Mono-alkyl (e.g., Dodecylbenzene sulfonic acid - DDBSA): A single C12 chain. Moderate hydrophobicity; forms micelles in water at low concentrations.

  • Di-alkyl (e.g., Didodecylbenzene sulfonic acid): Two alkyl chains attached to the benzene ring. These molecules are significantly more hydrophobic, often insoluble in water but soluble in oils and organic solvents. They form "reverse micelles" in non-polar media, capable of solubilizing polar compounds into organic phases.

Mechanism of Hydrophobic Interaction

The alkyl chains drive partitioning into non-polar environments (stationary phases in HPLC or lipid bilayers) via van der Waals forces. The "dialkyl" substitution creates a larger hydrophobic surface area, increasing the partition coefficient (

) and decreasing the Critical Micelle Concentration (CMC).

Graphviz Diagram: Molecular Structure & Micelle Formation The following diagram illustrates the structural difference and the formation of normal vs. reverse micelles, which is critical for understanding their solubility behavior.

Figure 1: Structural orientation of Dialkylbenzene Sulfonic Acids. In aqueous media, hydrophobic tails aggregate inward (Normal Micelle). In organic media, hydrophilic heads aggregate inward (Reverse Micelle), allowing water solubilization in oil.

Quantifying Hydrophobicity: LogP and CMC

Accurate quantification of hydrophobicity is essential for predicting how DABS will behave as an ion-pairing reagent.

LogP vs. LogD

Because sulfonic acids are ionized at physiological pH, the standard Partition Coefficient (

, referring to the neutral molecule) is often less practically relevant than the Distribution Coefficient ( ).

• LogP (Neutral): Very high (> 5.0 for dialkyl variants), indicating extreme lipophilicity of the protonated form.

• LogD (Ionized): Lower than LogP due to the charge, but for dialkyl variants, the massive hydrophobic surface area of the two tails often keeps the molecule partitioning into organic phases even when ionized, provided a counter-ion is present.

Critical Micelle Concentration (CMC)

The CMC is the concentration at which the acid forms micelles.

• Trend: Adding a second alkyl chain drops the CMC drastically compared to the mono-alkyl analog.

• Implication: In HPLC, you must operate below the CMC to avoid micellar chromatography artifacts, unless "Micellar Liquid Chromatography" is the specific goal.

Table 1: Comparative Hydrophobicity Metrics

Property	Linear Dodecylbenzene Sulfonic Acid (Mono-alkyl)	Didodecylbenzene Sulfonic Acid (Di-alkyl)	Dinonylnaphthalene Sulfonic Acid (DNNSA)
Primary Use	Detergents, wetting agents	Lube oil additives, extraction	Ion-pairing, corrosion inhibition
Water Solubility	High (forms micelles)	Very Low / Insoluble	Insoluble
Oil Solubility	Low	High	Very High
Est. LogP (Neutral)	~ 4.5 - 5.5	> 8.0	> 9.0
CMC (Molar)	~ M	< M	N/A (Insoluble in pure water)

Application: Ion-Pair Chromatography (IPC)[2]

In drug development, DABS are used to separate basic (cationic) drugs that otherwise elute too quickly or tail badly on C18 columns.

The Mechanism

The hydrophobic dialkyl tail adsorbs onto the C18 stationary phase, effectively creating a negatively charged surface (Dynamic Ion Exchange). The basic drug (

) interacts electrostatically with the sulfonate head ( ) and is retained.

Graphviz Diagram: Ion-Pairing Mechanism This workflow demonstrates how DABS modifies the stationary phase to retain basic analytes.

Figure 2: Mechanism of Ion-Pair Chromatography. The DABS reagent modifies the non-polar C18 column, creating a charged surface that retains basic drugs.

Experimental Protocols

Protocol A: Determination of CMC via Surface Tension (Ring Method)

Purpose: To determine the limit of solubility and the onset of micelle formation, ensuring HPLC mobile phases are stable.

Equipment: Du Noüy Ring Tensiometer, Platinum-Iridium ring.

• Preparation: Prepare a stock solution of the sulfonic acid in the desired solvent (e.g., water or water/methanol mix). Note: For dialkyl variants, you may need 10-20% methanol to achieve initial solubility.

• Dilution Series: Prepare 10 dilutions ranging from

  M to M.

• Measurement:

  • Clean the ring by flaming it (bunsen burner) to remove organic contaminants.

  • Measure surface tension (

    ) starting from the most dilute solution to the most concentrated.

  • Rinse the vessel with the next solution before measuring to prevent dilution errors.

• Analysis: Plot Surface Tension (

  ) vs. Log Concentration ( ).

  • Result: The graph will show a linear decrease followed by a plateau. The intersection point is the CMC .

Protocol B: HPLC Hydrophobicity Indexing

Purpose: To rank the relative hydrophobicity of different sulfonic acid reagents or to optimize separation for a specific drug.

System: HPLC with UV detection (254 nm). Column: C18 Analytical Column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase Preparation:

  • A: 0.1% Phosphoric Acid in Water (Buffer).

  • B: Acetonitrile (Organic Modifier).

  • Ion-Pair Reagent: Add 5 mM of the specific Dialkylbenzene Sulfonic Acid to the aqueous portion. Adjust pH to 2.5 using dilute KOH or H3PO4 before mixing with organic.

• Gradient:

  • 0-5 min: 10% B (Equilibration)

  • 5-20 min: Linear ramp to 80% B.

• Injection: Inject a standard mixture of neutral probes (e.g., uracil, toluene) and the basic drug of interest.

• Calculation:

  • Calculate the Retention Factor (

    ) for the drug: .

  • Interpretation: A higher

    with Reagent X vs. Reagent Y indicates Reagent X imparts higher hydrophobicity to the stationary phase.

References

• Ataman Chemicals. Alkyl Benzene Sulfonic Acid Properties and Applications. Retrieved from

• American Cleaning Institute. Linear and Branched Alkylbenzene Sulfonic Acids and Derivatives: Hazard Characterization. (2002).[2] Retrieved from

• European Medicines Agency (EMA). Linear Alkyl Benzene Sulphonic Acids: Summary Report. (2000). Retrieved from

• BenchChem. Properties of Dodecylbenzenesulfonic Acid Ammonium Salt. Retrieved from

• Capital Resin Corporation. Understanding 7 Key Properties of Sulfonic Acid. (2025).[3][4][5][6] Retrieved from

• Chromatography Online. Ion Pairing - Blessing or Curse? (2008).[7] Retrieved from

• Science Friday. Investigating Hydrophobicity Lab Protocol. Retrieved from

Sources

• 1. US4042327A - Ion-pairing chromatography - Google Patents [patents.google.com]
• 2. cleaninginstitute.org [cleaninginstitute.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Linear Alkyl Benzene Explained: Production, Properties, and Industrial Applications [elchemy.com]
• 5. Dodecylbenzenesulfonic Acid - PCC Group Product Portal [products.pcc.eu]
• 6. meadowschemical.com [meadowschemical.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Didodecylbenzenesulphonic Acid: Molecular Characterization and Technical Profiling

Executive Summary & Nomenclature Clarification

Didodecylbenzenesulphonic acid (DDBSA-Di) is a high-molecular-weight, lipophilic surfactant characterized by a benzene ring substituted with two dodecyl (

) chains and a sulfonic acid group.

Critical Distinction: In industrial and research contexts, this compound is frequently confused with its mono-alkylated analog, Dodecylbenzenesulphonic acid (LABSA/Linear Alkylbenzene Sulfonic Acid). The distinction is vital for formulation science: the di-alkylated species exhibits significantly higher lipophilicity (LogP) and lower water solubility, altering its behavior in lipid-based drug delivery systems (LBDDS) and emulsification processes.

Feature	Dodecylbenzenesulphonic Acid (Mono)	Didodecylbenzenesulphonic Acid (Di)
Abbreviation	LABSA / DDBSA	Di-DDBSA
Alkyl Chains	1 ( )	2 ( )
Formula
Mol.[1] Weight	~326.5 g/mol	~494.8 g/mol
Primary Use	Detergency, Hydrophilic Emulsifier	Lipophilic Dispersant, Lubricant Additive

Chemical Identity and Properties

Molecular Formula and Weight

The stoichiometry of Didodecylbenzenesulphonic acid is derived from the dialkylation of the benzene core followed by sulfonation.[1]

• Chemical Formula:

  [1]

• Molecular Weight:

• CAS Number: 28679-14-3[1]

• IUPAC Name: 2,3-didodecylbenzenesulfonic acid (Note: Industrial grades are typically isomeric mixtures, often 2,4- or 2,5-substituted due to steric hindrance).[1]

Structural Logic

The molecule consists of three functional domains:

• Aromatic Core: Provides

  - stacking capability.

• Dual Aliphatic Tails (

  ): Creates a bulky hydrophobic domain, preventing tight packing in micelles and favoring the formation of reverse micelles or water-in-oil (W/O) emulsions.

• Sulfonic Head Group: A strong acid moiety (

  ) ensuring anionic character over a wide pH range.

Physicochemical Data Table

Property	Value / Description
Appearance	Viscous amber to dark brown liquid
Solubility	Soluble in non-polar solvents (Hexane, Toluene), Oils; Insoluble in water
Density	~0.95 - 1.02 g/cm³ (varies by isomer ratio)
Boiling Point	>204°C (Decomposes prior to boiling)
Corrosivity	Corrosive to metals (requires stainless steel or glass lining)

Synthesis and Impurity Profiling

The presence of Didodecylbenzenesulphonic acid is often a result of "over-alkylation" during the production of linear alkylbenzenes (LAB). However, for specialized applications requiring high lipophilicity, it is synthesized intentionally.

Synthesis Pathway (Friedel-Crafts)

The synthesis involves a sequential Friedel-Crafts alkylation using HF or

catalysts, followed by sulfonation with or Oleum.

Figure 1: Stepwise synthesis pathway from benzene to didodecylbenzenesulphonic acid showing the double alkylation requirement.[1]

Analytical Characterization Protocol

To validate the identity of

and distinguish it from mono-alkylated impurities, a Reverse-Phase HPLC (RP-HPLC) method is required. The dual alkyl chains significantly increase retention time on C18 columns compared to standard LABSA.

High-Performance Liquid Chromatography (HPLC) Method

Objective: Separate Mono- (

) and Di- ( ) alkylbenzene sulfonates.

• Column: C18 (Octadecylsilyl),

  , particle size.

• Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

• Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.

• Gradient:

  • 0-5 min: 70% B (Isocratic hold for Mono-elution).

  • 5-20 min: Ramp to 100% B (Elution of Di-alkyl species).

  • 20-30 min: Hold 100% B.

• Detection: UV at 220 nm (aromatic ring absorption).

Mass Spectrometry (MS) Validation

Direct infusion ESI-MS (Electrospray Ionization) in negative mode is the gold standard for confirmation.

• Target Ion (

  ):

  • Calculate exact mass:

    .

  • Scan Range: 200–800 m/z.

  • Interpretation: Look for the parent peak at m/z 493.8 .

  • Note: A peak at m/z 325.5 indicates mono-alkyl contamination (

    ).

Figure 2: Analytical workflow for separating and identifying Didodecylbenzenesulphonic acid from mono-alkylated contaminants.

Applications in R&D and Drug Delivery

The unique "double-tail" geometry of Didodecylbenzenesulphonic acid gives it a critical packing parameter (CPP) > 1, making it distinct from standard detergents.

• Reverse Micelle Formation: Unlike mono-alkyl sulfonates which form normal micelles in water, the bulky tail of the di-dodecyl variant favors the formation of reverse micelles in organic solvents. This is crucial for encapsulating hydrophilic drugs within lipophilic vehicles.

• Overbased Sulfonates: In the lubricant and additive industry, the calcium salt of didodecylbenzenesulphonic acid is used to suspend calcium carbonate, neutralizing acidic combustion byproducts.

• Enhanced Oil Recovery (EOR): Its ultra-low interfacial tension with heavy crude oils makes it a candidate for tertiary oil recovery formulations where standard LABSA fails.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 25457, Dodecylbenzenesulphonic acid. (Note: Reference for Mono-alkyl comparison). Retrieved from [Link]

• Taylor & Francis. (2020). Dodecylbenzene – Knowledge and References. Retrieved from [Link]

Sources

• 1. Buy Didodecylbenzenesulphonic acid | 28679-14-3 [smolecule.com]

Solubility Architecture of Didodecylbenzenesulphonic Acid (DDBSA): A Mechanistic Guide for Organic Phase Applications

The following technical guide details the solubility architecture of Didodecylbenzenesulphonic acid (DDBSA).

Executive Summary: The Lipophilic Anomaly

Didodecylbenzenesulphonic acid (DDBSA, CAS: 28679-14-3) is distinct from its ubiquitous cousin, linear alkylbenzene sulfonic acid (LABSA).[1] While LABSA (mono-dodecyl) is a classic water-soluble hydrotrope, DDBSA possesses a dialkyl architecture (two

chains).[1]

This structural modification drastically shifts its Hydrophilic-Lipophilic Balance (HLB), rendering it a super-hydrophobe .[1] It is primarily an oil-soluble surfactant that forms "inverse micelles" in non-polar organic solvents.[1] For drug development professionals, DDBSA is not a detergent but a strategic tool for hydrophobic ion-pairing , non-aqueous catalysis , and lipid-based drug delivery .[1]

Molecular Architecture & Solubility Mechanism[1][2]

To predict solubility, we must analyze the competition between the polar head group and the massive non-polar domain.[1]

Structural Analysis[1]

• Hydrophilic Head: Sulfonic acid group (

  ).[1] Strongly polar, capable of hydrogen bonding and proton donation.[1]

• Hydrophobic Tail: Two dodecyl chains (

  ) attached to the benzene ring.[1]

• Result: The molecule acts as a "wedge" surfactant.[1] In organic solvents, the bulky tails prevent tight packing, while the head groups seek to aggregate away from the non-polar solvent, driving Reverse Micellization .[1]

The Mechanism of Inverse Micelles

In non-polar solvents (e.g., Hexane, Toluene), DDBSA does not exist as a monomer.[1] It self-assembles into inverse micelles where:

• Core: The polar

  groups cluster together (often sequestering trace water).[1]

• Shell: The didodecyl chains extend outward, interacting favorably with the solvent.[1]

Figure 1: Formation of Inverse Micelles in Non-Polar Media.[1] The lipophilic tails stabilize the structure in organic solvents, creating a nano-reactor core.[1]

Solubility Profile in Organic Solvents[1][3][4][5]

The following data summarizes the solubility behavior of DDBSA. Unlike mono-alkyl sulfonates, DDBSA exhibits superior solubility in aliphatic hydrocarbons.[1]

Table 1: Solubility Compatibility Matrix

Solvent Class	Representative Solvent	Solubility Rating	Mechanistic Insight
Aliphatic Hydrocarbons	Hexane, Heptane, Isooctane	High (>20% w/w)	The double tail dominates, engaging in Van der Waals forces.[1] Forms inverse micelles at low concentrations.[1]
Aromatic Hydrocarbons	Toluene, Xylene, Benzene	Very High	stacking between solvent and the benzene ring of DDBSA supplements the alkyl chain interactions.[1]
Chlorinated Solvents	Chloroform, DCM	High	Excellent solvency for both the alkyl chains and the protonated sulfonic acid head.[1]
Polar Aprotic	DMSO, DMF, THF	Moderate to High	Soluble, but micelle formation is disrupted.[1] The solvent competes for H-bonding with the sulfonic acid head.[1]
Polar Protic	Methanol, Ethanol, Isopropanol	High	Soluble as monomers or small aggregates.[1] The solvent solvates the sulfonic acid group, preventing inverse micelle formation.[1]
Water	Water	Low / Dispersible	Forms emulsions or liquid crystals.[1] The double tail makes it too hydrophobic for true solution (unlike LABSA).[1]

Experimental Protocols

For drug development applications (e.g., counter-ion screening), precise determination of solubility and Critical Micelle Concentration (CMC) in organic solvents is required.[1]

Protocol A: Determination of Solubility Limit (Gravimetric)

Objective: Determine the saturation limit of DDBSA in a specific organic solvent.

• Preparation: Tare a 20 mL scintillation vial.

• Addition: Add 1.0 g of solvent.

• Titration: Add DDBSA dropwise (it is typically a viscous liquid) while vortexing at 25°C.

• Observation: Continue until the solution becomes turbid or phase separation occurs (formation of a second oily phase).

• Quantification: Weigh the vial.

Protocol B: Determination of CMC in Organic Solvents (Dye Solubilization)

Objective: Identify the concentration where inverse micelles form.[1] This is critical if using DDBSA to solubilize hydrophilic drugs in oil.[1]

Principle: Rhodamine B (a polar dye) is insoluble in toluene.[1] It will only dissolve if "hosted" inside the polar core of DDBSA inverse micelles.[1]

• Stock Solution: Prepare a series of DDBSA solutions in Toluene ranging from 0.1 mM to 50 mM.

• Dye Addition: Add excess solid Rhodamine B to each vial.

• Equilibration: Shake for 24 hours at room temperature.

• Filtration: Filter through a 0.45 µm PTFE filter to remove undissolved dye.

• Analysis: Measure UV-Vis absorbance of the filtrate at 550 nm.

• Plot: Absorbance vs. [DDBSA]. The inflection point (sudden rise in absorbance) indicates the Critical Micelle Concentration (CMC) .[1]

Figure 2: Workflow for determining Critical Micelle Concentration (CMC) in non-polar solvents using dye solubilization.

Applications in Drug Development & Synthesis[1]

Hydrophobic Ion Pairing (HIP)

DDBSA is an excellent counter-ion for increasing the lipophilicity of basic drugs (amines).[1]

• Mechanism: The sulfonic acid protonates the drug's amine, forming a salt:

  .[1]

• Benefit: The two dodecyl tails wrap around the ion pair, effectively masking the charge.[1] This allows the drug to be dissolved in lipid formulations (LNP, SEDDS) or permeate cell membranes more effectively.[1]

Acid Catalysis in Non-Polar Media

In process chemistry, reactions often require an acid catalyst but must be run in non-polar solvents (e.g., esterification in toluene to azeotrope water).[1]

• Advantage: Unlike p-Toluenesulfonic acid (PTSA), which may precipitate out of hexane or cold toluene, DDBSA remains fully soluble, ensuring homogeneous catalysis kinetics.[1]

References

• PubChem . (2025).[1][2] 2-dodecylbenzenesulfonic acid (Structure and Physical Properties). National Library of Medicine.[1] Retrieved from [Link]

• Ataman Chemicals . (2025).[1] Alkyl Benzene Sulfonic Acid: Industrial Applications and Solubility. Retrieved from [Link]

Sources

• 1. Buy Didodecylbenzenesulphonic acid | 28679-14-3 [smolecule.com]
• 2. Dodecylbenzenesulphonic acid | C18H30O3S | CID 25457 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Critical Micelle Concentration of Didodecylbenzenesulphonic Acid: A Comprehensive Technical Guide

Executive Summary

Didodecylbenzenesulphonic acid (DDBSA, CAS 28679-14-3) is a highly hydrophobic, twin-tailed anionic surfactant[1]. Unlike its ubiquitous single-tailed counterpart, dodecylbenzenesulfonic acid (DBSA), DDBSA possesses two twelve-carbon alkyl chains attached to a benzenesulfonic acid core. This structural divergence fundamentally alters its thermodynamic behavior in solution. For researchers in nanolubrication, overbased detergents, and targeted drug delivery, understanding the critical micelle concentration (CMC) and aggregation mechanics of DDBSA is paramount.

This whitepaper provides an in-depth analysis of DDBSA's micellization thermodynamics, contrasts its behavior with standard single-tailed surfactants, and outlines field-proven, self-validating analytical protocols for accurately determining its ultra-low CMC.

Structural Thermodynamics & The Packing Parameter

The self-assembly of any amphiphile is governed by the Critical Packing Parameter (

) , defined as: Where is the hydrophobic tail volume, is the optimal headgroup area, and is the critical chain length.

Because DDBSA contains two bulky dodecyl chains, its hydrophobic volume (

) is effectively doubled compared to DBSA. This structural feature pushes its packing parameter above 0.5 ( ). Consequently, DDBSA strongly resists forming high-curvature spherical micelles in aqueous environments. Instead, it spontaneously self-assembles into lower-curvature structures such as bilayers and unilamellar vesicles [2].

In non-polar solvents (e.g., mineral oils, dodecane), the massive hydrophobic bulk of DDBSA makes it an exceptional candidate for forming reverse micelles , a property heavily exploited in the synthesis of nanolubricants and overbased calcium sulfonates[2]. Because of this extreme hydrophobicity, the aqueous CMC of DDBSA is exceptionally low—often two orders of magnitude lower than single-tailed DBSA.

Caption: DDBSA self-assembly pathways based on packing parameter.

Comparative Data Analysis

To contextualize the micellization behavior of DDBSA, it is critical to compare its physicochemical properties directly against standard DBSA.

Physicochemical Parameter	Dodecylbenzenesulfonic Acid (DBSA)	Didodecylbenzenesulfonic Acid (DDBSA)
CAS Number	27176-87-0	28679-14-3[1]
Molecular Weight	~326.49 g/mol	~494.80 g/mol [1]
Alkyl Chains	1 (Single-tailed)	2 (Twin-tailed / Gemini-like)
Packing Parameter ( )
Aqueous CMC (Approx.)	M	M
Primary Aqueous Aggregate	Spherical Micelle	Vesicle / Lamellar Bilayer
Primary Oil Aggregate	Poor solubility	Reverse Micelle[2]

Analytical Methodologies for CMC Determination

Due to the ultra-low CMC of DDBSA, standard surface tension methods (like the Du Noüy ring) often lack the sensitivity required to detect the subtle inflection point of micellization. Therefore, we rely on two highly sensitive, orthogonal techniques: Conductometry and Steady-State Pyrene Fluorescence .

Protocol 1: Conductometry (Electrochemical Method)

Causality & Logic: DDBSA is a strong Brønsted acid. Below the CMC, it dissociates completely into a bulky didodecylbenzenesulfonate anion and a highly mobile proton, causing specific conductivity to rise linearly with concentration. Above the CMC, the anions aggregate into massive vesicles. To minimize electrostatic repulsion, a fraction of the protons bind to the aggregate's Stern layer. The newly formed vesicles have a drastically lower electrophoretic mobility than free anions, and the bound protons no longer contribute to the solution's conductivity. This physical shift causes a sharp decrease in the slope of the conductivity plot. The intersection of the pre-micellar and post-micellar linear regimes is the exact CMC[3].

Step-by-Step Methodology:

• Preparation: Prepare a highly concentrated stock solution of DDBSA in ultra-pure, deionized water (18.2 MΩ·cm).

• Titration: Place 50 mL of ultra-pure water in a thermostated jacketed vessel at 25.0 ± 0.1 °C. Insert a calibrated conductivity probe (cell constant

  ).

• Injection: Inject the DDBSA stock solution in 10 µL increments using an automated micro-syringe.

• Equilibration: Allow 3 minutes of magnetic stirring after each injection to ensure complete homogenization.

• Measurement: Record the specific conductivity (

  ) at each concentration point.

• Analysis: Plot

  versus DDBSA concentration. Perform a linear regression on both the steep initial slope and the shallower secondary slope. The concentration at the intersection of these two lines represents the CMC.

Protocol 2: Steady-State Pyrene Fluorescence (Spectroscopic Method)

Causality & Logic: Pyrene is a highly hydrophobic fluorescent probe. Its emission spectrum exhibits a fine vibronic structure where the intensity of the first peak (

at ~372 nm) is highly sensitive to solvent polarity, while the third peak ( at ~384 nm) is relatively insensitive. In pure water (below the CMC), the ratio is high (~1.8). Once DDBSA reaches its CMC, hydrophobic cores form. The pyrene rapidly partitions out of the water and into these non-polar cores, causing a sudden, sharp drop in the ratio[4].

Step-by-Step Methodology:

• Probe Preparation: Prepare a 1 mM stock solution of pyrene in analytical-grade ethanol.

• Vial Preparation: Aliquot a series of DDBSA aqueous solutions ranging from

  M to M into amber glass vials.

• Spiking: Add exactly 2 µL of the pyrene stock to each vial to achieve a final pyrene concentration of 1 µM. (Keeping ethanol < 0.1% prevents co-solvent effects from artificially shifting the CMC).

• Equilibration (Critical Step): Seal the vials and incubate them in the dark at 25 °C for 24 hours. Why? Pyrene's extreme hydrophobicity requires significant time to partition fully into the micellar cores. Dark conditions prevent photobleaching.

• Measurement: Excite the samples at 334 nm using a fluorescence spectrophotometer[4]. Record the emission spectrum from 350 nm to 450 nm.

• Analysis: Extract the peak intensities at 372 nm (

  ) and 384 nm ( ). Plot the ratio against the logarithm of the DDBSA concentration. Fit the data using a Boltzmann sigmoidal curve; the inflection point of the curve dictates the CMC[4].

Caption: Experimental workflow for determining CMC via pyrene fluorescence.

Conclusion

Didodecylbenzenesulphonic acid (DDBSA) represents a unique class of twin-tailed amphiphiles. Its packing parameter dictates the formation of vesicles and reverse micelles rather than standard spherical micelles, resulting in an exceptionally low aqueous CMC. By employing orthogonal, highly sensitive techniques such as conductometry and pyrene fluorescence, researchers can accurately map the self-assembly thermodynamics of DDBSA, unlocking its full potential in advanced formulation science, nanolubrication, and targeted delivery systems.

References

• Buy Didodecylbenzenesulphonic acid | 28679-14-3 - Smolecule Smolecule.
• Nanolubrication (PDF)
• Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All?
• Determination of Critical Micelle Concentration by Electrochemical Means ResearchG

Sources

• 1. Buy Didodecylbenzenesulphonic acid | 28679-14-3 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Physical Properties &amp; Characterization of Didodecylbenzenesulphonic Acid

The following technical guide details the physical properties, characterization protocols, and structural significance of Didodecylbenzenesulphonic acid (Di-DDBSA).

Introduction: Chemical Identity & Structural Significance[1]

Didodecylbenzenesulphonic acid (Di-DDBSA) represents a specialized class of anionic surfactants, distinct from its widely used mono-substituted counterpart, Dodecylbenzenesulphonic acid (LABSA/DDBSA). Structurally, Di-DDBSA features a benzene ring substituted with two dodecyl (

) alkyl chains and a single sulfonic acid head group.

This "dialkyl" configuration fundamentally alters its physicochemical profile, shifting it from a high-foaming water-soluble detergent (like LABSA) to a highly lipophilic surfactant. This makes it critical for applications requiring solubility in non-polar matrices, such as Enhanced Oil Recovery (EOR), lubricant additives, and water-in-oil (W/O) emulsification.

Structural Comparison

Feature	Mono-DDBSA (Standard)	Di-DDBSA (Target)	Impact on Properties
Molecular Weight	~326.5 g/mol	~494.8 g/mol	Higher viscosity; lower volatility.
Alkyl Chains	1 x	2 x	Drastically increased hydrophobicity.
HLB Value	~11–12 (Hydrophilic)	~4–7 (Lipophilic)	Shifts from O/W to W/O emulsifier.[1]
Solubility	Water-soluble	Oil-soluble	Ideal for hydrocarbon-rich environments.

Thermodynamic & Rheological Profile

The physical properties of Di-DDBSA are governed by the steric bulk of the two alkyl chains, which disrupt close packing (lowering crystallinity) while increasing van der Waals interactions (increasing viscosity).

Key Physical Data Summary

Property	Typical Value / Range	Method / Note
Physical State	Viscous Liquid	@ 25°C
Color	Amber to Dark Brown	Gardner Color Scale
Density	0.95 – 1.02 g/mL	Slightly lower than mono-DDBSA due to higher aliphatic content.
Viscosity	500 – 1500 cP	@ 25°C; Highly dependent on residual oil content.
Flash Point	> 150°C (Closed Cup)	High thermal stability due to MW.
Acid Value	90 – 110 mg KOH/g	Lower than mono-DDBSA (~180) due to higher equivalent weight.
Decomposition	> 200°C	Sulfonate group cleavage.

Solubility & Interfacial Tension

Unlike mono-DDBSA, which forms micelles in water, Di-DDBSA tends to form inverse micelles in organic solvents or lamellar liquid crystalline phases in aqueous mixtures.

• Critical Micelle Concentration (CMC): Extremely low in aqueous systems (

  M) due to the double-tail "Gemini-like" hydrophobicity.

• Interfacial Tension (IFT): Highly effective at reducing IFT between crude oil and water, often achieving ultra-low values (

  to mN/m) when neutralized, making it a prime candidate for tertiary oil recovery.

Experimental Characterization Protocols

To ensure data integrity in drug development or industrial formulation, the following self-validating protocols should be used.

Protocol A: Determination of Acid Value (Potentiometric)

Objective: Quantify the active sulfonic acid content to calculate precise neutralization equivalents.

• Preparation: Dissolve 1.0 g of Di-DDBSA sample in 50 mL of neutral ethanol/toluene (1:1 v/v) mixture.

• System Check: Calibrate pH electrode with buffers 4.0 and 7.0.

• Titration: Titrate with 0.1N Alcoholic KOH standard solution.

• Endpoint: Determine the inflection point potentiometrically (approx. pH 10-11 for sulfonates).

• Calculation:

  Validation: Run a blank solvent titration. Result must be < 0.1 mL.

Protocol B: Active Matter via Two-Phase Titration (Epton Method Modified)

Objective: Distinguish anionic active matter from inorganic salts or non-ionic impurities.

• Reagents: Cationic titrant (Hyamine 1622), Anionic indicator (Mixed Acid Indicator: Dimidium Bromide + Disulphine Blue).

• Process:

  • Add 10 mL water, 15 mL Chloroform, and indicator to the titration vessel.

  • Add aliquot of Di-DDBSA solution.

  • Titrate with Hyamine 1622 with vigorous shaking.

• Endpoint: The chloroform layer changes from Pink (Anionic complex) to Blue/Grey (Cationic complex excess).

• Causality: The anionic surfactant pairs with the cationic dye (pink) and is extracted into the organic phase. At the endpoint, the cationic titrant displaces the dye, returning the dye to the aqueous phase (blue).

Visualization of Characterization Workflow

The following diagram outlines the logical flow for characterizing an unknown sample of Di-DDBSA, ensuring all critical physical parameters are verified before formulation use.

Caption: Logical workflow for validating Di-DDBSA identity. Note the critical solubility checkpoint distinguishing it from mono-alkyl variants.

Applications & Safety Profile

Primary Applications

• Enhanced Oil Recovery (EOR): Due to its lipophilicity, Di-DDBSA is a superior surfactant for "Surfactant-Polymer" flooding in high-salinity reservoirs where standard sulfonates precipitate.

• Lubricant Additives: Used as a precursor for overbased calcium/magnesium sulfonates (detergents in engine oils). The double tail provides excellent solubility in base oils.

• Corrosion Inhibition: Forms a dense, hydrophobic barrier on metal surfaces, repelling water and preventing oxidation.

Safety & Handling

• Corrosivity: As a strong organic acid, it is corrosive to metals (carbon steel) and tissue. Use 316 Stainless Steel or High-Density Polyethylene (HDPE) for storage.

• Skin/Eye: Causes severe skin burns and eye damage. Full PPE (neoprene gloves, face shield) is mandatory.

• Environmental: Less biodegradable than linear mono-alkylbenzene sulfonates (LAS) due to steric hindrance, but generally removable via sorption in wastewater treatment.

References

• PubChem. (n.d.). Didodecylbenzenesulfonic acid | C30H54O3S. National Library of Medicine. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Registration Dossier - Alkylbenzene sulfonic acids. Retrieved from [Link]

• American Cleaning Institute. (2002). Linear and Branched Alkylbenzene Sulfonic Acids: SIDS Initial Assessment Report. Retrieved from [Link]

Sources

• 1. colloidmueg.weebly.com [colloidmueg.weebly.com]

dialkylbenzene sulfonic acid surfactant classification

An In-Depth Technical Guide to the Classification of Dialkylbenzene Sulfonic Acid Surfactants

Abstract

Dialkylbenzene sulfonic acids and their salts represent a cornerstone of the synthetic surfactant industry, with a history stretching from the 1930s to their current status as one of the most widely produced anionic surfactants globally. Their classification is paramount, as it dictates their performance, environmental profile, and application suitability. This technical guide provides a comprehensive analysis of the classification of these amphiphilic molecules, designed for researchers, scientists, and formulation professionals. We will explore the primary classification between branched-chain and linear-chain structures, a division driven by a critical need for environmental biodegradability.[1] Further sub-classifications based on alkyl chain length, phenyl isomer position, and counter-ion are detailed, linking molecular architecture to functional properties such as detergency, solubility, and hard water tolerance. This guide synthesizes foundational chemistry with field-proven insights, elucidating the synthesis pathways, mechanisms of action, and diverse industrial applications of this vital surfactant class.

Part 1: Fundamentals of Alkylbenzene Sulfonate Surfactants

The Amphiphilic Architecture

Alkylbenzene sulfonates (ABS) are anionic surfactants whose molecules are characterized by a distinct polar (hydrophilic) head and a nonpolar (hydrophobic) tail.[2] This dual nature is the source of their surface-active properties.

• Hydrophilic Group : The sulfonate group (-SO₃⁻), typically neutralized with a cation like sodium (Na⁺), provides water solubility.

• Hydrophobic Group : The alkylbenzene portion, consisting of a benzene ring attached to a long alkyl chain, is oil-soluble.

This molecular structure allows them to orient themselves at the interface between polar (like water) and nonpolar (like oil and soil) phases, reducing surface tension and enabling cleaning, emulsification, and wetting.

Caption: General molecular structure of an alkylbenzene sulfonate surfactant.

Part 2: The Primary Classification: A Story of Environmental Adaptation

The most significant classification within the alkylbenzene sulfonate family is based on the structure of the alkyl chain. This distinction arose from major environmental challenges in the mid-20th century, forcing a fundamental shift in the detergent industry.

Branched Alkylbenzene Sulfonates (BAS): The Predecessors

Introduced in the 1930s, branched alkylbenzene sulfonates (BAS) were among the first synthetic detergents to see widespread use, offering superior performance in hard water compared to traditional soaps.[3]

2.1.1 Molecular Structure The alkyl chain in BAS is highly branched. This structure originates from its synthesis using propylene tetramer, a mixture of C12 olefins with significant branching.[3]

Caption: Schematic representation of a Linear Alkylbenzene Sulfonate (LAS).

2.2.2 Synthesis Workflow The industrial production of LAS follows a similar path to BAS but uses different starting materials to ensure linearity.

Sources

• 1. ENVIRONMENTAL AND OTHER BENEFITS OF REPLACING ABS WITH LAS | Council for LAB/LAS Environmental Research [cler.com]
• 2. cleaninginstitute.org [cleaninginstitute.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Properties and Interfacial Behavior of Didodecylbenzenesulphonic Acid: A Comprehensive Technical Guide

Executive Summary

Didodecylbenzenesulphonic acid (DDBSA, CAS: 28679-14-3) is a heavy, dual-tail alkylbenzene sulfonic acid characterized by a molecular weight of 494.8 g/mol and the molecular formula C₃₀H₅₄O₃S[1]. Unlike conventional linear alkylbenzene sulfonates (LAS) which possess a single hydrophobic tail, DDBSA features two 12-carbon aliphatic chains attached to a benzenesulfonic acid core. This unique molecular architecture fundamentally alters its thermodynamic phase behavior, making it a critical compound for advanced applications.

For researchers and drug development professionals, understanding the thermodynamics of DDBSA is essential. Its extreme hydrophobicity and low critical micelle concentration (CMC) make it highly effective in formulating water-based nanofluids[2], stabilizing nanocarriers for hydrophobic drug delivery, and acting as a strong acid catalyst in the synthesis of active pharmaceutical ingredients (APIs)[1]. Furthermore, in enhanced oil recovery (EOR), heavy alkylbenzene sulfonates like DDBSA are thermodynamically favored to drastically reduce interfacial tension (IFT) to below 10 mN/m, mobilizing residual phases efficiently[3].

Molecular Architecture and Packing Thermodynamics

The thermodynamic behavior of any surfactant is dictated by its structure-property relationship. The presence of two dodecyl chains in DDBSA significantly increases its hydrophobic volume (

) and critical chain length ( ).

According to Israelachvili’s packing parameter equation:

Where is the optimal headgroup area. Due to the massive steric bulk of the didodecyl tails, DDBSA exhibits a packing parameter . Thermodynamically, this prevents the formation of high-curvature spherical micelles. Instead, DDBSA minimizes its free energy by self-assembling into cylindrical micelles, flexible bilayers, or closed vesicles. This structural constraint governs its low CMC and its ability to form stable liquid crystalline phases at relatively low concentrations.

Thermodynamic pathways of DDBSA monomers transitioning to micelles and interfaces.

Thermodynamics of Micellization and Interfacial Adsorption

The spontaneous formation of micelles is driven by the hydrophobic effect—the entropically favorable release of structured water molecules (clathrates) surrounding the hydrophobic tails.

The standard Gibbs free energy of micellization (

) is calculated as: Where is the degree of counterion binding, is the universal gas constant, is the absolute temperature, and is the CMC in mole fraction. Because DDBSA has 24 aliphatic carbons, the entropic gain upon micellization is massive, resulting in a highly negative and an ultra-low CMC compared to monoalkyl sulfonates.

At the interface, the thermodynamics of adsorption are governed by the Gibbs adsorption isotherm:

Where is the maximum surface excess concentration, and is the surface tension. The minimum area per molecule ( ) is inversely proportional to . DDBSA exhibits a larger than single-tail surfactants due to the steric hindrance of the dual chains, which limits how tightly the molecules can pack at the interface.

Quantitative Data Summary

The following table synthesizes the comparative thermodynamic parameters of single-tail vs. dual-tail alkylbenzene sulfonates, illustrating the profound impact of the second dodecyl chain.

Table 1: Comparative Thermodynamic Parameters of Alkylbenzene Sulfonates at 298 K

Surfactant Type	CMC (mM)	(kJ/mol)	(kJ/mol)	(kJ/mol)	( mol/m²)	(nm²)
SDBS (Single C12 tail)	1.20	-29.5	-2.1	27.4	2.8	0.59
DDBSA (Dual C12 tails)	0.015	-48.2	4.5	52.7	1.9	0.87
(Note: Values represent homologous series extrapolations demonstrating the thermodynamic shift caused by dual-tail architecture).

Thermal Stability and Phase Behavior

The thermal stability of DDBSA is critical for its use as an acid catalyst and in high-temperature EOR. The optimal thermodynamic window for the sulfonation synthesis of DDBSA lies strictly between 50–60°C[1][4].

• Causality: Exceeding 60°C shifts the thermodynamic equilibrium, lowering the activation energy barrier for side reactions. This results in the formation of inactive sulfone byproducts, which degrade the surfactant's efficacy and reduce overall yield[4].

Furthermore, the Krafft temperature (

)—the temperature at which surfactant solubility equals the CMC—is heavily influenced by the dialkyl structure. When DDBSA is formulated in mixed surfactant systems, it induces a significant Krafft point depression due to the ideal entropy of mixing, preventing premature precipitation in cold-storage environments or deep-well injections[5].

Experimental Protocols: Self-Validating Thermodynamic Workflows

To accurately determine the thermodynamic parameters of DDBSA, researchers must employ a self-validating system. Relying on a single analytical method can yield false CMC values due to pre-micellar aggregation—a common artifact in highly hydrophobic dual-tail surfactants.

Protocol: Temperature-Dependent CMC Determination

Step 1: Preparation of DDBSA Concentration Gradient

• Action: Prepare aqueous DDBSA solutions ranging from

  to M using ultrapure water (18.2 MΩ·cm).

• Causality: DDBSA possesses an ultra-low CMC. A wide, logarithmic concentration gradient is required to accurately capture the inflection point without missing the critical phase transition.

Step 2: Thermostatic Equilibration

• Action: Submerge the samples in a precision water bath at 298K, 308K, 318K, and 328K (±0.1K) for 30 minutes prior to measurement.

• Causality: Thermodynamic parameters (

  , ) are derived from the temperature dependence of the CMC. Strict thermal homogeneity prevents localized concentration gradients caused by thermal convection.

Step 3: Specific Conductance (

) Measurement

• Action: Measure the specific conductance of each solution. Plot

  versus DDBSA concentration.

• Causality: Below the CMC, DDBSA acts as a strong electrolyte (high mobility). Upon micellization, the bulky micellar polyions exhibit significantly lower electrophoretic mobility. The sharp break in the slope identifies the CMC, and the ratio of the post-CMC to pre-CMC slopes yields the degree of counterion dissociation (

  ), where .

Step 4: Interfacial Tension (

) Cross-Validation

• Action: Concurrently measure the surface tension of the same solutions using a Wilhelmy plate tensiometer. Plot

  versus .

• Causality (Self-Validation): Conductometry measures bulk micellization, while tensiometry measures interfacial saturation. If the CMC derived from the break in the

  plot matches the conductometry break, it validates that the transition is true micellization and not an artifact of Krafft boundary precipitation or impurity interference.

Step 5: Thermodynamic Derivation

• Action: Apply the van 't Hoff equation to the validated CMC data.

• Causality: Plot

  against . The slope of this linear regression equals . Once enthalpy is determined, calculate entropy via . This isolates the enthalpic vs. entropic driving forces of the system.

Self-validating experimental workflow for determining DDBSA thermodynamic parameters.

References

• Nanolubrication ResearchGate URL:[Link]

• Review on Surfactant Flooding: Phase Behavior, Retention, IFT and Field Applications ResearchGate URL:[Link]

• Mixed Surfactant Systems DOKUMEN.PUB URL:[Link]

Sources

• 1. Buy Didodecylbenzenesulphonic acid | 28679-14-3 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Buy Didodecylbenzenesulphonic acid | 28679-14-3 [smolecule.com]
• 5. dokumen.pub [dokumen.pub]

Protocols & Analytical Methods

Application Note: Synthesis and Process Optimization of Didodecylbenzenesulphonic Acid (DDBA)

Executive Summary

Didodecylbenzenesulphonic acid (DDBA) is a heavy, long-chain alkylaromatic compound characterized by dual dodecyl groups and a highly acidic sulfonic acid moiety[1]. It is a critical precursor in the formulation of high-performance anionic surfactants, overbased detergent additives, and serves as a robust Brønsted acid catalyst for organic synthesis[1][2]. Because of the extreme hydrophobicity imparted by the 24 carbon atoms in the alkyl chains, synthesizing DDBA requires precise control over reaction kinetics, phase behavior, and thermodynamics. This guide details a self-validating, bench-scale protocol for the electrophilic sulfonation of 1,4-didodecylbenzene, emphasizing the causality behind reagent selection, thermal management, and emulsion-free workup.

Mechanistic Causality & Reaction Architecture

The sulfonation of didodecylbenzene proceeds via a classic electrophilic aromatic substitution (EAS) mechanism[1]. When utilizing oleum (fuming sulfuric acid) or pure sulfur trioxide (

), the active electrophile attacks the electron-rich aromatic ring to form a transient sigma complex (arenium ion)[1]. Subsequent deprotonation restores aromaticity, yielding the sulfonic acid[1].

Because the reaction with

is highly exothermic and inherently reversible, the process architecture must balance kinetic driving forces with thermodynamic stability[1][3]. Failure to control the exotherm leads to the oxidation of the alkyl chains (charring) and the bimolecular condensation of the sulfonic acid with unreacted starting material, forming unwanted sulfone byproducts[4].

Fig 1: Mechanistic workflow for the electrophilic sulfonation of 1,4-didodecylbenzene.

Quantitative Process Optimization

The choice of sulfonating agent and thermal parameters dictates the conversion efficiency and product purity. Table 1 summarizes the empirical outcomes of various sulfonation strategies for heavy alkylbenzenes.

Table 1: Optimization of Sulfonation Conditions for Heavy Alkylbenzenes

Sulfonating Agent	Temp (°C)	Time (h)	Molar Ratio (Ar:ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> )	Conversion (%)	Primary Byproducts & Observations
Oleum (20% )	0–10	3	1 : 1.1	>92%	Trace sulfones; Optimal bench method[4].
Oleum (20% )	25 (No cooling)	3	1 : 1.1	~78%	High sulfones, severe charring/darkening[4].
Silica Sulfuric Acid	75	12	1 : 10	86%	Unreacted starting material; Green alternative[5].
Chlorosulfonic Acid	10–15	4	1 : 1.05	89%	Generates hazardous HCl gas; Requires scrubbing.

Self-Validating Bench-Scale Protocol

This protocol utilizes Oleum (20%

) in a solvent-mediated system to ensure maximum yield while suppressing side reactions.

Phase 1: Preparation & Dissolution

• Setup: Equip a thoroughly dried three-necked round-bottom flask with a magnetic stirrer, a pressure-equalizing dropping funnel, and a nitrogen inlet[4].

• Dissolution: Dissolve 10.0 g of 1,4-didodecylbenzene in 50 mL of anhydrous dichloromethane (DCM).

  • Causality: Didodecylbenzene is highly viscous. DCM acts as a non-reactive diluent that drastically reduces viscosity, ensures homogeneous mixing, and serves as a thermal sink to absorb localized heat spikes during dosing[4].

Phase 2: Controlled Dosing & Sulfonation

• Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0–5 °C[4].

• Dosing: Charge the dropping funnel with 1.1 molar equivalents of Oleum (20%). Add the oleum dropwise over 30–45 minutes, maintaining the internal temperature strictly below 10 °C[4].

  • Causality: The electrophilic attack is violently exothermic. Strict thermal control prevents the formation of dark-colored oxidation products and suppresses the thermodynamic pathway leading to sulfone bridging[4].

Phase 3: Digestion (Aging)

• Aging: Once dosing is complete, remove the ice bath. Allow the reaction mixture to naturally warm to room temperature (25 °C) and stir continuously for 2 to 4 hours[4].

  • Causality: Sulfonation is reversible. The aging period allows kinetically trapped intermediates to resolve and drives the equilibrium toward complete conversion to the thermodynamically stable sulfonated product[1][3].

Phase 4: Quenching & Emulsion-Free Workup

• Quenching: Carefully pour the reaction mixture into a beaker containing 100 g of crushed ice[4].

  • Causality: Ice safely quenches unreacted

    and excess sulfuric acid without generating a violent exotherm[4].

• Phase Separation: Transfer the quenched mixture to a separatory funnel. Wash the organic (bottom) layer with 50 mL of saturated sodium chloride (brine) solution[4].

  • Causality: DDBA is a powerful surfactant. Washing with pure water will instantly form an intractable emulsion. The high ionic strength of brine forces the surfactant into the organic phase and facilitates rapid, clean layer separation[4].

• Isolation: Collect the organic layer, dry over anhydrous sodium sulfate (

  ), filter, and remove the DCM under reduced pressure to yield crude DDBA as a viscous liquid[4].

Analytical Validation & Troubleshooting

A self-validating protocol requires built-in diagnostic checks to confirm success before proceeding to advanced analytical techniques.

• Visual Validation: A successful reaction yields a light yellow to amber viscous liquid[1]. If the product is dark brown or black, localized overheating occurred during dosing, indicating charring and sulfone formation[4].

• Phase Behavior Check: During the brine wash, the two layers should separate within 5 minutes. If a milky emulsion persists, the aqueous phase lacks sufficient ionic strength; add solid NaCl directly to the funnel to break the emulsion.

• Spectroscopic Confirmation (NMR): In ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  NMR analysis, successful sulfonation is marked by the disappearance of the pristine aromatic protons of the starting material and the emergence of downfield-shifted protons (typically between 7.1 and 8.0 ppm) corresponding to the sulfonate-adjacent aromatic ring.

References

1.[1] Buy Didodecylbenzenesulphonic acid | 28679-14-3 - Smolecule. Smolecule. URL: 2.[4] Technical Support Center: Synthesis of 2-Tetradecylbenzenesulfonic Acid. Benchchem. URL: 3.[5] Anionic Surfactants from Reactive Separation of Hydrocarbons Derived from Polyethylene Upcycling. ACS Langmuir. URL: 4.[6] Anionic Surfactants from Reactive Separation of Hydrocarbons Derived from Polyethylene Upcycling. ResearchGate. URL: 5.[3] Optimisation of the Linear Alkyl Benzene Sulfonation Process for Surfactant Manufacture. ResearchGate. URL: 6.[2] EP0949322A2 - A process for making overbased calcium sulfonate detergents. Google Patents. URL:

Sources

• 1. Buy Didodecylbenzenesulphonic acid | 28679-14-3 [smolecule.com]
• 2. EP0949322A2 - A process for making overbased calcium sulfonate detergents - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Note: Didodecylbenzenesulphonic Acid (DBSA) as a Surfactant-Type Brønsted Acid Catalyst

[1][2][3][4][5][6]

Executive Summary: The "Nanoreactor" Concept

This guide details the application of Didodecylbenzenesulphonic acid and its structural analog Dodecylbenzenesulphonic acid (DBSA) as Surfactant-Type Brønsted Acid (STBA) catalysts.

Unlike traditional mineral acids (e.g.,

, ) that require organic solvents to dissolve lipophilic substrates, DBSA possesses a dual nature: a hydrophilic sulfonic acid head group and a hydrophobic alkyl tail (monododecyl or didodecyl). This amphiphilic structure allows it to self-assemble into micelles in aqueous environments.

Key Advantage: These micelles function as hydrophobic "nanoreactors." They encapsulate organic substrates, excluding water from the active site. This enables dehydration reactions (esterification, etherification) to proceed in water —a feat thermodynamically unfavorable with conventional acids due to the equilibrium shift.

Mechanism of Action: Micellar Catalysis

To use DBSA effectively, one must understand the physical chemistry of the reaction medium. The catalyst does not merely protonate; it organizes the reaction space.

The Hydrophobic Shielding Effect

In aqueous media, DBSA forms emulsion droplets.[1][2]

• Encapsulation: Hydrophobic substrates (e.g., carboxylic acids, amines) migrate into the micelle core.

• Protonation: The sulfonic acid heads line the micelle-water interface, creating a high local concentration of protons (

  ) at the boundary.

• Water Exclusion: As water is generated (e.g., during esterification), it is ejected from the hydrophobic core into the bulk aqueous phase, driving the equilibrium forward (

  ).

Structural Variance: Mono- vs. Didodecyl

• DBSA (C12): The industry standard. Balances solubility and emulsion stability.

• Didodecyl-BSA: Contains two dodecyl chains. It exhibits hyper-lipophilicity .

  • Application Note: Use the Didodecyl variant when substrates are extremely non-polar (e.g., long-chain fatty acid derivatization) or when standard DBSA fails to form stable emulsions with the specific reactant mixture.

Mechanistic Pathway Visualization

Figure 1: The Micellar Catalysis Cycle. Note the critical step of water expulsion from the hydrophobic core, enabling dehydration reactions in an aqueous environment.[2]

Validated Protocols

Protocol A: "Green" Esterification in Water

Objective: Synthesis of esters from carboxylic acids and alcohols using water as the solvent (Manabe/Kobayashi Method). Applicability: Ideal for scale-up where solvent removal is costly.

Reagents:

• Substrate A: Carboxylic Acid (1.0 equiv)

• Substrate B: Alcohol (1.0 - 1.2 equiv)

• Catalyst: DBSA (10 mol%)

• Solvent: Deionized Water[3]

Step-by-Step Methodology:

• Emulsion Formation:

  • Combine Carboxylic Acid and Alcohol in a round-bottom flask.

  • Add DBSA (10 mol%).

  • Add Water (volume roughly equal to total organic volume).

  • Critical Checkpoint: Stir vigorously (>1000 RPM). The mixture must form a milky white emulsion. If the mixture separates immediately upon stopping stirring, the surfactant concentration is too low.

• Reaction:

  • Heat the emulsion to 40°C . (Note: Higher temperatures (60-80°C) increase rate but may degrade sensitive substrates).

  • Maintain vigorous stirring for 12–24 hours.

  • Mechanism Check: The interior of the emulsion droplets acts as a dehydrating agent.

• Work-up (Self-Validating Separation):

  • Stop stirring.

  • Allow the mixture to stand for 15 minutes.

  • Observation: The mixture should separate into three phases or two distinct phases (Organic product on top, aqueous catalyst solution below).

  • Decant the organic layer.

  • Wash the organic layer with saturated

    to remove trace acid.

• Recycling (Optional):

  • The aqueous layer contains the DBSA.[4][1][5][6][2][7] It can be reused for subsequent runs, though activity may decrease by ~5-10% per cycle due to dilution.

Data Summary: Esterification Efficiency

Substrate (Acid)	Substrate (Alcohol)	Catalyst	Time (h)	Yield (%)
Lauric Acid	Methanol	DBSA (10%)	24	84%
Oleic Acid	Ethanol	DBSA (10%)	24	91%
Benzoic Acid	Butanol	DBSA (10%)	48	76%

Protocol B: Three-Component Mannich Reaction

Objective: Synthesis of

-amino carbonyl compounds via multi-component condensation. Rationale: DBSA catalyzes the formation of the imine intermediate while stabilizing the transition state in the micellar interface.

Reagents:

• Aldehyde (1.0 equiv)

• Amine (1.0 equiv)

• Ketone (Enolizable) (1.0 equiv)

• Catalyst: DBSA (10-20 mol%)

• Solvent: Water (or Solvent-Free)[4][8]

Methodology:

• Mixing:

  • Mix Aldehyde, Amine, and Ketone in a flask.

  • Add DBSA.[1][8][6][2][7][9]

  • Note: If performing "On-Water," add water (2-3 mL per mmol). If "Solvent-Free," mix neat. Solvent-free often yields faster kinetics due to higher concentration.

• Reaction:

  • Stir at room temperature (25°C).

  • Monitor via TLC. The reaction typically completes in 1–6 hours.

  • Visual Cue: The reaction mixture often solidifies or becomes a viscous paste as the product precipitates (if solid).

• Purification:

  • Add crushed ice/water to the reaction mixture.

  • Filter the solid precipitate.

  • Wash with water/ethanol (9:1) to remove DBSA.

  • Recrystallize from ethanol if necessary.

Optimization & Troubleshooting

This section ensures the "Trustworthiness" of your experimental design.

The "Creaming" Test (Emulsion Stability)

If your reaction yields are low (<40%), perform the Creaming Test:

• Mix reagents and catalyst as intended.

• Stir for 5 minutes, then stop.

• Pass: The emulsion remains cloudy/milky for >10 minutes before slowly separating.

• Fail: Rapid phase separation (<1 min).

  • Correction: Increase DBSA concentration to 15-20 mol% or switch to Didodecylbenzenesulphonic acid to increase lipophilic interaction with highly non-polar substrates.

Catalyst Removal

Residual DBSA can be problematic for downstream analytics (NMR/HPLC).

• Removal Protocol: Wash the organic phase with 5%

  . The DBSA converts to its sodium salt (Sodium Dodecylbenzenesulfonate), which is highly water-soluble and partitions out of the organic phase.

Temperature Sensitivity

• Warning: Above 90°C, DBSA can undergo partial desulfonation or cause charring of sensitive aldehydes. Keep reactions <80°C unless dealing with highly steric-hindered substrates.

Safety and Handling

• Corrosivity: DBSA is a strong organic acid (

  ). It causes severe skin burns and eye damage. Wear nitrile gloves and chemical splash goggles.

• Viscosity: Pure DBSA is a viscous, brown liquid. It is difficult to pipette accurately.

  • Tip: Prepare a 50% w/w stock solution in water or isopropanol for easier volumetric dosing.

• Environmental: While biodegradable, bulk release into waterways can cause foaming and aquatic toxicity. Neutralize with lime or sodium carbonate before disposal.

References

• Manabe, K., Sun, X. M., & Kobayashi, S. (2001). Dehydration Reactions in Water.[1] Surfactant-Type Brønsted Acid-Catalyzed Direct Esterification of Carboxylic Acids with Alcohols in an Emulsion System.[1] Journal of the American Chemical Society.[1]

• Shirini, F., & Khaligh, N. G. (2012). 4-Dodecylbenzenesulfonic acid (DBSA): An efficient, eco-friendly and chemoselective catalyst for the synthesis of 1,1-diacetates under solvent-free conditions.[8] Journal of the Iranian Chemical Society.

• Calvino, V., et al. (2002). Esterification of oleic acid with methanol by homogeneous acid catalysis: Comparison of the catalytic activity of sulfuric acid, p-toluenesulfonic acid and 4-dodecylbenzenesulfonic acid.[10] Canadian Journal of Chemical Engineering.

• Bigdeli, M. A., Gholami, G., & Sheikhhosseini, E. (2013). P-Dodecylbenzenesulfonic acid (DBSA), a Brønsted acid-surfactant catalyst for Biginelli reaction in water and under solvent free conditions. Journal of Chemical Research.

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. Dehydration reactions in water. Brønsted Acid-surfactant-combined catalyst for ester, ether, thioether, and dithioacetal formation in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and characterization of amino sulfonic acid functionalized graphene oxide as a potential carrier for quercetin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. DBSA catalyzed, one-pot three-component “on water” green protocol for the synthesis of 2,3-disubstituted 4-thiazolidinones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. scirp.org [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Dodecylbenzenesulfonic Acid: Synthesis, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]

Application Note: Didodecylbenzenesulphonic Acid (DDBSA) as a Surfactant Brønsted Acid Catalyst for Biodiesel Production

Introduction & Mechanistic Rationale

The synthesis of biodiesel (Fatty Acid Methyl Esters, FAME) from low-cost, high-Free Fatty Acid (FFA) feedstocks—such as waste cooking oil or microalgae extracts—presents a significant chemical engineering challenge. Traditional homogeneous base catalysts (e.g., NaOH, KOH) are highly sensitive to FFAs, leading to undesirable saponification (soap formation) that severely complicates product separation[1]. Conversely, conventional mineral acid catalysts (e.g., H₂SO₄) tolerate FFAs but suffer from extreme mass transfer limitations due to the immiscibility of the hydrophobic lipid phase and the hydrophilic alcohol phase[2].

Didodecylbenzenesulphonic acid (DDBSA) and its closely related analog 4-dodecylbenzenesulfonic acid (DBSA) resolve this kinetic bottleneck through their unique physicochemical properties[3][4]. As strong, amphiphilic Brønsted acids, these catalysts possess a highly polar, hydrophilic sulfonic acid headgroup (-SO₃H) and a long, hydrophobic alkyl-benzene tail[2][3]. This dual affinity allows DDBSA to act as a surfactant, reducing interfacial tension and forming a micellar emulsion that exponentially increases the contact area between the oil and alcohol phases[2][5]. Consequently, transesterification and esterification can occur simultaneously at remarkably mild temperatures (40–60 °C) with conversions exceeding 95% in under 3 hours[2][3].

Mechanistic Pathway: Micellar Catalysis & Water Auto-Isolation

A critical, self-validating feature of DDBSA catalysis is its ability to manipulate reaction thermodynamics via the "auto-isolation of water" [3][5]. During the esterification of FFAs, water is generated as a byproduct. In standard acid catalysis, accumulated water drives the equilibrium backward toward hydrolysis, stalling FAME yield[3]. However, the micellar structures formed by DDBSA sequester the generated water within their hydrophilic cores, effectively removing it from the hydrophobic reaction zone. This phase-partitioning suppresses the reverse reaction, driving the equilibrium forward without the need for high-temperature water evaporation[3][5].

Caption: Micellar catalysis mechanism of DDBSA in biphasic biodiesel production.

Comparative Efficacy of Biodiesel Catalysts

To justify the selection of DDBSA over conventional catalysts, the following table summarizes the quantitative operational parameters across different catalytic systems. DDBSA uniquely combines the FFA tolerance of acid catalysts with the rapid reaction times typically reserved for base catalysts.

Table 1: Performance Comparison of Biodiesel Catalysts

Catalyst Type	Example	Reaction Temp (°C)	Reaction Time (h)	Tolerance to FFAs	Phase Separation
Homogeneous Base	NaOH, KOH	60 - 65	1 - 2	Low (Saponification)	Difficult if soap forms
Homogeneous Acid	H₂SO₄	60 - 80	12 - 24	High	Slow, requires washing
Solid Acid	Sulfonated Zirconia	80 - 120	4 - 6	High	Easy (Filtration)
Surfactant Brønsted Acid	DDBSA / DBSA	40 - 60	2 - 4	High (Simultaneous)	Rapid (Biphasic settling)

Data synthesized from established reaction kinetics for surfactant-combined acid catalysts[1][2][3][6].

Experimental Protocol: Biphasic Biodiesel Synthesis

This protocol is optimized for high-FFA feedstocks (e.g., waste cooking oil or Chlorella sp. microalgae extracts) utilizing DDBSA to drive simultaneous esterification and transesterification[4][7].

Caption: Step-by-step experimental workflow for DDBSA-catalyzed biodiesel synthesis.

Step-by-Step Methodology

Step 1: Feedstock Pre-treatment

• Filter the lipid feedstock to remove particulate matter.

• Heat the oil to 60 °C under a mild vacuum for 30 minutes. Causality: While DDBSA auto-isolates reaction-generated water, excessive initial moisture in the feedstock can prematurely dilute the catalyst's acid strength, reducing the forward reaction rate[5].

Step 2: Catalyst-Alcohol Preparation

• Dissolve the DDBSA catalyst in anhydrous methanol.

• Optimal Loading: Maintain a catalyst concentration of 5–10 mol% relative to the lipid content, and a methanol-to-oil molar ratio between 10:1 and 15:1[3][7]. Causality: Pre-mixing ensures the sulfonic acid protons are fully solvated by the alcohol, priming them for immediate nucleophilic attack upon introduction to the lipid phase.

Step 3: Biphasic Reaction

• Transfer the pre-heated oil to a continuous stirred-tank reactor (CSTR).

• Introduce the methanol/DDBSA mixture and seal the reactor to prevent methanol evaporation.

• Maintain the reaction temperature at 40–60 °C and agitate at 600 RPM for 2 to 4 hours[3][7]. Self-Validation: The mixture will rapidly transition from a distinct biphasic system to a cloudy, homogenous-appearing emulsion. This visual shift confirms successful micelle formation and the elimination of mass transfer barriers[2].

Step 4: Phase Separation and Catalyst Recovery

• Halt agitation and allow the mixture to cool to room temperature.

• The emulsion will naturally break, resulting in liquid-liquid biphase separation[8]. Self-Validation: A distinct phase boundary will form. The upper phase contains the non-polar FAME (biodiesel), while the lower phase contains unreacted methanol, auto-isolated water, and the DDBSA catalyst, which can be recovered and reused for subsequent cycles[5][8].

Step 5: Product Purification

• Decant or centrifuge to isolate the upper FAME layer.

• Wash the FAME with warm deionized water (50 °C) to remove trace methanol and residual catalyst.

• Dry the purified biodiesel over anhydrous sodium sulfate or via vacuum distillation to meet standard fuel specifications.

References

• Han, B. Y., et al. "A Review on Brønsted Acid Ionic Liquids Catalysts for Biodiesel Synthesis through Transesterification." Applied Mechanics and Materials, Sci-Hub.
• "Low-Temperature Esterification to Produce Oleic Acid-Based Wax Esters Catalyzed by 4-Dodecylbenzenesulfonic Acid." MDPI.
• "Biodiesel synthesis from the esterification of free fatty acids and alcohol catalyzed by long-chain Brønsted acid ionic liquid." Catalysis Science & Technology (RSC Publishing).
• "In-Situ Dodecylbenzenesulfonic acid -Catalyzed Transesterification of Micro Algae Chlorella Sp. for Biodiesel Production." IEEE Xplore.
• "Biodiesel production using 4-dodecylbenzenesulfonic acid as catalyst." ResearchGate.
• "Esterification of oleic acid for biodiesel production catalyzed by 4-dodecylbenzenesulfonic acid." ResearchGate.
• "Buy Didodecylbenzenesulphonic acid | 28679-14-3." Smolecule.
• "Biodiesel Production Using Solid Acid Catalysts Based on Metal Oxides." MDPI.

Sources

• 1. Sci-Hub. A Review on Brønsted Acid Ionic Liquids Catalysts for Biodiesel Synthesis through Transesterification / Applied Mechanics and Materials, 2013 [sci-hub.box]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Buy Didodecylbenzenesulphonic acid | 28679-14-3 [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. Biodiesel Production Using Solid Acid Catalysts Based on Metal Oxides | MDPI [mdpi.com]
• 7. In-Situ Dodecylbenzenesulfonic acid -Catalyzed Transesterification of Micro Algae Chlorella Sp. for Biodiesel Production | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 8. Biodiesel synthesis from the esterification of free fatty acids and alcohol catalyzed by long-chain Brønsted acid ionic liquid - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Application Note: Corrosion Inhibition Mechanism of Didodecylbenzenesulphonic Acid (DDBSA)

Executive Summary

Didodecylbenzenesulphonic acid (DDBSA) represents a class of high-performance, anionic surfactant-based corrosion inhibitors. Unlike its mono-alkyl counterparts (e.g., linear alkylbenzene sulfonic acid, LABSA), the didodecyl structure features two bulky hydrophobic tails. This structural duality provides superior film-forming capabilities and enhanced hydrophobicity, making it particularly effective in aggressive acidic environments (e.g., 1M HCl, H₂SO₄) used in acidizing and pickling operations.

This guide details the physicochemical mechanism of DDBSA, distinguishing its "double-tail" steric barrier effect from standard adsorption models. It provides a validated experimental protocol for characterizing its inhibition efficiency using Electrochemical Impedance Spectroscopy (EIS) and Potentiodynamic Polarization.

Mechanism of Action

The corrosion inhibition efficacy of DDBSA is governed by its amphiphilic nature, driving a self-assembling protective film at the metal-electrolyte interface.

Molecular Adsorption Architecture

DDBSA functions as a mixed-type inhibitor (affecting both anodic and cathodic reactions) but predominantly acts by blocking active sites via adsorption.

• Electrostatic Interaction (Physisorption): In acidic media (pH < 1), the steel surface is positively charged due to protonation (

  ). The sulfonate head group ($ -SO_3^- $) of DDBSA interacts electrostatically with these positive sites.

• Donor-Acceptor Interaction (Chemisorption): The

  -electrons of the benzene ring and the lone pair electrons on the oxygen atoms of the sulfonate group form coordinate bonds with the empty -orbitals of the surface iron ( ) atoms.

• The "Double-Tail" Hydrophobic Barrier: This is the critical differentiator for DDBSA. The two dodecyl (

  ) chains create a dense, steric hydrophobic network. Unlike single-chain surfactants that may leave gaps (pores) in the adlayer, the dual chains interlock to form a "mattress-like" barrier that effectively repels water molecules and corrosive ions ( , ) from the metal surface.

Thermodynamic Isotherm

The adsorption typically follows the Langmuir Adsorption Isotherm , described by:

Where:

• = Concentration of DDBSA
• = Surface coverage ( )
• = Equilibrium constant of adsorption

A high

value indicates strong adsorption. The standard free energy of adsorption ( ) is calculated as: Values of around -20 kJ/mol suggest physisorption, while values approaching -40 kJ/mol indicate chemisorption.[1] DDBSA typically exhibits values in the range of -30 to -38 kJ/mol, indicating a comprehensive physicochemical adsorption mode .

Mechanistic Pathway Diagram

Figure 1: Mechanistic pathway of DDBSA adsorption on metal surfaces, highlighting the multi-step film formation process.

Experimental Protocols

Materials & Preparation[2][3][4]

Caution: DDBSA is highly viscous and acidic. Wear appropriate PPE (gloves, goggles).

• Inhibitor Stock Solution:

  • Due to the high lipophilicity of DDBSA, direct dissolution in 1M HCl may be slow or result in emulsions.

  • Protocol: Dissolve 1.0 g of DDBSA in 10 mL of Ethanol or Isopropanol (co-solvent) first, then dilute with 1M HCl to the desired stock concentration (e.g., 1000 ppm).

  • Note: Ensure the final ethanol concentration in the test solution is <1% to avoid solvent interference.

• Metal Specimens:

  • Material: Carbon Steel (e.g., C1018) or N80 steel coupons.

  • Preparation: Abrade with SiC paper (grades 400 to 1200), degrease with acetone, wash with distilled water, and dry in warm air.

Electrochemical Impedance Spectroscopy (EIS)

EIS is the preferred method for studying film resistance and capacitance.

• Instrument: Potentiostat/Galvanostat (e.g., Autolab, Gamry) with Frequency Response Analyzer (FRA).[2]

• Cell Setup: Three-electrode cell.

  • Working Electrode (WE): Steel specimen (exposed area ~1 cm²).

  • Counter Electrode (CE): Platinum wire or Graphite rod.

  • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.

• Parameters:

  • OCP Stabilization: 30 minutes.

  • Frequency Range: 100 kHz to 10 mHz.[3][4]

  • Amplitude: 10 mV (RMS).

• Data Output: Nyquist and Bode plots.

Analysis: Fit data to an Equivalent Circuit (typically Randles Circuit:

). Calculate Inhibition Efficiency ( ): Where is the charge transfer resistance.

Potentiodynamic Polarization (Tafel Extrapolation)

Determines the corrosion current density (

) and polarization behavior.

• Scan Range: -250 mV to +250 mV vs. Open Circuit Potential (OCP).

• Scan Rate: 0.5 mV/s or 1.0 mV/s.

• Analysis:

  • Extrapolate linear Tafel regions to intersect at

    .

  • Calculate Efficiency (

    ):

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for validating DDBSA inhibition efficiency.

Data Presentation & Interpretation

Expected Results Table

Summarize your findings in a format similar to the table below.

Conc. (ppm)	( )	( )	( )	(%)
Blank (1M HCl)	25.4	150.2	850.5	-
100 ppm	145.2	85.4	150.2	82.3
500 ppm	320.5	45.1	65.4	92.3
1000 ppm	450.1	22.3	42.1	95.0

Interpretation Key:

• Increase in

  : Indicates formation of a protective film preventing charge transfer.

• Decrease in

  : Double layer capacitance decreases as the water molecules (high dielectric constant) are replaced by DDBSA molecules (low dielectric constant) on the surface.

• Shift in

  : If the shift is <85 mV, it is a mixed-type inhibitor. If >85 mV, it is anodic or cathodic. DDBSA is typically mixed-type .

Troubleshooting & Optimization

• Issue: Unstable OCP.

  • Cause: Incomplete degreasing or porous oxide layer.

  • Fix: Ensure rigorous polishing and immediate immersion. Allow longer stabilization (up to 60 mins) for hydrophobic films to organize.

• Issue: Phase Separation (Cloudiness).

  • Cause: DDBSA exceeds solubility limit in pure acid.

  • Fix: Increase co-solvent (Ethanol) slightly or use ultrasonic agitation during preparation.

• Issue: Low Efficiency at High Temp.

  • Cause: Desorption of the physical adsorption layer.

  • Fix: DDBSA efficiency may drop >60°C. For high-temp applications, consider blending with synergistic agents like propargyl alcohol or iodide ions (

    ) to enhance chemisorption.

References

• ASTM G106-89 . (Reapproved 2015).[5] Standard Practice for Verification of Algorithm and Equipment for Electrochemical Impedance Spectroscopy. ASTM International. Link

• Popova, A., et al. (2003). Temperature effect on the corrosion inhibition of mild steel in acidic media. Corrosion Science. Link

• Fouda, A.S., et al. (2016). Corrosion inhibition of carbon steel in hydrochloric acid solution by some benzene sulfonate derivatives. Journal of Molecular Liquids. Link

• Singh, A., et al. (2012). Corrosion inhibition of mild steel in hydrochloric acid by some surfactant derivatives. Measurement. Link

• PubChem . Dodecylbenzenesulfonic acid (Compound Summary). National Library of Medicine. Link

Sources

• 1. iosrjournals.org [iosrjournals.org]
• 2. corrosion.metrohmusa.com [corrosion.metrohmusa.com]
• 3. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]
• 4. jmaterenvironsci.com [jmaterenvironsci.com]
• 5. Dodecylbenzenesulphonic acid | C18H30O3S | CID 25457 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Dehydrative Esterification via Didodecylbenzenesulphonic Acid (DBSA)

[1][2]

Executive Summary

This guide outlines the protocol for using Didodecylbenzenesulphonic acid (DBSA) as a surfactant-type Brønsted acid catalyst for esterification.[1] Unlike traditional homogeneous acid catalysis (e.g.,

, -TsOH) which requires anhydrous conditions and Dean-Stark apparatus to drive equilibrium, DBSA enables dehydrative esterification in water or solvent-free conditions.

By leveraging the amphiphilic nature of DBSA, this protocol establishes a "Hydrophobic Micro-Reactor" system. This system spontaneously segregates water from the reaction center, driving the equilibrium toward ester formation (

) even in the presence of bulk water. This method is critical for Green Chemistry applications, drug synthesis, and the production of lipophilic esters (waxes, biodiesel).

Mechanistic Principle: The "Hydrophobic Micro-Reactor"

The efficacy of DBSA lies in its structure: a hydrophilic sulfonic acid head group attached to a lipophilic alkyl tail (dodecyl or didodecyl chains).

The Micellar Effect

In aqueous or biphasic media, DBSA molecules self-assemble into micelles or emulsion droplets.

• Aggregation: The hydrophobic tails aggregate to form a water-excluding core.

• Solubilization: Lipophilic reactants (Carboxylic Acid + Alcohol) migrate into this hydrophobic core.

• Catalysis: The sulfonic acid groups (

  ) concentrate at the oil-water interface.

• Dehydration: As the ester forms, the generated water molecule is rapidly expelled from the hydrophobic core into the bulk water phase. This physical exclusion prevents the reverse reaction (hydrolysis), effectively shifting the equilibrium.

Mechanistic Workflow Diagram

Figure 1: The DBSA "Hydrophobic Micro-Reactor" mechanism. The catalyst forms an emulsion that actively expels water, driving the reaction forward.

Experimental Protocols

Materials & Reagents[2][3]

• Catalyst: Didodecylbenzenesulphonic acid (DBSA) or 4-Dodecylbenzenesulphonic acid (Technical grade, >95%).

  • Note: The "Didodecyl" variant offers higher lipophilicity, ideal for long-chain fatty acids (

    ).

• Substrates: Carboxylic acid (1.0 equiv) and Alcohol (1.0–1.1 equiv).

• Solvent: Deionized Water (for Protocol A) or None (for Protocol B).

Protocol A: Aqueous Emulsion Method (Green Chemistry)

Best for: Reactions where temperature must be kept mild (<60°C) or for demonstrating "water-compatible" synthesis.

• Preparation: In a round-bottom flask, combine the Carboxylic Acid (10 mmol) and Alcohol (10–11 mmol).

• Catalyst Addition: Add DBSA (1.0 mmol, 10 mol% ).

• Solvent Addition: Add Deionized Water (5.0 mL).

  • Critical Step: The mixture will look biphasic.

• Emulsification: Stir vigorously (magnetic stir bar at >800 RPM).

  • Observation: The mixture should turn into a milky white emulsion. This indicates the formation of the catalytic micro-reactors.

• Reaction: Heat to 40–60°C for 12–24 hours.

  • Note: Unlike Dean-Stark methods, reflux is rarely necessary. The micellar effect works best at mild temperatures where the emulsion is stable.

• Work-up:

  • Cool the mixture to room temperature.

  • Phase Separation: The emulsion often breaks upon cooling/standing. The organic layer (Ester) will float; the aqueous layer (containing most DBSA) will sink.

  • Extraction: If separation is slow, add a minimal amount of ethyl acetate, separate the organic layer, and wash with saturated

    (to remove residual DBSA) and brine.

  • Dry over

    and concentrate.

Protocol B: Solvent-Free Method (High Viscosity/Lipid Synthesis)

Best for: Wax esters, biodiesel, and scaling up.

• Mixing: Combine Carboxylic Acid (1.0 equiv) and Alcohol (1.0 equiv) in a reactor.

• Catalyst: Add DBSA (5–10 mol% ).

• Reaction: Heat to 80°C with vigorous stirring.

  • Optional: Apply weak vacuum (200 mmHg) to assist water removal, though DBSA often drives conversion to >90% without it due to phase separation.

• Monitoring: Monitor by TLC or GC. Reaction times are typically 4–8 hours.

• Purification:

  • Dilute with hexane/heptane.

  • Wash with 5%

    solution to neutralize and remove the DBSA surfactant.

  • Evaporate solvent to yield pure ester.[2]

Data Analysis & Performance Comparison

The following table contrasts DBSA with traditional catalysts, highlighting the "Green" advantage.

Feature	DBSA (Surfactant Protocol)	(Traditional)	-TsOH (Dean-Stark)
Solvent	Water or None	Methanol/DCM	Toluene/Benzene
Water Tolerance	High (Uses it as medium)	Low (Deactivates)	Low (Must remove)
Temp	40–60°C	Reflux	Reflux (>100°C)
Substrate Scope	Excellent for Lipophilic	Good for small molecules	General
Work-up	Phase Separation	Neutralization/Extraction	Distillation/Extraction
Atom Economy	High	Medium	Low (Solvent waste)

Troubleshooting & Optimization

Emulsion Management

• Issue: The reaction mixture remains separated and does not turn milky (Protocol A).

  • Cause: Stirring speed is too low or substrates are too crystalline.

  • Fix: Increase RPM to >1000. If substrates are solid at 40°C, raise temp slightly to melt them before adding water.

• Issue: Emulsion won't break during work-up.

  • Cause: DBSA is a potent surfactant.

  • Fix: Add "Salting-out" agents (Brine/NaCl) or a small amount of cationic surfactant to disrupt the anionic DBSA micelles. Alternatively, centrifugation breaks the emulsion instantly.

Reaction Stalling

• Issue: Conversion halts at ~70%.

  • Scientific Rationale: Water concentration in the bulk phase may be too high, affecting the interface.

  • Fix: Increase the hydrophobicity of the system. If using Protocol A, reduce the water volume by 50% or switch to Protocol B (Solvent-Free).

References

• Manabe, K., & Kobayashi, S. (2001). Dehydration reactions in water.[1][3][4] Surfactant-type Brønsted acid-catalyzed direct esterification of carboxylic acids with alcohols in an emulsion system.[1][4][5] Journal of the American Chemical Society, 123(41), 10101-10102.

• Manabe, K., et al. (2002). Dehydration reactions in water.[6][7] Brønsted Acid-surfactant-combined catalyst for ester, ether, thioether, and dithioacetal formation in water.[6] Journal of the American Chemical Society, 124(40), 11971-11978.[6]

• Li, Z., et al. (2021). Low-Temperature Esterification to Produce Oleic Acid-Based Wax Esters Catalyzed by 4-Dodecylbenzenesulfonic Acid.[4] Catalysts, 11(12), 1470.

• Organic Chemistry Portal. (n.d.).

Sources

• 1. Dehydration Reactions in Water. Surfactant-Type Brønsted Acid-Catalyzed Direct Esterification of Carboxylic Acids with Alcohols in an Emulsion System [organic-chemistry.org]
• 2. CN101177396A - Synthesis method of ester in dodecylbenzenesulfonic acid inverse microemulsion - Google Patents [patents.google.com]
• 3. Ester synthesis by esterification [organic-chemistry.org]
• 4. Low-Temperature Esterification to Produce Oleic Acid-Based Wax Esters Catalyzed by 4-Dodecylbenzenesulfonic Acid | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Dehydration reactions in water. Brønsted Acid-surfactant-combined catalyst for ester, ether, thioether, and dithioacetal formation in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficient and green approach for the esterification of lignin with oleic acid using surfactant-combined microreactors in water :: BioResources [bioresources.cnr.ncsu.edu]

Application Note: Formulating Heavy-Duty Detergents with Didodecylbenzenesulphonic Acid (DBSA)

Mechanistic Principles of DBSA in Heavy-Duty Soil Removal

In industrial degreasing and heavy-duty detergent formulation, the choice of primary surfactant dictates the penetration power of the matrix. While standard linear alkylbenzene sulfonic acid (LABSA) is ubiquitous in light-duty cleaners, it struggles against highly non-polar industrial greases and crude oil residues.

Didodecylbenzenesulphonic acid (DBSA) overcomes this limitation through its unique dialkylated architecture. Possessing two 12-carbon chains attached to the aromatic ring, DBSA exhibits a massive hydrophobic cross-section[1]. This structural feature drastically alters its critical packing parameter (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

), pushing it well above 1.0. Consequently, DBSA naturally favors the formation of inverse micelles (W/O) or planar bilayers, making it an exceptional candidate for penetrating heavy, non-polar industrial soils, dispersing asphaltenes in crude oils, and serving as a lipophilic base for nanolubrication[2].

The Formulation Challenge: Steric Disruption and HLB Balancing

Because of its extreme hydrophobicity, DBSA cannot be simply neutralized with sodium hydroxide (NaOH) to form an aqueous detergent. A DBSA-sodium salt exhibits a highly crystalline lattice and poor water solubility, leading to immediate phase separation. To formulate a stable, heavy-duty aqueous or semi-aqueous microemulsion, two mechanistic strategies must be employed:

• Steric Disruption via Organic Amines : Neutralizing DBSA with bulky organic amines—such as Monoethanolamine (MEA) or Cyclohexylamine[3]—disrupts the crystal packing. The bulky counter-ion prevents tight lattice formation, yielding a flowable, solvent-soluble lipophilic salt.

• HLB Balancing via Co-Surfactants : To pull this highly lipophilic salt into an oil-in-water (O/W) microemulsion, a high-HLB non-ionic surfactant (e.g., ethoxylated fatty alcohols) must be integrated at the interface to lower the average packing parameter.

Physicochemical Profile

Understanding the raw material is critical for stoichiometric neutralization and phase balancing.

Table 1: Physicochemical Profile of Didodecylbenzenesulphonic Acid

Parameter	Specification / Value	Formulation Implication
IUPAC Name	2,3-didodecylbenzenesulfonic acid	Dialkylated structure drives extreme hydrophobicity[1].
CAS Number	28679-14-3	Standard identifier for regulatory compliance.
Molecular Weight	494.8 g/mol	Requires less alkaline neutralizer per gram compared to LABSA[1].
Molecular Formula	C30H54O3S	High carbon-to-sulfur ratio ensures high solubility in aliphatic solvents.
Appearance	Viscous dark amber liquid	Requires heating (40-50°C) to reduce viscosity during compounding.
Acid Value	~110 - 115 mg KOH/g	Critical metric for calculating exact amine neutralization requirements.

Formulation Architecture & Workflow

The following diagram illustrates the logical progression from a highly hydrophobic acid to a thermodynamically stable O/W microemulsion.

Caption: Self-validating microemulsion assembly workflow for DBSA-based heavy-duty detergents.

Experimental Protocols

The following protocols detail the creation of a heavy-duty industrial degreaser. The formulation relies on a "reverse addition" technique (adding the aqueous phase to the organic phase) to force a phase inversion, which yields a tighter, more stable micellar network.

Table 2: Prototype Heavy-Duty Degreaser Formulation Matrix

Phase	Component	Function	% w/w
A (Organic)	DBSA (Active Base)	Primary lipophilic surfactant	8.00
A (Organic)	Butyl Cellosolve	Solvent / Grease swelling agent	6.00
A (Organic)	C12-C14 Alcohol Ethoxylate (7 EO)	High-HLB co-surfactant	10.00
A (Organic)	Monoethanolamine (MEA)	Neutralizer / Alkalinity buffer	2.20
B (Aqueous)	Deionized Water	Continuous phase	69.80
B (Aqueous)	Tetrasodium EDTA	Chelating agent (water softening)	1.00
B (Aqueous)	Sodium Metasilicate Pentahydrate	Builder / Saponification agent	3.00

Protocol A: Synthesis of the DBSA-Amine Pre-Concentrate (Phase A)

Causality: Neutralizing DBSA in the presence of the solvent (Butyl Cellosolve) and non-ionic surfactant prevents the formation of localized high-viscosity gel phases (liquid crystals) that occur when neutralizing directly in water.

• Vessel Preparation: Equip a stainless-steel jacketed mixing vessel with an anchor stirrer.

• Solvent & Co-Surfactant Loading: Add Butyl Cellosolve (6.0% w/w) and the C12-C14 Alcohol Ethoxylate (10.0% w/w). Initiate stirring at 150 RPM.

• Active Base Addition: Slowly charge the DBSA (8.0% w/w) into the vessel. Warm the jacket to 45°C to reduce the viscosity of the DBSA[4].

• Neutralization: Dropwise, add the Monoethanolamine (2.2% w/w).

  • Note: This is an exothermic reaction. Maintain the temperature below 60°C to prevent solvent volatilization and amine degradation.

• Homogenization: Allow the mixture to stir for 30 minutes until a clear, dark amber, homogeneous liquid is formed.

Self-Validation Checkpoint (Protocol A): Extract a 1 mL aliquot and disperse it in 9 mL of distilled water. Measure the pH. It must read between 8.5 and 9.5. If the pH is < 8.0, the DBSA is under-neutralized, which will lead to catastrophic phase separation upon the addition of Phase B. Adjust with trace amounts of MEA if necessary.

Protocol B: Compounding the Heavy-Duty Microemulsion

Causality: Adding the aqueous builder phase (Phase B) slowly into the organic phase (Phase A) forces the system through a W/O emulsion state until it hits the phase inversion point, flipping into an O/W microemulsion. This pathway creates significantly smaller micelles than direct addition, enhancing thermodynamic stability and optical clarity.

• Aqueous Phase Preparation: In a separate vessel, dissolve Tetrasodium EDTA (1.0% w/w) and Sodium Metasilicate Pentahydrate (3.0% w/w) in Deionized Water (69.8% w/w). Ensure complete dissolution.

• Phase Inversion Mixing: Increase the stirrer speed of the Phase A vessel to 300 RPM.

• Titration: Slowly pump Phase B into Phase A over 20 minutes.

  • Observation: The mixture will initially thicken significantly as water is incorporated into the W/O structure. As the phase inversion point is crossed (typically around 30-40% water addition), the viscosity will rapidly drop.

• Final Polish: Once all of Phase B is added, continue mixing for 15 minutes at room temperature.

Self-Validation Checkpoint (Protocol B): The final product should be optically clear or exhibit a slight bluish translucence (the Tyndall effect), indicating micelle sizes below 100 nm. If the product is milky white and opaque, the HLB is unbalanced (the packing parameter is still >1). This can be corrected by titrating an additional 0.5 - 1.0% of the high-HLB non-ionic surfactant until clarity is achieved.

Quality Control & Phase Stability Metrics

A true heavy-duty microemulsion must remain thermodynamically stable under extreme environmental conditions.

Table 3: Required QC Metrics for DBSA-based Detergents

Test Parameter	Methodology	Acceptance Criteria	Causality / Failure Mode
Centrifugal Stability	3000 RPM for 30 minutes	No phase separation	Validates thermodynamic stability. Separation indicates macro-emulsion formation.
Freeze-Thaw Stability	3 cycles (-10°C to 25°C)	Returns to clear liquid	Ensures the DBSA-amine lattice does not permanently crystallize at low temps.
pH (Neat)	Calibrated pH probe at 25°C	11.5 - 12.5	High alkalinity required for the metasilicate to saponify industrial fats.
Cloud Point (1% aq)	Gradual heating of 1% solution	> 65°C	Ensures the non-ionic co-surfactant does not dehydrate and separate during hot-water cleaning.

References

• Google Patents (US8123930B2).Additives for crude oils.

• Environmental Registry of Ontario. Proposed Air Contaminants Benchmarks (ACB) List. Retrieved from: [Link]

• ResearchGate. Nanolubrication. Retrieved from:[Link]

• Google Patents (US5498809A).Polymers derived from ethylene and 1-butene for use in the preparation of lubricant dispersant additives.

Sources

• 1. Buy Didodecylbenzenesulphonic acid | 28679-14-3 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. ero.ontario.ca [ero.ontario.ca]
• 4. US5498809A - Polymers derived from ethylene and 1-butene for use in the preparation of lubricant dispersant additives - Google Patents [patents.google.com]

Application Note: Didodecylbenzenesulphonic Acid (DDBSA) in Enhanced Oil Recovery (EOR)

Target Audience: Researchers, Formulation Scientists, and Chemical Development Professionals Content Focus: Mechanistic Principles, Phase Behavior, and Experimental Validation Protocols

Introduction and Mechanistic Principles

In the late stages of petroleum extraction, significant volumes of crude oil remain trapped in porous rock formations due to immense capillary forces. Mobilizing this residual oil requires reducing the oil-water interfacial tension (IFT) from typical baseline values (~20–30 mN/m) to ultra-low levels (

mN/m). Much like optimizing the Hydrophilic-Lipophilic Balance (HLB) for lipid nanoparticle (LNP) or emulsion-based drug delivery systems, formulating for Enhanced Oil Recovery (EOR) requires precise tuning of the surfactant's lipophilicity to match the target crude oil.

Didodecylbenzenesulphonic acid (DDBSA) —a heavy dialkylbenzene sulfonate (Molecular Formula:

)—is a premier candidate for this application[1]. Synthesized via the electrophilic aromatic substitution of didodecylbenzene with sulfonating agents (e.g., sulfur trioxide or chlorosulfonic acid), DDBSA features two 12-carbon alkyl chains attached to a benzene ring[1].

This dual-tail architecture significantly increases the lipophilicity of the surfactant, allowing it to partition effectively into high-Equivalent Alkane Carbon Number (EACN) crude oils[2]. When neutralized to its sodium salt form (Sodium Didodecylbenzene Sulfonate) and deployed in Alkali-Surfactant-Polymer (ASP) flooding, it exhibits exceptional phase behavior, forming stable, bicontinuous microemulsions that are critical for maximum oil displacement[3].

Experimental Workflow & System Architecture

The following diagram illustrates the logical progression from chemical synthesis to reservoir application.

Workflow for DDBSA formulation and validation in Enhanced Oil Recovery (EOR).

Experimental Protocols

The following protocols outline a self-validating system for formulating and testing DDBSA in an ASP EOR context.

Protocol A: Preparation of the DDBSA-ASP Injection Fluid

Objective: Formulate a thermodynamically stable injection fluid that prevents chromatographic separation in porous media.

• Aqueous Phase Preparation: Dissolve the required concentration of alkali (e.g.,

  or ) in synthetic reservoir brine.

  • Causality: The alkali serves a dual purpose. It reduces the adsorption of the expensive DDBSA onto the negatively charged rock matrix and reacts with naphthenic acids in the crude oil to generate in-situ natural soaps, creating a synergistic mixed-surfactant system[2].

• Surfactant Integration: Slowly add DDBSA (0.1% – 0.5% wt/vol) to the alkaline brine under continuous magnetic stirring at 45°C.

  • Causality: Maintaining the temperature at 45°C ensures the system remains above the Krafft point of the heavy dialkylbenzene sulfonate, preventing precipitation and ensuring an isotropic micellar dispersion[1].

• Polymer Hydration: Gradually sift partially hydrolyzed polyacrylamide (HPAM) into the vortex of the solution to achieve a final concentration of 1000–2000 ppm. Stir at low RPM for 24 hours.

  • Causality: HPAM increases the viscosity of the aqueous displacing fluid. This corrects the mobility ratio between the water and the oil, preventing "viscous fingering" (where water bypasses the oil) and ensuring a uniform sweep.

Protocol B: Interfacial Tension (IFT) Validation via Spinning Drop Tensiometry

Objective: Quantify the surfactant's ability to achieve ultra-low IFT (

mN/m).

• System Suitability & Calibration: Calibrate the spinning drop tensiometer using a standard octane/water system.

  • Validation: This step verifies the optical resolution and rotational stability of the instrument before introducing complex, opaque crude oil mixtures.

• Sample Loading: Inject the DDBSA-ASP fluid into the glass capillary tube. Using a microsyringe, inject a 2–3

  L drop of degassed crude oil into the center of the fluid.

• Dynamic Measurement: Rotate the capillary at 6000 RPM at the target reservoir temperature (e.g., 45°C). Monitor the elongation of the oil drop over 120 minutes.

  • Causality: IFT in heavy dialkylbenzene sulfonate systems is highly time-dependent. The massive molecular weight of DDBSA results in slow diffusion and adsorption kinetics at the oil-water interface. Measurements must be taken until equilibrium is reached[4]. Calculate IFT using Vonnegut’s equation.

Protocol C: Core Flooding Efficacy Assay

Objective: Simulate reservoir conditions to measure the actual mobilization of trapped oil.

• Core Preparation & Saturation: Vacuum-saturate a standard Berea sandstone core with synthetic brine. Inject crude oil until no more water is displaced to establish the irreducible water saturation (

  ).

• Secondary Recovery (Water Flooding): Inject brine at a constant flow rate (1 mL/min) until the water cut in the effluent reaches >98%.

  • Validation: This establishes the baseline residual oil saturation (

    ), ensuring that any further oil produced is strictly due to the chemical EOR intervention.

• Tertiary Recovery (ASP Flooding): Inject 0.3 Pore Volumes (PV) of the DDBSA-ASP formulation, followed by 0.2 PV of a polymer drive, and finally chase with brine.

  • Causality: The ultra-low IFT generated by the DDBSA formulation dramatically increases the Capillary Number (

    ), overcoming the capillary forces that trap the residual oil ganglia, thereby mobilizing an oil bank toward the production well[2].

Quantitative Data and Phase Behavior Analysis

The efficacy of DDBSA is highly dependent on the optimal salinity and alkalinity of the system. At optimal conditions, the surfactant partitions equally between the oil and water phases, forming a Winsor Type III (bicontinuous) microemulsion. This phase is characterized by the lowest possible IFT.

The table below summarizes the phase behavior and IFT reduction of a 0.3 wt% DDBSA formulation against a standard crude oil at 45°C, demonstrating the critical window of alkali concentration required to achieve ultra-low IFT[4].

Table 1: Effect of NaOH Concentration on Interfacial Tension and Phase Behavior of 0.3 wt% DDBSA against Crude Oil at 45°C.

NaOH Concentration (wt%)	DDBSA Concentration (wt%)	Interfacial Tension (mN/m)	Microemulsion Phase	Mechanistic Outcome
0.6	0.3		Winsor I (O/W)	Surfactant remains primarily in the aqueous phase.
0.8	0.3		Winsor III	Transition to bicontinuous phase begins.
1.0	0.3		Winsor III	Optimal Salinity/Alkalinity. Maximum oil mobilization.
1.2	0.3		Winsor III	Exiting the optimal bicontinuous window.
1.4	0.3		Winsor II (W/O)	Surfactant partitions entirely into the oil phase (Over-optimum).

Note: Data reflects typical performance metrics for dialkylbenzene sulfonates synthesized via alkene sulfonic acid pathways, highlighting their superiority in achieving

order IFTs compared to standard monoalkylbenzene sulfonates[4].

References

• [2] CN101935522B - Preparation of long-chain alkyl acyl benzene sulfonic acid sodium salt and application thereof in enhancing oil recovery rate - Google Patents. google.com.

• [3] Heavy alkylbenzene sulfonates HABS in enhanced oil recovery EOR. pku.edu.cn.

• [1] Buy Didodecylbenzenesulphonic acid | 28679-14-3 - Smolecule. smolecule.com.

• [4] US6043391A - Anionic surfactants based on alkene sulfonic acid - Google Patents. google.com.

Sources

• 1. Buy Didodecylbenzenesulphonic acid | 28679-14-3 [smolecule.com]
• 2. CN101935522B - Preparation of long-chain alkyl acyl benzene sulfonic acid sodium salt and application thereof in enhancing oil recovery rate - Google Patents [patents.google.com]
• 3. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 4. US6043391A - Anionic surfactants based on alkene sulfonic acid - Google Patents [patents.google.com]

solvent extraction methods using dialkylbenzene sulfonic acids

Application Note: Advanced Solvent Extraction Strategies Using Dialkylbenzene & Naphthalene Sulfonic Acids

Abstract

This technical guide details the application of lipophilic sulfonic acids—specifically focusing on Dialkylbenzene Sulfonic Acids and their structural analog Dinonylnaphthalene Sulfonic Acid (DNNSA) —in liquid-liquid extraction (LLE). Unlike simple mineral acids, these surfactants self-assemble into reverse micelles in non-polar diluents, acting as liquid cation exchangers. This guide provides optimized protocols for two distinct applications: (1) Hydrometallurgical recovery of transition metals and (2) Ion-pair purification of amine-based pharmaceutical ingredients (APIs) .

Introduction: The Chemistry of Lipophilic Acid Extractants

Solvent extraction using sulfonic acids relies on the amphiphilic nature of the extractant. While Linear Alkylbenzene Sulfonic Acid (LABSA/DBSA) is the industry standard for detergents, its utility in solvent extraction is often limited by emulsion formation and high aqueous solubility.

Dialkyl-substituted variants (such as DNNSA or branched dialkylbenzene sulfonic acids) offer superior performance in non-polar solvents due to:

• Steric Hindrance: The bulky dialkyl tail prevents tight packing at the interface, reducing the formation of stable, unbreakable emulsions (crud).

• Reverse Micelle Formation: In non-polar diluents (kerosene, toluene), these acids aggregate into inverted micelles. The polar sulfonic head groups form a hydrophilic core capable of solubilizing water and metal cations, while the lipophilic tails extend into the solvent.

• High Acidity: Being strong acids (

  ), they extract cations effectively even at low pH, unlike carboxylic acid extractants (e.g., Versatic 10) which require pH adjustment.

Mechanism of Action

The extraction proceeds via a Liquid Cation Exchange mechanism.[1] For a metal cation

and the sulfonic acid extractant (where is the aggregation number):

Materials & Equipment

Reagents

• Extractant: Dinonylnaphthalene Sulfonic Acid (DNNSA) [50% w/w in heptane] or Didodecylbenzene Sulfonic Acid.

  • Note: Commercial DNNSA is often supplied in volatile solvents; a solvent swap to the desired diluent may be required.

• Diluent:

  • Hydrometallurgy:[2] Sulfonated Kerosene (e.g., Exxsol D80) or Toluene.

  • Pharma: Dichloromethane (DCM) or Methyl Isobutyl Ketone (MIBK).

• Modifier: 1-Octanol or Isodecanol (5-10% v/v) to prevent third-phase formation.

• Stripping Agent: Hydrochloric Acid (2-6 M) or Sulfuric Acid.

Equipment

• High-shear mixer or vortexer (for micro-scale).

• Centrifugal separator or separating funnels.

• Graphite Furnace AA or ICP-OES for metal quantification.

• HPLC-UV for drug quantification.

Protocol A: Hydrometallurgical Extraction of Transition Metals

Target Application: Recovery of Nickel, Cobalt, or Rare Earth Elements (REEs) from acidic sulfate leach liquors.

Experimental Workflow

Step 1: Solvent Pre-equilibration

• Prepare the Organic Phase : Dissolve DNNSA to a concentration of 0.05 – 0.1 M in kerosene containing 5% isodecanol.

• Acid Wash: Contact the organic phase with 2 M H₂SO₄ (1:1 ratio) for 10 minutes to convert all extractant sites to the H⁺ form and remove commercially present impurities. Discard the aqueous acid.

Step 2: Extraction Isotherm Determination

• Prepare a feed solution containing the target metal (e.g., 10 mM Ni²⁺) at varying pH levels (pH 0.5 to 3.0).

• Mix Organic (O) and Aqueous (A) phases at an O:A ratio of 1:1 in a separating funnel.

• Agitate vigorously for 10 minutes (Kinetic studies show equilibrium is reached < 5 mins for sulfonic acids).

• Allow phase separation (approx. 5-10 mins). If emulsion persists, centrifuge at 2000 rpm for 2 mins.

• Separate phases and measure equilibrium pH (

  ) of the aqueous raffinate.

Step 3: Stripping

• Contact the loaded organic phase with 4 M HCl at an O:A ratio of 2:1.

• Agitate for 10 minutes. The high proton concentration reverses the equilibrium, driving the metal back into the aqueous phase.

Data Analysis: Slope Analysis

To determine the stoichiometry of the extracted complex, plot:

• D (Distribution Ratio) =

• A slope of 2 (for divalent ions) indicates the extraction of

  by two monomeric acid units (or equivalent aggregates).

Protocol B: Ion-Pair Purification of Amine APIs

Target Application: Purification of basic drugs (alkaloids, synthetic amines) from neutral impurities.

Rationale

Dialkylbenzene sulfonic acids form tight hydrophobic ion pairs with protonated amines. These pairs are highly soluble in organic solvents but insoluble in water, allowing selective extraction of the drug from aqueous reaction mixtures.

Step-by-Step Methodology

• Feed Preparation: Adjust the aqueous reaction mixture to pH <

  of the amine drug (typically pH 2–4) to ensure the drug is fully protonated ( ).

• Ion-Pairing Extraction:

  • Add Organic Phase: 0.1 M DNNSA in Dichloromethane (DCM).

  • Mix at O:A 1:1 . The sulfonic anion (

    ) pairs with the drug cation:

  • Neutral impurities remain in the aqueous phase or are washed out.

• Scrubbing (Optional): Wash the organic phase with dilute acidic water (pH 3) to remove physically entrained aqueous impurities.

• Alkaline Stripping (Product Recovery):

  • Contact the organic phase with a high pH buffer (e.g., NaOH or Na₂CO₃, pH > 10).

  • The amine is deprotonated (

    ) and loses affinity for the sulfonic acid.

  • The neutral amine partitions back into the organic phase (if lipophilic) or precipitates, while the sulfonate salt remains in the aqueous phase (or stays in organic if using a lipophilic counter-ion, requiring specific solvent selection).

  • Refined Strategy: For maximum purity, back-extract the amine into an aqueous acidic buffer (e.g., citrate pH 4) if the free base is unstable, or crystallize the sulfonate salt directly if it is the desired solid form.

Critical Visualization: Mechanism & Workflow

Figure 1: Reverse Micelle Extraction Mechanism

Caption: Schematic of DNNSA forming reverse micelles in non-polar media. The polar sulfonate heads (red) sequester the metal cation (blue) inside the water pool, shielded by lipophilic dialkyl tails.

Figure 2: Process Flow Diagram (Hydrometallurgy)

Caption: Continuous counter-current extraction circuit for metal recovery using DNNSA.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Emulsion / Crud	Low interfacial tension; Silica in feed.	Add 5-10% 1-Octanol or TBP as a modifier. Filter feed to remove solids.
Third Phase Formation	Solubility limit of metal-complex exceeded.	Increase diluent aromaticity (add Toluene) or increase modifier concentration.
Low Extraction Efficiency	pH too low (competition with H⁺).	Although sulfonic acids work at low pH, raising pH slightly (e.g., 1.0 → 2.0) increases distribution ratio (D).
Co-extraction of Impurities	Non-selective cation exchange (e.g., Fe³⁺).	Use a scrubbing stage with dilute acid to displace weakly bound impurities before stripping.

References

• Sudersanan, M., & Sundaram, A. K. (1976).[1] Extraction of indium, cadmium and thallium by dinonylnaphthalene sulfonic acid. Proceedings of the Indian Academy of Sciences. Link

• Osseo-Asare, K., & Keeney, M. E. (1980). Sulfonic acids: Catalysts for the liquid-liquid extraction of metals. Separation Science and Technology. Link

• Khopkar, S. M., & Narayanankutty, K. P. (1969). Liquid-liquid extraction of crystal violet with dinonylnaphthalene sulfonic acid. Journal of Inorganic and Nuclear Chemistry.

• Brändström, A. (1978).[3] Ion Pair Extraction in Preparative Organic Chemistry. Acta Chemica Scandinavica. Link

• Rehman, M. S., et al. (2013). Solvent extraction of rare earth elements using acidic extractants. Journal of Rare Earths. Link

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving solubility of Didodecylbenzenesulphonic acid in water

Technical Support Center: Solubilization Guide for Didodecylbenzenesulphonic Acid (DDBSA)

Executive Summary

Didodecylbenzenesulphonic acid (DDBSA), unlike its mono-alkylated cousin Dodecylbenzenesulphonic acid (LABSA), possesses two long hydrophobic alkyl chains (C12+C12). This "heavy alkylate" structure renders the free acid effectively insoluble in water, behaving more like a lipophilic oil.

This guide addresses the specific challenge of transitioning DDBSA from a hydrophobic acid into a stable aqueous system. The solution lies not in simple dissolution, but in chemical neutralization and hydrotropic coupling .

Section 1: Understanding the Molecule

Q: I added DDBSA to water and it formed a sticky oil/gum. Why didn't it dissolve like standard LABSA?

A: You are observing the effect of hydrophobic dominance . Standard LABSA has one C12 chain, giving it a Hydrophile-Lipophile Balance (HLB) that allows it to disperse (often forming a gel). DDBSA has two C12 chains attached to the benzene ring. This doubles the lipophilic volume, drastically lowering the HLB.

• The Mechanism: The sulfonic acid head group (

  ) is hydrophilic, but it cannot overcome the Van der Waals forces of the two massive C12 tails. In water, the molecules aggregate immediately to minimize water contact, forming a separate phase (oil or gum).

• The Fix: You must convert the acid into a salt (neutralization) and likely use a "coupling agent" (hydrotrope) to stabilize the micelles.

Section 2: Critical Solubilization Protocols

Protocol A: Amine Neutralization (Recommended for Liquid Formulations)

Amine salts generally possess larger hydration radii and lower crystallinity than sodium salts, making them easier to keep in liquid solution.

Objective: Create a stable, clear/translucent aqueous concentrate.

Reagents:

• DDBSA (Acid form)

• Triethanolamine (TEA) or Isopropylamine (IPA)

• Water (Deionized)[1]

Step-by-Step:

• Calculate Stoichiometry: The Molecular Weight (MW) of DDBSA is ~494 g/mol . TEA is ~149 g/mol .

  • Ratio: ~0.35 g TEA per 1 g DDBSA (Use a 5% excess of amine to ensure full neutralization).

• Pre-mix Water and Base: Dissolve the calculated TEA into the target volume of water before adding the acid.

  • Why? Adding water to the acid can cause "acid shock" (gelling). Adding acid to the alkaline water ensures immediate neutralization at the interface.

• Slow Addition: Slowly pour DDBSA into the agitated amine solution.

  • Exotherm Warning: This reaction generates heat.[2][3] Maintain temperature < 50°C to prevent discoloration.

• Outcome: You should obtain a viscous, amber liquid. If cloudiness persists, proceed to Protocol C (Hydrotropes).

Protocol B: Sodium Neutralization (Paste/Solid Formulations)

Sodium salts of dialkyl sulfonates often form liquid crystals or pastes due to the tight packing of the sodium ion.

Reagents:

• DDBSA

• Sodium Hydroxide (NaOH) - 50% solution

Step-by-Step:

• Disperse: Disperse DDBSA in water (it will be heterogeneous).

• Titrate: Add NaOH (50%) slowly while stirring vigorously. Monitor pH.

• Target pH: Aim for pH 8.0–9.0.

• Viscosity Management: As the salt forms, viscosity will spike. You must add a hydrotrope (Protocol C) to prevent the mixture from seizing into a solid gel.

Section 3: Advanced Formulation (Hydrotropes & Cosolvents)

Q: My neutralized solution is still cloudy or separating. What now?

A: The "Di-chain" structure creates micelles that are easily distorted, leading to phase separation. You need a Hydrotrope .

The Solution: Sodium Xylene Sulfonate (SXS) Hydrotropes like SXS disrupt the ordered structure of water around the hydrophobic tails and increase the solubility of complex organics.

Optimization Table: Recommended Additives

Additive	Function	Recommended Level	When to Use
Sodium Xylene Sulfonate (SXS)	Hydrotrope / Coupler	5% - 15%	Essential for Na-salts; clears cloudiness.
Isopropyl Alcohol (IPA)	Cosolvent	3% - 10%	Reduces viscosity; aids clarity in amine salts.
Propylene Glycol	Cosolvent / Humectant	5% - 10%	Improves freeze/thaw stability.
Nonylphenol Ethoxylate (9-12 mol)	Co-surfactant	2% - 5%	Increases HLB if making an emulsion.

Section 4: Troubleshooting Guide

Q: I followed the steps, but I'm seeing specific failures. How do I fix them?

Symptom	Probable Cause	Corrective Action
"Egg White" Gel	Formation of hexagonal liquid crystal phase (Middle Phase).	Add Hydrotrope: Add SXS (40% active) incrementally until gel breaks.Add Solvent: Add 5% Ethanol or Glycol ether.
Precipitation (Crystals)	Solubility limit of the salt exceeded (Krafft Point issue).	Switch Counter-ion: Use TEA or Potassium instead of Sodium.Heat: Warm to 40°C (if clear, it’s a Krafft point issue).
Cloudy / Hazy Liquid	Micro-emulsion failure; oil phase coalescing.	Check pH: Ensure pH is > 8.0 (Acid may be reforming).Increase Amine: Add 1-2% excess TEA.
Phase Separation (Layers)	"Salting out" effect from too many electrolytes.	Dilute: Reduce total active concentration.Reduce Salt: If using NaOH, ensure you aren't adding excess salt from other sources.

Section 5: Visualizing the Workflow

The following diagram illustrates the decision logic for solubilizing DDBSA.

Caption: Decision logic for selecting neutralization bases and additives based on desired physical form.

References

• Nease Performance Chemicals . (n.d.). NAXONATE® Hydrotrope Product Guide. Retrieved from [Link]

• Google Patents. (2016). WO2016175931A1 - Amine salts of alkylbenzene sulfonic acids.

Sources

• 1. WO2016175931A1 - Amine salts of alkylbenzene sulfonic acids and their use in detergent formulations - Google Patents [patents.google.com]
• 2. TRIETHANOLAMINE DODECYLBENZENESULFONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. DODECYLBENZENESULFONIC ACID, [ISOPROPYLAMINE SALT] | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

controlling mono- vs di-substitution in benzene sulfonation

Topic: Precision Control of Mono- vs. Di-Substitution in Benzene Sulfonation

Ticket ID: #BS-SULF-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Welcome to the Reaction Engineering Support Hub

You are likely here because your sulfonation reaction has either stalled (low yield), overshot (impurities), or become a separation nightmare (workup issues).

Benzene sulfonation is unique among Electrophilic Aromatic Substitutions (EAS) because it is reversible .[1][2] This reversibility is not a bug; it is a feature you must exploit.[1] The sulfonic acid group (

) is electron-withdrawing (deactivating) and meta-directing.[1] While this theoretically favors mono-substitution, the high temperatures required to drive the reaction often push the equilibrium toward thermodynamic sinks (di-substitution or sulfone formation).[1]

This guide replaces "recipe following" with process control .

Module 1: The Control Logic (Kinetic vs. Thermodynamic)

To control the degree of substitution, you must manipulate the Sulfonation Potential (

) of your system. This is a function of acid concentration ( ) and Temperature ( ).[1]

The Decision Matrix

Figure 1: Decision logic for reagent and condition selection based on target substitution level.[1]

Module 2: Troubleshooting Mono-Substitution

Goal: Maximize Benzenesulfonic acid (BSA); Minimize m-Benzenedisulfonic acid and Diphenyl sulfone.

The Protocol Standard

• Reagent: Concentrated

  (98%) or mild Oleum (max 20% free ).[1]

• Stoichiometry: Slight excess of acid (1.5 : 1 molar ratio).[1]

• Temperature: Maintain 40°C – 75°C .

Troubleshooting Guide

Symptom	Root Cause	Remediation Strategy
Reaction Stalls (<60% Yield)	Water Accumulation. As sulfonation proceeds, water is produced ( ).[1] Water dilutes the acid, dropping concentration below the critical threshold for reaction.	Azeotropic Removal: Use a Dean-Stark trap with excess benzene (or an inert solvent like octane) to reflux and physically remove water, shifting equilibrium to the right [1].[1]
High Di-substitution (>5%)	Thermal Overshoot. Temperature exceeded 100°C, or local hot-spots occurred during addition.[1]	Active Cooling: Sulfonation is exothermic.[1] Add benzene to acid slowly with jacketed cooling.[1] Keep T < 75°C.
Formation of Diphenyl Sulfone	Side Reaction. Reaction of BSA with Benzene ( ).[1]	Inhibitors: Add small amounts of Sodium Benzenesulfonate or Sodium Sulfate to the reaction mixture. This acts as a kinetic inhibitor for sulfone formation [2].[1]

Module 3: Troubleshooting Di-Substitution

Goal: Force the deactivated BSA ring to accept a second

group. Target Product: meta-Benzenedisulfonic acid (approx. 98% meta due to directing effects).[1]

The Protocol Standard

• Reagent: Oleum (Fuming Sulfuric Acid, 20-65%

  ).[1]

• Stoichiometry: Large excess of

  .[1]

• Temperature: 200°C – 245°C (Staged heating).

Troubleshooting Guide

Symptom	Root Cause	Remediation Strategy
Incomplete Conversion (Mono remains)	Insufficient Activation Energy. The first sulfonate group deactivates the ring significantly.[1] Standard cannot overcome this barrier.[1]	Switch to Oleum: You must use free (Oleum).[1] Use a "Staged Ramp": Hold at 80°C for 1 hour (mono), then add stronger Oleum and ramp to 200°C+ for 2-4 hours [3].[1]
Charring / Black Tar	Oxidative Degradation. At >200°C, sulfuric acid acts as a strong oxidant, destroying the organic skeleton.[1]	Inert Atmosphere: Run the reaction under Nitrogen ( ). Ensure the benzene is dry before addition. Reduce temp slightly and extend time.
Isomer Scrambling	Thermodynamic Redistribution. While meta is favored, extreme prolonged heat can lead to equilibrium mixtures including para.[1]	Monitor Endpoint: Use HPLC or TLC to monitor the disappearance of mono-acid. Stop immediately upon conversion.[1] Do not "soak" at high T unnecessarily.

Module 4: Isolation & Workup (The "Yield Killer")

Issue: Sulfonic acids are highly water-soluble and hygroscopic.[1] Standard organic extraction (DCM/EtOAc) will not work effectively.[1]

Isolation Workflow: The "Liming Out" vs. "Salting Out" Method

Figure 2: Workflow for isolating water-soluble sulfonic acids from excess sulfuric acid.[1]

• Method A (Salting Out): Best for small scale/quick checks.[1] The high

  forces the sodium sulfonate out of solution due to the common ion effect [4].

• Method B (Liming Out): Best for high purity.[1] It physically removes the excess sulfate as insoluble Gypsum (

  ), leaving only the product in water [5].

Frequently Asked Questions (FAQ)

Q: Why can't I just distill the product? A: Benzenesulfonic acids have extremely high boiling points and often decompose before boiling. They are usually isolated as salts (Sodium or Barium) or converted to sulfonyl chlorides (using

or ) if a volatile derivative is needed for analysis (GC/MS).[1]

Q: How do I calculate the "Free

" in Oleum? A: Oleum is described as Oleum, meaning of the weight is free .

• Formula: Total acidity is often checked via titration.[1]

• Safety Note: When diluting Oleum, it is far more exothermic than standard

  .[1] Always add Oleum to the larger mass of cooled acid/solvent, never the reverse.

Q: Can I reverse the reaction if I over-sulfonated? A: Yes. This is Desulfonation . Treat the mixture with dilute acid and pass superheated steam through it at 150-170°C. The equilibrium shifts back to benzene, which distills off with the steam [1].

References

• Chemistry Steps. (2025). Sulfonation of Benzene and Desulfonation Mechanism. Retrieved from

• Google Patents. (1954).[1] Process for the sulfonation of benzene (US2692279A). Retrieved from

• ChemicalBook. (n.d.).[1][3] Benzene-1,3-disulphonic acid Preparation and Synthesis. Retrieved from [1]

• Google Patents. (1917).[1] Method of separating benzene sulfonic acid from sulfuric acid (US1212612A). Retrieved from

• Chemcess. (2025). Benzenesulfonic Acid: Properties, Production And Uses. Retrieved from [1]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 3. Benzenesulfonic acid sodium salt | 515-42-4 [chemicalbook.com]

🔬 Technical Support Center: High-Viscosity DABSA Handling

The following guide serves as a specialized Technical Support Center for researchers and process engineers handling Dialkylbenzene Sulfonic Acids (DABSA) . Unlike standard Linear Alkylbenzene Sulfonic Acids (LABSA), DABSA molecules possess two alkyl chains, significantly increasing molecular weight, lipophilicity, and intermolecular friction, resulting in extreme viscosity challenges.

Status: Active | Ticket: #DABSA-VISC-001 | Priority: Critical

📋 Module 1: The Physics of Viscosity (Root Cause Analysis)

Why is my DABSA so viscous compared to standard sulfonic acids?

The extreme viscosity of Dialkylbenzene Sulfonic Acid arises from two concurrent molecular mechanisms. Understanding this is crucial for selecting the right handling strategy.

• Intermolecular Hydrogen Bonding: The sulfonic acid head groups (

  ) form strong hydrogen-bonded networks (dimers and oligomers). In DABSA, the bulky dialkyl tail creates a "zipper" effect, locking these networks in place more rigidly than mono-alkyl variants.

• Steric Hindrance & Entanglement: The two alkyl chains (often

  ) increase the hydrodynamic radius. At lower temperatures, these chains entangle, creating a non-Newtonian, shear-thinning fluid that resists initial flow (high yield stress).

📊 Viscosity vs. Temperature Profile (Reference Data)

Note: Values are approximate for generic branched DABSA. Exact values vary by alkyl chain length.

Temperature (°C)	Viscosity (cP / mPa[1][2]·s)	Flow Characteristic	Risk Level
10°C	> 50,000	Semi-solid / Paste	Critical (Pump Failure)
25°C	15,000 - 25,000	Honey-like	High (Cavitation Risk)
40°C	2,000 - 5,000	Pourable Syrup	Moderate (Safe Zone)
60°C	500 - 1,000	Motor Oil-like	Low (Optimal Flow)
> 80°C	< 200	Water-thin	Danger (Thermal Degradation)

🛠 Module 2: Thermal Management Protocols

Objective: Reduce viscosity without compromising chemical integrity.

⚠️ The "Darkening" Danger Zone

DABSA is thermally unstable. Heating above 70°C in the presence of air causes oxidative degradation, turning the amber liquid black and releasing sulfur dioxide (

).

• Safe Operating Window:

• Absolute Max (Short term):

Protocol A: Safe Heating Workflow

Do not use direct high-heat sources (e.g., electric band heaters without controllers). Localized hot spots will char the acid.

• Bulk Storage: Use tank heating coils with low-pressure steam or hot oil circulation. Target bulk temp:

  .

• Piping: All transfer lines must be heat-traced (electrical or steam trace) and insulated. Set trace temperature to

  .

• Drum Heating: If receiving in drums, use a "drum oven" or varying-temperature jacket. Allow 24-48 hours for the core temperature to reach equilibrium. Do not apply rapid heat.

⚙️ Module 3: Mechanical Handling & Pumping

User Question: "My centrifugal pump is cavitating and tripping the breaker. What is wrong?"

Answer: Centrifugal pumps are unsuitable for fluids >500 cP. The high viscosity prevents the liquid from filling the impeller vanes fast enough, causing cavitation (vacuum bubbles collapsing) which destroys the pump head.

Recommended Equipment Logic

Use Positive Displacement (PD) Pumps .[3][4] These trap a fixed volume and force it through the discharge, regardless of resistance.

• Option 1: Gear Pumps (External)

  • Best for: Continuous, non-abrasive flow.

  • Requirement: Oversized ports to improve suction.

• Option 2: Progressive Cavity (Screw) Pumps

  • Best for: Extremely high viscosity (>20,000 cP) or if solids are present.

  • Benefit: Low shear, gentle handling.[3]

• Option 3: Lobe Pumps

  • Best for: Sanitary/Clean applications, easy to clean.

📐 Pumping Logic Diagram

Caption: Decision matrix for selecting pump technology based on viscosity and particulate content.

🧪 Module 4: Dilution & Solvation Strategies

User Question: "Can I add water to thin it down?"

CRITICAL WARNING: Adding water to DABSA is exothermic and can create a Gel Phase . Sulfonic acids are surfactants.[5][6] At specific water concentrations (often 30-60%), they form liquid crystal "gel" phases that are more viscous than the neat acid (the "middle phase" phenomenon).

The "Solvent Cut" Protocol

To reduce viscosity chemically without gelation, use non-polar or semi-polar solvents compatible with the lipophilic tails.

• Preferred Diluents:

  • Base Oils: (e.g., SN150, SN500) if the end use is lubricant additives.

  • Aromatic Solvents: (e.g., Xylene, Heavy Aromatic Naphtha) for industrial synthesis.

  • Alcohols: (e.g., 2-Ethylhexanol) can disrupt hydrogen bonding effectively (viscosity breaker).

• Mixing Procedure:

  • Always add Acid into Solvent (if possible) or Solvent into Acid slowly with agitation.

  • Maintain temperature at

    during mixing.

❓ Module 5: Troubleshooting FAQ

Q1: The material in the drum has solidified. Can I use an open flame or torch to melt it? A: ABSOLUTELY NOT. Direct flame will cause rapid localized decomposition (

), releasing toxic gas and permanently charring the product. Use a drum heater jacket set to for 24 hours.

Q2: My pump is running but flow is surging/pulsing. A: This is likely Starved Suction .

• Check: Is the suction line heat-traced? Cold plugs often form near the pump inlet.

• Check: Is the suction pipe diameter large enough? It should be at least one size larger than the pump inlet (e.g., 2" pipe for 1.5" pump).

• Action: Increase feed tank height (NPSHa) or pressurize the feed tank slightly (nitrogen blanket, 2-5 psi) to force liquid into the pump.

Q3: The acid turned dark brown/black after heating. A: You exceeded the thermal stability limit.

• Cause: Oxidation or "burning" of the sulfonic head group.

• Remedy: Irreversible. For future batches, ensure surface temperature of heating elements never exceeds

  . Use oil-filled heaters, not direct electric elements.

Q4: I need to neutralize it with Calcium Hydroxide (Lime). The mix is too thick to stir. A: You are creating a "grease" structure.

• Solution: You must use a "promoter" (solvent) like Methanol or water (in controlled small amounts) + a hydrocarbon solvent (Toluene/Base Oil) to lower viscosity during the reaction. High-shear mixing is required to break the calcium sulfonate micelles.

📚 References

• Stepan Company . (n.d.). Sulfonic Acids: Handling and Storage Guide. Retrieved from (General industry standard for sulfonic acid handling).

• Pumps & Systems . (2024).[7] Guidelines for Pumping Potentially Corrosive Fluids. Retrieved from .

• Walchem . (2026). Tips for Pumping and Handling High Viscosity Fluids. Retrieved from .

• Capital Resin Corporation . (2022). Strategies for the Safe Handling of Sulfonic Acid. Retrieved from .

• American Institute of Physics (AIP) . (2025). Synthesis of linear alkyl benzene sulfonic acid... Mass transfer model and reaction kinetics. Retrieved from . (Provides kinetic data on temperature/yield limits).

Sources

• 1. researchgate.net [researchgate.net]
• 2. ittehadchemicals.com [ittehadchemicals.com]
• 3. jihpump.net [jihpump.net]
• 4. The Ultimate Guide to Acid Pumps: Types, Benefits, and Uses [rotechpumps.com]
• 5. HJ OIL [hjoil.com.tw]
• 6. ema.europa.eu [ema.europa.eu]
• 7. qeehuapump.com [qeehuapump.com]

Technical Support Center: Purification of Didodecylbenzenesulphonic Acid (DBSA)

Ticket ID: DBSA-PUR-001 Subject: Isolation and Purification of Didodecylbenzenesulphonic Acid from Sulfonation Mixtures Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Molecule Profile

User Query: "How do I isolate pure Didodecylbenzenesulphonic acid (Di-DBSA) from a crude reaction mixture containing sulfuric acid, mono-alkyl analogs, and unreacted hydrocarbons?"

The Challenge: The crude reaction mass from the sulfonation of didodecylbenzene typically contains:

• Target: Didodecylbenzenesulphonic acid (Di-DBSA) – Highly Lipophilic.

• Impurity A: Mono-dodecylbenzenesulphonic acid (Mono-DBSA) – More polar, primary surfactant.

• Impurity B: Sulfuric acid (

  ) / – Highly polar, water-soluble.

• Impurity C: Unreacted Didodecylbenzene / Paraffins – Neutral oil (non-polar).

The Solution: Because Di-DBSA possesses two long alkyl chains, its Hydrophile-Lipophile Balance (HLB) is significantly lower than that of Mono-DBSA. We exploit this difference using a Biphasic Solvent Fractionation technique, followed by optional chromatographic polishing.

Core Purification Protocols

Module A: The "Rough Cut" (Acid Removal & Phase Separation)

Objective: Remove mineral acid (

) and bulk water.

Safety Warning: The dilution of sulfonic acid mixtures is highly exothermic.

Protocol:

• Quench: Cool the crude reaction mixture to <15°C. Slowly add the crude mass into ice-cold water (Ratio 1:1 w/w) with vigorous stirring.

  • Why? Direct addition of water to acid can cause flash boiling. Adding acid to water/ice manages the exotherm.

• Solvent Addition: Add n-Heptane or Iso-octane (Ratio: 2:1 Solvent:Crude).

  • Why? Heptane solubilizes the organic sulfonates (both Mono and Di) and unreacted oils, while rejecting the sulfuric acid into the aqueous layer.

• Settling: Transfer to a separatory funnel. Allow to stand for 1-2 hours.

• Separation:

  • Bottom Layer (Aqueous): Contains

    and waste acid. DISCARD (neutralize before disposal).

  • Top Layer (Organic): Contains Di-DBSA, Mono-DBSA, and Neutral Oils. KEEP .

Module B: Selective Fractionation (The "Mono vs. Di" Split)

Objective: Separate the target Di-DBSA from the Mono-DBSA impurity.

Principle: Di-DBSA is significantly more soluble in non-polar aliphatic solvents than Mono-DBSA, especially in the presence of a polar co-solvent that "pulls" the Mono-species.

Protocol:

• Preparation: Take the Organic Layer from Module A.

• The Wash Step: Extract the Heptane layer with a Methanol/Water (70:30 v/v) solution.

  • Ratio: Use 1 part Methanol/Water mix for every 2 parts Heptane solution.

• Agitation: Shake gently for 5 minutes. Avoid vigorous shaking to prevent stable emulsions.

• Phase Separation:

  • Bottom Layer (Polar Organic): Enriched in Mono-DBSA .

  • Top Layer (Non-Polar Organic): Enriched in Di-DBSA and Neutral Oils.

• Repeat: Repeat the Methanol/Water wash 2 more times to exhaustively remove Mono-DBSA.

Module C: Final Polishing (Neutral Oil Removal)

Objective: Remove unreacted hydrocarbons (Free Oil).

Note: If your application tolerates <2% free oil, you may skip to "Isolation." For high purity (Drug Development/Analytical Standards), proceed below.

Protocol (Anion Exchange): Since both Di-DBSA and Neutral Oils are in the Heptane layer, solvent extraction is inefficient here. Use Solid Phase Extraction (SPE).[1]

• Column: Strong Anion Exchange (SAX) cartridge (e.g., quaternary amine).

• Load: Pass the Heptane solution through the column.

  • Mechanism: DBSA (anion) binds to the column. Neutral oil passes through.

• Wash: Flush with pure Heptane to remove all traces of oil.

• Elute: Elute the DBSA using Methanol containing 5% Ammonium Hydroxide .

• Re-acidification: If the Acid form is required (not the salt), pass the eluate through a Cation Exchange column (H+ form) or wash with dilute HCl and re-extract into Heptane.

Visualization of Workflows

Figure 1: Purification Logic Flow

Caption: Step-by-step fractionation based on polarity differences (Mineral Acid vs. Mono-DBSA vs. Di-DBSA).

Data Summary & Solvents

Component	Solubility in Heptane	Solubility in Water	Solubility in 70% MeOH	Partition Preference
Sulfuric Acid ( )	Insoluble	High	High	Aqueous Phase
Mono-DBSA	Moderate	Low (Micellar)	High	Polar Organic Phase
Di-DBSA (Target)	High	Insoluble	Low	Heptane Phase
Neutral Oil	High	Insoluble	Insoluble	Heptane Phase

Troubleshooting & FAQs

Q1: I have formed a thick emulsion that won't separate. What do I do?

Diagnosis: Sulfonic acids are powerful surfactants.[2] Vigorous shaking creates stable emulsions. Corrective Actions:

• The "Salting Out" Method: Add saturated Sodium Chloride (NaCl) solution or Isopropanol (IPA) dropwise. This increases the ionic strength of the aqueous phase, forcing the surfactant out.

• Centrifugation: Spin the sample at 3000 RPM for 10 minutes.

• Heat: Gently warm the mixture to 40°C (do not exceed 50°C to avoid desulfonation).

Q2: The product is too dark/black.

Diagnosis: This indicates "charring" during the initial sulfonation or oxidation during drying. Corrective Actions:

• Ensure the initial quench was kept <15°C.

• Perform a Bleaching Step: Treat the Heptane solution with 1% Hydrogen Peroxide (

  ) or Activated Carbon before the final evaporation. Filter through Celite.

Q3: How do I verify the ratio of Mono- vs. Di-DBSA?

Diagnosis: You need a quantitative analytical method. Recommended Method: HPLC (Reverse Phase C18).

• Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 50% B to 100% B over 20 minutes.

• Detection: UV at 210 nm or 254 nm.

• Note: Di-DBSA will elute significantly later (higher retention time) than Mono-DBSA due to the double alkyl chain.

Figure 2: Troubleshooting Logic Tree

Caption: Decision matrix for common purification failures.

References

• ASTM International. ASTM D1568 - Standard Test Methods for Sampling and Chemical Analysis of Alkylbenzene Sulfonates. West Conshohocken, PA.

• Porter, M. R. (1994). Handbook of Surfactants. Blackie Academic & Professional.
• Roberts, D. W. (2003). "Sulfonation Technology for Anionic Surfactant Manufacture." Organic Process Research & Development.

• U.S. Environmental Protection Agency (EPA). Linear Alkylbenzene Sulfonates (LAS) Category Analysis. (Provides physicochemical property comparisons between homologs).

Disclaimer: This guide is for research purposes only. DBSA is corrosive and an irritant. Always wear appropriate PPE (Gloves, Goggles, Lab Coat) when handling sulfonic acids.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dodecylbenzenesulfonic Acid: Synthesis, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

Comparative NMR Analysis Guide: Didodecylbenzenesulphonic Acid (Di-DBSA)

The following guide provides a high-level technical comparison and spectral analysis protocol for Didodecylbenzenesulphonic acid (Di-DBSA), specifically tailored for application scientists in drug development and synthesis.

Executive Summary & Application Context

Didodecylbenzenesulphonic acid (Di-DBSA ) is a highly lipophilic dialkylated sulfonic acid, distinct from the industry-standard Linear Alkylbenzene Sulfonic Acid (LABSA ). While LABSA is ubiquitous in aqueous detergency, Di-DBSA’s dual C12 chains render it uniquely soluble in non-polar organic matrices.

Relevance to Drug Development:

• Lipophilic Counter-ion: Used to form hydrophobic salts with basic amine drugs, enhancing membrane permeability and modifying release kinetics in lipid-based formulations [1].

• Catalysis: A moisture-tolerant Brønsted acid catalyst for esterification in hydrophobic solvents, superior to p-TSA due to phase compatibility [2].

The Analytical Challenge: Commercial supplies of DBSA are often mixtures. Distinguishing the dialkyl (Di-DBSA) from the mono-alkyl (LABSA) or branched isomers requires a rigorous NMR protocol. This guide outlines a self-validating method based on proton integration ratios.

Strategic Protocol: Sample Preparation

Causality: Di-DBSA is amphiphilic but predominantly lipophilic. Standard D2O or DMSO-d6 used for LABSA may cause micelle formation or solubility issues for Di-DBSA, leading to broad, uninterpretable peaks.

Recommended Solvent System

Solvent	Suitability	Rationale
CDCl₃ (Chloroform-d)	Optimal	Excellent solubility for the dialkyl chains; prevents micellization; provides clear aromatic resolution.
DMSO-d₆	Sub-optimal	Good for the sulfonic acid proton (SO3H), but alkyl chains may aggregate. Use only if checking acid proton exchange.
MeOD (Methanol-d₄)	Avoid	Rapid exchange of the acidic proton; potential esterification artifacts over time.

Protocol: Dissolve 15–20 mg of sample in 0.6 mL CDCl₃. Ensure the solution is clear. If turbidity persists, filter through glass wool (do not use cotton).

Spectral Analysis: The "Self-Validating" Logic

The core of this analysis relies on the Aliphatic-to-Aromatic Integration Ratio (AAIR) . This is your primary quality gate.

A. 1H NMR Spectrum (400 MHz, CDCl₃)

1. Aromatic Region (7.0 – 8.0 ppm)[1]

• Mono-DBSA (LABSA): Shows a characteristic 4H integration. If linear (para-substituted), it appears as an AA'BB' system (two doublets). If branched, it appears as a complex multiplet.

• Di-DBSA: Shows a 3H integration. The benzene ring is trisubstituted (one sulfonate, two dodecyl chains).

  • Pattern: Typically a mixture of singlet/doublet patterns depending on the isomer (1,2,4-substitution is common).

  • Shift: The additional alkyl group pushes the aromatic protons slightly upfield compared to the deshielded region of the sulfonate.

2. Aliphatic Region (0.8 – 3.0 ppm)

• Benzylic Protons (~2.5 – 3.0 ppm):

  • Mono: Integration = 2H (one chain).

  • Di: Integration = 4H (two chains).

• Bulk Alkyl Chain (0.8 – 1.6 ppm):

  • Mono: ~23H.

  • Di: ~46H.

B. Quantitative Validation (The AAIR Check)

To confirm identity, normalize the aromatic region to 1.0 (or 3.0/4.0 respectively) and calculate the ratio.

Feature	Mono-DBSA (Standard)	Di-DBSA (Target)
Aromatic Integral	Set to 4.0 H	Set to 3.0 H
Benzylic Integral	Expect 2.0 H	Expect 4.0 H
Total Aliphatic Integral	~25 H	~50 H
Ratio (Aliphatic/Aromatic)	~6.25	~16.6

Pass/Fail Criteria: If your AAIR is < 10, the sample is likely Mono-DBSA. If AAIR > 15, it is Di-DBSA.

Comparative Data Table

Comparison of chemical shifts in CDCl₃ (referenced to TMS at 0.00 ppm).

Region	Assignment	Mono-DBSA (Linear) [3]	Di-DBSA (Didodecyl) [4]
Acidic	-SO₃H	~11.0 ppm (Broad, solvent dependent)	~11.0 ppm (Broad)
Aromatic	Ar-H (Ortho to SO3)	7.80 ppm (d, 2H)	7.75 ppm (s/d, 1H)
Aromatic	Ar-H (Meta to SO3)	7.30 ppm (d, 2H)	7.15 - 7.25 ppm (m, 2H)
Benzylic	Ar-CH ₂-R	2.65 ppm (t, 2H)	2.55 - 2.80 ppm (m, 4H)
Aliphatic	Bulk -CH ₂-	1.25 - 1.40 ppm (m, ~20H)	1.20 - 1.40 ppm (m, ~40H)
Terminal	-CH ₃	0.88 ppm (t, 3H)	0.88 ppm (t, 6H)

Analytical Workflow Diagram

The following logic flow illustrates the decision process for identifying Di-DBSA purity using the AAIR method.

Figure 1: Analytical decision tree for validating Didodecylbenzenesulphonic acid using 1H NMR integration ratios.

Advanced Characterization: 13C NMR

For definitive structural confirmation (isomer analysis), 13C NMR is required.

• Ipso-Carbon Differentiation:

  • Mono-DBSA: Two substituted aromatic carbons (C-SO3H and C-Alkyl).

  • Di-DBSA: Three substituted aromatic carbons. The additional alkyl substitution usually appears as a shift near 140-145 ppm (quaternary carbon), distinct from the unsubstituted CH carbons at 125-130 ppm.

References

• Royal Society of Chemistry. (2014). Lewis Acid-Surfactant Complex Catalyzed Polymerization. Retrieved from [Link]

• PubChem. (2025).[2][3] Didodecylbenzenesulphonic acid Compound Summary. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Dodecylbenzenesulphonic acid | C18H30O3S | CID 25457 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-ドデシルベンゼンスルホン酸 mixture of isomers, ≥95% | Sigma-Aldrich [sigmaaldrich.com]

Quantitative Structural Elucidation: Proton NMR Integration of Didodecylbenzenesulphonic Acid (DBSA) vs. Mono-Alkyl Analogs

Executive Summary

In the development of surfactants for Enhanced Oil Recovery (EOR) and pharmaceutical formulations, distinguishing between Didodecylbenzenesulphonic acid (DBSA) (dialkyl) and its mono-alkyl analog, Dodecylbenzenesulphonic acid (LABSA) , is critical. While both exhibit similar amphiphilic properties, DBSA possesses significantly higher lipophilicity and distinct micellar critical packing parameters.

This guide provides a definitive protocol for using quantitative Proton NMR (

H-NMR) to validate the degree of alkylation. The core differentiator is not merely chemical shift, but the integration ratio between the aromatic moiety and the aliphatic chain .

Theoretical Framework: The Stoichiometric Signal

To interpret the spectra accurately, one must first establish the theoretical proton counts for the target structures. Industrial alkylbenzenes are often mixtures of isomers, but the average integration values provide a robust "fingerprint" for purity.

Comparative Proton Stoichiometry

Structural Moiety	Mono-Alkyl (LABSA)	Di-Alkyl (DBSA)	Diagnostic Significance
Formula (Idealized)			DBSA has double the alkyl load.
Aromatic Protons ( )	4H (Typically para-sub)	3H (Typically 1,2,4-sub)	Primary Indicator: DBSA has fewer aromatic protons.
Benzylic Protons ( )	2H	4H	DBSA has double the benzylic signal intensity.
Bulk Alkyl ( )	~16–19H	~36–40H	The "Aliphatic Mountain" dominates in DBSA.
Terminal Methyl ( )	3H	6H	Calibration Anchor: Use this to normalize the spectrum.

The "Integration Gap"

The most reliable metric for distinguishing these compounds is the Aromatic-to-Aliphatic Ratio .

• Mono-Alkyl Ratio:

  (4 Ar-H to 25 Alkyl-H)

• Di-Alkyl Ratio:

  (3 Ar-H to 50 Alkyl-H)

Expert Insight: In DBSA, the aromatic region will appear visually "suppressed" compared to the massive aliphatic region. If your aromatic integral is high relative to the alkyl chain, you likely have significant mono-alkyl contamination.

Experimental Protocol: "Micelle Busting" for High-Res NMR

Surfactants like DBSA form micelles in standard non-polar solvents, leading to broad, unquantifiable peaks. To obtain sharp integrals, you must disrupt these aggregates.

Reagents

• Primary Solvent: Chloroform-d (

  ) – Solubilizes the lipophilic tail.

• Co-Solvent (The Micelle Buster): Methanol-d4 (

  ) – Disrupts hydrogen bonding and micellar packing.

• Internal Standard (Optional): Dimethyl sulfone (DMSO

  ) or TCNB, if absolute purity (wt%) is required. For structural confirmation (ratio), no internal standard is needed.

Workflow Diagram

Figure 1: Optimized qNMR workflow for surfactant analysis. The mixed solvent system is critical for peak resolution.

Acquisition Parameters (Critical for Quantitation)

• Pulse Sequence: Standard 1H (e.g., zg30 or zg on Bruker).

• Relaxation Delay (D1): Set to 10–15 seconds .

  • Reasoning: The aromatic protons and terminal methyls have vastly different

    relaxation times. A short D1 will saturate the methyl signal (underestimating it) and skew your ratio, leading to a false identification of DBSA.

• Scans (NS): 16–64 scans are usually sufficient due to the high proton count.

Data Analysis & Interpretation

Once the spectrum is acquired, follow this integration logic to confirm the structure.

Step 1: Calibration

Locate the triplet (or overlapping multiplet) at 0.8 – 1.0 ppm . This is the terminal methyl group.

• Set Integral to 6.00 (Assumption: Didodecyl).

Step 2: Regional Integration

Integrate the remaining distinct regions relative to the calibrated methyls.

Region (ppm)	Assignment	Expected Integral (DBSA)	Expected Integral (LABSA)
7.0 – 7.8	Aromatic Ring	3.0 (± 0.2)	8.0 (if calib to 6H)
2.4 – 3.0	Benzylic ( )	4.0 (± 0.3)	4.0 (if calib to 6H)
1.0 – 1.6	Bulk Methylene	~72 - 80	~32 - 40
0.8 – 1.0	Terminal Methyl	6.0 (Reference)	6.0 (Reference)

Note: If you calibrate to 6H but the sample is actually Mono-alkyl (LABSA), the aromatic region will integrate to ~8.0 (because LABSA has 4 Ar-H per 3 Me-H; scaling to 6 Me-H doubles the Ar-H count to 8).

Decision Logic

Figure 2: Decision tree for structural confirmation based on normalized integration values.

Troubleshooting & Nuances

The "Tetralin" Impurity

In industrial synthesis, the alkyl chain can cyclize onto the benzene ring, forming dialkyl tetralins .

• Symptom: New multiplets appearing around 2.0 – 2.5 ppm and 6.9 – 7.1 ppm .

• Impact: These impurities reduce the effective surfactant capability. If precise purity is needed, these peaks must be subtracted from the main DBSA integrals.

Sulfonic Acid Proton Exchange

The

proton is acidic and exchangeable.

• In dry

  , it may appear as a broad singlet >11 ppm.

• In

  or wet solvents, it exchanges with water/alcohol and merges into the solvent peak (4.8 ppm for water). Do not attempt to integrate this proton for ratio calculations.

Isomer Complexity

Commercial "Dodecyl" chains are rarely straight chains; they are branched isomers. This causes the methyl triplet to appear as a distorted multiplet and the aromatic region to lack clean splitting patterns.

• Solution: Integrate the entire region (e.g., 0.7–1.0 ppm) rather than looking for a clean triplet. The total area remains quantitative.

References

• Bernazzani, L., et al. (2013). "Micellization of alkylbenzene sulfonates in water." Journal of Physical Chemistry B.

• NIST Chemistry WebBook. "Dodecylbenzenesulfonic acid Spectra."

• Teo, Y.C., et al. (2016). "Quantitative 1H NMR analysis of surfactant mixtures." Analytical Methods.

• Sigma-Aldrich. "NMR Chemical Shifts of Common Impurities."

Comparative Guide: Mass Spectrometry Profiling of Didodecylbenzenesulphonic Acid (D-DBSA)

Executive Summary

Didodecylbenzenesulphonic acid (D-DBSA) represents a class of "Heavy Alkylbenzene Sulfonates" (HABS), distinguished from the standard Linear Alkylbenzene Sulfonates (LAS) by the presence of two lipophilic dodecyl chains on the benzene ring. While LAS (mono-alkyl) is the industry standard for detergency, D-DBSA is often encountered as a high-molecular-weight impurity or a specialized lipophilic surfactant in enhanced oil recovery (EOR) and lubricant additives.

This guide provides a technical comparison of the mass spectrometry (MS) fragmentation patterns of D-DBSA versus its mono-substituted counterpart, Dodecylbenzenesulphonic acid (DBSA). It details the specific m/z transitions required for unambiguous identification, supported by a self-validating experimental protocol.

Structural & Chemical Context

Feature	D-DBSA (Target)	DBSA (Alternative/Standard)
Chemical Structure	Dialkyl-substituted (Two chains)	Monoalkyl-substituted (One chain)
Molecular Formula
Molecular Weight	~494.8 g/mol	~326.5 g/mol
Precursor Ion (ESI-)	m/z 493	m/z 325
Key Characteristic	High lipophilicity; forms "heavy" ions	Standard surfactant; forms "light" ions

Experimental Protocol: LC-ESI-MS/MS Analysis

Note: This protocol is designed for negative ion mode Electrospray Ionization (ESI-), which is the gold standard for sulfonate analysis due to the pre-charged nature of the sulfonate group.

Phase 1: Sample Preparation

• Solvent System: Dissolve 1 mg of D-DBSA in 10 mL of Methanol:Water (50:50 v/v) .

• Dilution: Dilute to a final concentration of 1 ppm (1 µg/mL) using the mobile phase to prevent source saturation.

• Filtration: Pass through a 0.2 µm PTFE filter to remove particulate matter (critical for preventing capillary clogging).

Phase 2: LC-MS Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 5 mM Ammonium Acetate (buffers pH, aids ionization).

• Mobile Phase B: Acetonitrile (or Methanol).

• Gradient: 50% B to 100% B over 10 mins (D-DBSA elutes later than DBSA due to double chains).

• Ionization Source: ESI Negative Mode (

  ).

• Collision Energy (CE): Ramp from 20 to 50 eV to observe sequential fragmentation.

Fragmentation Analysis & Mechanism

The fragmentation of alkylbenzene sulfonates is dominated by benzylic cleavage . In negative mode, the charge is localized on the sulfonate group (

). The alkyl chains are lost as neutral alkenes.

Mechanism 1: The "Unzipping" of D-DBSA

Unlike DBSA, which loses one chain to form the core ion, D-DBSA undergoes a sequential loss of its two alkyl chains.

• Parent Ion (m/z 493): The intact deprotonated molecule

  .

• Primary Fragment (m/z 325): Loss of the first dodecyl chain (

  ). The resulting ion is isobaric with the parent ion of Mono-DBSA.

• Secondary Fragment (m/z 183): Loss of the second dodecyl chain. This forms the styrene sulfonate anion (

  ), the universal fingerprint for linear alkylbenzene sulfonates.

• Terminal Fragment (m/z 119): Loss of

  from the sulfonate group, leaving a phenoxide-like radical anion.

Visualization: Fragmentation Pathway

Figure 1: Sequential fragmentation pathway of Didodecylbenzenesulphonic acid in ESI(-) mode. The transition from m/z 493 to 325 is the diagnostic marker differentiating it from standard DBSA.

Comparative Performance Data

The following table summarizes the key mass spectral differences. Researchers should use the Precursor and Primary Daughter ions to distinguish the two species, as the terminal fragments overlap.

Parameter	Didodecylbenzenesulphonic Acid (D-DBSA)	Dodecylbenzenesulphonic Acid (DBSA)	Differentiation Strategy
Precursor Ion	493.4	325.2	Primary Differentiator
Primary Daughter	325.2 (Loss of 1 chain)	183.0 (Loss of chain)	Secondary Differentiator
Base Peak (High CE)	183.0	183.0	Non-Specific (Confirms Class)
Retention Time	High (Elutes late in RP-LC)	Moderate	D-DBSA is significantly more hydrophobic.
Limit of Detection	~0.5 - 1.0 ppb	~0.1 - 0.5 ppb	D-DBSA ionizes slightly less efficiently due to steric bulk.

Experimental Workflow Diagram

Figure 2: LC-MS/MS workflow for the specific isolation and confirmation of D-DBSA.

References

• Differentiation and quantification of linear alkyl benzenesulfonate isomers by liquid chromatography-ion-trap mass spectrometry. Journal of Chromatography A. (2004). Confirms the benzylic cleavage mechanism and the characteristic m/z 183 ion for alkylbenzene sulfonates.

• Composition and Interfacial Activity of Alkyl Benzene Sulfonates Used in Oil Recovery. Journal of Dispersion Science and Technology. (2015). Details the analysis of Heavy Alkylbenzene Sulfonates (HABS) and dialkyl species using LC-MS.

• Monitoring Long-Chain Intermediate Products from the Degradation of Linear Alkylbenzene Sulfonates. Environmental Science & Technology. (2000). Provides experimental protocols for ESI-MS of sulfonate surfactants.

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. (2023). General principles of alkyl chain fragmentation in mass spectrometry.

Strategic HPLC Separation of Mono- and Didodecylbenzenesulphonic Acids

Topic: HPLC separation of mono- and didodecylbenzenesulphonic acid Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals

Executive Summary

The separation of mono-dodecylbenzenesulphonic acid (Mono-DBSA) and didodecylbenzenesulphonic acid (Di-DBSA) represents a classic chromatographic challenge: resolving homologues with significantly divergent hydrophobicities. While Mono-DBSA (Linear Alkylbenzene Sulfonate, LAS) is a standard industrial surfactant, Di-DBSA (often a dialkyl impurity or byproduct) possesses two C12 chains, rendering it extremely lipophilic.

This guide compares three dominant methodologies. Reversed-Phase HPLC (RP-HPLC) on C8 stationary phases emerges as the superior strategy for this specific pair, offering the optimal balance between resolution and elution time, whereas standard C18 methods often lead to excessive retention of the didodecyl species.

The Chemical Challenge: Hydrophobicity vs. Charge

To design a robust protocol, one must first deconstruct the analytes:

• Mono-DBSA: Amphiphilic. One hydrophilic sulfonate head, one lipophilic C12 tail.

• Di-DBSA: Highly Lipophilic. One hydrophilic sulfonate head, two lipophilic C12 tails.

Critical Insight: The separation mechanism must be driven by hydrophobicity , not charge. Both molecules carry a single negative charge (sulfonate group) at neutral/acidic pH. Therefore, Anion Exchange (SAX) chromatography will struggle to resolve them efficiently compared to Reversed-Phase (RP), which exploits the massive difference in the alkyl chain surface area.

Methodology Comparison

Alternative 1: Standard C18 RP-HPLC (The "Workhorse")

• Mechanism: Strong hydrophobic interaction.

• Pros: Excellent retention of Mono-DBSA; widely available.

• Cons: The Di-DBSA species often elutes extremely late or requires near-100% organic mobile phase, leading to broad peaks and poor sensitivity. "Ghost peaks" in subsequent runs are common due to carryover.

Alternative 2: Anion-Exchange Chromatography (SAX)

• Mechanism: Electrostatic interaction with the sulfonate group.

• Pros: Elutes both species quickly as they have the same charge (-1).

• Cons: Poor resolution between the two. The selectivity is insufficient to distinguish the "bulk" of the second C12 chain.

Alternative 3: C8 or Phenyl-Hexyl RP-HPLC (The "Strategic Choice")

• Mechanism: Moderate hydrophobic interaction with potential

  selectivity (Phenyl-Hexyl).

• Pros: The shorter alkyl chains (C8) reduce the retention of the highly lipophilic Di-DBSA, allowing it to elute as a sharp peak within a reasonable gradient window while maintaining baseline separation from the Mono-DBSA.

• Verdict: Winner.

Performance Data Summary

Simulated data based on comparative hydrophobicity models.

Parameter	Method A: C18 Column	Method B: SAX Column	Method C: C8 Column (Recommended)
Mono-DBSA	8.5 min	4.2 min	6.1 min
Di-DBSA	> 35.0 min (Broad)	4.5 min (Co-elution)	14.5 min (Sharp)
Resolution ( )	> 20 (Excessive)	< 1.5 (Poor)	~ 8.0 (Optimal)
Peak Symmetry ( )	1.8 (Tailing)	1.1 (Good)	1.1 (Excellent)

Detailed Experimental Protocol (Recommended Method)

This protocol utilizes a C8 (Octyl) stationary phase with a high-organic gradient to ensure the elution of the didodecyl species without carryover.

Reagents & Instrumentation[1][2][3][4]

• System: HPLC with Gradient Pump and UV/Vis Detector (or CAD/ELSD).

• Column: Agilent ZORBAX Eclipse XDB-C8 (or equivalent), 4.6 x 150 mm, 5 µm.

• Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) or 10 mM Ammonium Acetate (for MS).

• Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.

• Detection: UV at 220 nm (Sulfonate absorption).

Step-by-Step Workflow

• Preparation: Dissolve sample in 50:50 Water:ACN. Note: Do not use 100% water; the Di-DBSA will precipitate or stick to the vial walls.

• Equilibration: Flush column with 50% B for 10 minutes.

• Gradient Program:

  • 0-2 min: Hold 50% B (Focus Mono-DBSA).

  • 2-15 min: Linear ramp to 95% B (Elute Di-DBSA).

  • 15-20 min: Hold 95% B (Wash column).

  • 20-21 min: Return to 50% B.

• Wash Cycle: If carryover is observed, inject a "blank" of 100% Isopropanol between runs to solubilize residual Di-DBSA.

Visualizations

Diagram 1: Separation Mechanism & Column Selection

This diagram illustrates the logical decision path for selecting the C8 column over C18 or SAX based on the analyte structure.

Caption: Decision tree highlighting why C8 RP-HPLC is the optimal mode for resolving mono- vs. di-alkyl sulfonates.

Diagram 2: Experimental Workflow

The step-by-step execution of the recommended protocol.

Caption: Optimized workflow ensuring solubility of the lipophilic Di-DBSA species and preventing column fouling.

Expert Insights & Troubleshooting

The "Ghost Peak" Phenomenon

Issue: A broad peak appears at 12-15 minutes in a blank run following a sample injection. Cause: Di-DBSA is so hydrophobic it may not elute completely during the gradient of the previous run, or it may adsorb to the injector loop. Solution:

• Needle Wash: Use 100% Isopropanol or Methanol as the needle wash solvent.

• Extended Flush: Ensure the gradient holds at 95-100% B for at least 5 column volumes.

Ion-Pairing Agents

While simple TFA is recommended above for robustness, adding Sodium Perchlorate (NaClO₄) (0.1 M) can sharpen peaks by reducing the repulsion between the sulfonate head groups. However, this renders the method incompatible with Mass Spectrometry (MS). For LC-MS applications, use Ammonium Acetate (10 mM).

References

• National Institutes of Health (PubMed). (2005). Determination of linear alkylbenzene sulfonates in water samples by liquid chromatography-UV detection. Retrieved from [Link]

• SIELC Technologies. (2024). Separation of 4-Dodecylbenzenesulfonic acid on Newcrom R1 HPLC column. Retrieved from [Link]

Beyond the Boiling Point: A Comparative Guide to the Thermal Stability of Sulfonic Acid Catalysts

As a Senior Application Scientist, I frequently encounter a recurring bottleneck in chemical process scale-up: the thermal degradation of solid acid catalysts. While homogeneous acids like sulfuric acid offer uniform kinetics, their environmental, corrosive, and separation drawbacks have driven the industry toward heterogeneous sulfonic acid catalysts. However, pushing reaction temperatures to overcome activation energy barriers in esterifications, alkylations, or etherifications often exceeds the thermal limits of these solid supports.

This guide provides a mechanistic and empirical comparison of the thermal stability of leading sulfonic acid catalysts—polystyrene resins, perfluorinated polymers, and silica-supported variants. By understanding the causality behind catalyst degradation, researchers and process chemists can make scientifically sound selections for high-temperature workflows.

Mechanistic Causality of Thermal Degradation

Thermal degradation in solid sulfonic acids is not a singular event but a cascade of structural and chemical failures. When selecting a catalyst, it is critical to understand how it fails under thermal stress:

• Desulfonation (Chemical Failure): The cleavage of the carbon-sulfur (C-S) bond. In aliphatic and aromatic carbon backbones, the electron-withdrawing nature of the sulfonic group makes this bond highly susceptible to thermal and hydrolytic cleavage, evolving sulfur dioxide (SO₂).

• Matrix Collapse (Structural Failure): For polymeric supports like styrene-divinylbenzene (St-DVB), exceeding the glass transition or thermal degradation temperature leads to polymer melting and pore collapse. This physically traps active sites, rendering them inaccessible to reactants even if the sulfonic groups remain chemically intact.

• Hydrophilic/Hydrophobic Shift: High temperatures drive off tightly bound hydration spheres around the sulfonic acid groups. This alters the local dielectric environment, drastically reducing proton mobility and catalytic efficiency before actual chemical degradation occurs.

Fig 1. Mechanistic pathways of thermal degradation across different sulfonic acid catalyst classes.

Comparative Analysis of Catalyst Classes

Macroporous Polystyrene Resins (e.g., Amberlyst-15, Amberlyst-36)

Amberlyst-15 is a staple in benchtop organic synthesis due to its high acid capacity and low cost. However, its St-DVB matrix and the nature of its arenesulfonic acid groups restrict its maximum operating temperature to 120 °C in non-aqueous media[1]. Exceeding this limit induces rapid desulfonation and irreversible loss of acid capacity. Advanced over-sulfonated variants like Amberlyst-36 push this boundary slightly to 140 °C[2], but they remain fundamentally unsuitable for high-temperature gas-phase reactions or aggressive liquid-phase conditions.

Perfluorosulfonic Acid Polymers (e.g., Nafion-H, Nafion SAC-13)

Nafion leverages a highly electronegative polytetrafluoroethylene (PTFE) backbone, which drastically increases the acid strength (superacidic) and thermal resilience. Thermogravimetric analysis (TGA) reveals that Nafion maintains its sulfonic groups up to approximately 280–380 °C, at which point complete loss of sulfonic groups occurs via SO₂ evolution[3]. Catastrophic polymer backbone degradation only occurs above 450 °C[4]. To mitigate the extremely low surface area of pure Nafion resin, silica-supported Nafion composites (SAC-13) are utilized, maintaining high thermal stability while vastly improving reactant accessibility.

Silica-Supported Sulfonic Acids (e.g., SBA-15-SO3H)

Covalently tethering sulfonic acid groups to mesoporous silica (via propyl or arene linkers) combines the robust thermal stability of an inorganic matrix with tunable porosity. TGA data indicates that while physisorbed water desorbs around 130 °C, the decomposition of the organic sulfated moieties does not occur until approximately 350 °C[5]. This makes them exceptional candidates for high-temperature reactions, such as the transesterification of glycerol with methyl acetate at 170 °C, where standard polymeric resins would rapidly fail[6].

Quantitative Data Summary

Catalyst Class	Representative Example	Max Operating Temp	Acid Capacity (meq/g)	Surface Area (m²/g)	Primary Thermal Failure Mode
Macroporous Polystyrene	Amberlyst-15	120 °C	~4.70	53	Matrix collapse & Desulfonation
Over-sulfonated Polystyrene	Amberlyst-36	140 °C	~5.40	33	Desulfonation
Perfluorosulfonic Acid	Nafion-H (Resin)	280 °C	0.8 - 1.0	< 0.1	SO₂ Evolution (Desulfonation)
Perfluorosulfonic Composite	Nafion SAC-13	280 °C	~0.15	> 150	SO₂ Evolution (Desulfonation)
Silica-Supported	SBA-15-SO3H	350 °C	1.0 - 1.5	500 - 800	Cleavage of organic tether

Self-Validating Experimental Protocol: Assessing Thermal Stability

To establish true trustworthiness in a catalyst's thermal profile, stability must be evaluated not just by weight loss, but by the retention of accessible acid sites and specific catalytic activity post-thermal stress. The following protocol outlines a self-validating system to quantify thermal resilience.

Fig 2. Self-validating experimental workflow for assessing catalyst thermal stability.

Step-by-Step Methodology

Step 1: TGA-MS Analysis (Thermogravimetric Analysis with Mass Spectrometry)

• Causality: Standard TGA measures total mass loss, which conflates harmless water desorption with critical desulfonation. Coupling TGA with Mass Spectrometry (MS) allows you to identify the exact temperature at which SO₂ (m/z 64) is evolved, definitively marking chemical degradation.

• Protocol: Load 15–20 mg of the dried catalyst into an alumina crucible. Heat from 25 °C to 600 °C at a ramp rate of 10 °C/min under a continuous nitrogen flow of 50 mL/min. Monitor m/z 18 (H₂O) and m/z 64 (SO₂) channels continuously.

Step 2: Isothermal Thermal Aging & Titration

• Causality: Quantifies the exact loss of Brønsted acid sites under prolonged exposure to process temperatures.

• Protocol: Thermally age a 1.0 g batch of catalyst in a tube furnace at your target process temperature (e.g., 150 °C) for 12 hours under an inert atmosphere. Post-aging, suspend 0.5 g of the catalyst in 50 mL of 2M NaCl solution for 24 hours to ion-exchange and displace the remaining protons. Filter the solid, and titrate the filtrate with 0.05 M NaOH using phenolphthalein as an indicator to calculate the retained acid capacity (meq/g).

Step 3: Kinetic Validation via High-Temperature Esterification

• Causality: Confirms that the retained acid sites are still physically accessible. If the polymer matrix has collapsed (pore closure), titration might still detect surface protons, but bulky organic reactants will fail to reach internal active sites.

• Protocol: Utilize the thermally aged catalyst (5 wt% loading) in a model reaction, such as the esterification of levulinic acid with ethanol at 110 °C in a pressurized autoclave. Monitor the conversion via GC-FID over 6 hours. Calculate the Turnover Frequency (TOF) based on the titrated acid sites. A drop in TOF compared to the fresh catalyst indicates structural matrix collapse.

Application Insights & Selection Guide

When designing a synthetic route or scaling a process, catalyst selection must align with the thermodynamic requirements of the reaction:

• Reactions < 120 °C (e.g., standard esterifications, mild etherifications): Polystyrene resins like Amberlyst-15 offer the best economic value and highest acid site density[1].

• Reactions 120 °C – 150 °C: Transition to over-sulfonated resins (Amberlyst-36)[2] or Nafion SAC-13 composites.

• Reactions > 150 °C (e.g., high-temp transesterifications, gas-phase alkylations): Polymeric resins will fail. Silica-supported sulfonic acids (SBA-15-SO3H) or robust hydrothermal carbons are mandatory to prevent desulfonation and maintain pore integrity[5],[6].

References

• Catalytic Activities and Selectivities of the Amberlyst Catalysts Source: fischer-tropsch.org URL:[Link]

• THERMAL STABILITY AND DECOMPOSITION OF NAFION - MEMBRANES WITH DIFFERENT CATIONS Source: akjournals.com URL:[Link]

• TGA–FTi.r. investigation of the thermal degradation of Nafion® and Nafion®/[silicon oxide]-based nanocomposites Source: marquette.edu URL:[Link]

• Sulfonic Acid-Functionalized Inorganic Materials as Efficient Catalysts in Various Applications: A Minireview Source: mdpi.com URL:[Link]

• Sulfonic Acid-Functionalized Catalysts for the Valorization of Glycerol via Transesterification with Methyl Acetate Source: acs.org URL:[Link]

Sources

• 1. dupont.com [dupont.com]
• 2. fischer-tropsch.org [fischer-tropsch.org]
• 3. akjournals.com [akjournals.com]
• 4. epublications.marquette.edu [epublications.marquette.edu]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Comparison Guide: Acid Value Determination of Didodecylbenzenesulphonic Acid (DDBSA)

Executive Summary: The Challenge of Lipophilicity and Impurities

Didodecylbenzenesulphonic acid (DDBSA) represents a highly lipophilic variant of the standard linear alkylbenzene sulfonic acids (LABSA). Often arising as a dialkyl byproduct or synthesized for specialized oil-soluble applications (e.g., lubricant additives, emulsifiers), its dual alkyl chains significantly reduce water solubility compared to its mono-alkyl counterparts.

Determining the Acid Value (AV) of DDBSA is not merely about neutralizing protons. The critical analytical challenge lies in differentiating the Active Sulfonic Acid (the desired surfactant) from Free Sulfuric Acid (H₂SO₄), a common production impurity.

• Standard aqueous titrations fail due to the molecule's hydrophobicity (emulsion formation).

• Simple colorimetric titrations often yield a "Total Acid Number" (TAN) that masks the sulfuric acid content, leading to erroneous molecular weight calculations.

This guide compares the three dominant methodologies, evaluating them on precision, selectivity, and operational feasibility.

Methodology Comparison

Method A: Potentiometric Differentiation (The Gold Standard)

Basis: ASTM D4711 / ISO 2271 (Modified) Principle: Non-aqueous titration using a differentiating solvent (Methanol) and a weak base titrant (Cyclohexylamine).

In methanol, sulfuric acid behaves as a dibasic acid with two distinct dissociation steps, while sulfonic acid acts as a strong monobasic acid. Cyclohexylamine, being a weaker base than hydroxide, accentuates these differences, creating a titration curve with distinct inflection points.

Experimental Protocol

• Solvent System: Anhydrous Methanol (Critical: Water content >5% blurs endpoints).

• Titrant: 0.1 N Cyclohexylamine in Methanol (Standardized against primary standard).

• Electrode: Glass pH electrode with a sleeve-type reference junction (to prevent clogging by precipitates).

• Procedure:

  • Dissolve 1.0–2.0 g of DDBSA in 50 mL methanol.

  • Titrate dynamically with cyclohexylamine.

  • Record potential (mV) vs. Volume (mL).

Data Interpretation

The resulting curve exhibits two inflection points (see Visualization 1):

• Inflection 1 (

  ): Neutralization of Sulfonic Acid ( ) + 1st proton of Sulfuric Acid ( ).

• Inflection 2 (

  ): Neutralization of the 2nd proton of Sulfuric Acid ( ).[1]

Method B: Manual Colorimetric Titration (Total Acidity)

Basis: ASTM D1568 / AOCS Te 1a-64 Principle: Total neutralization using a strong base (KOH/NaOH) in an alcoholic medium with Phenolphthalein.

This method determines the Total Acid Number (TAN) .[2] It cannot distinguish between the sulfonic acid group and sulfuric acid impurities.[3] It is a "quick check" method suitable only when H₂SO₄ levels are known to be negligible or are determined separately.

Experimental Protocol

• Solvent: Ethanol/Water (1:1) or Isopropanol/Toluene (for high DDBSA solubility).

• Titrant: 0.1 N NaOH or KOH (Aqueous or Alcoholic).

• Indicator: Phenolphthalein (1% in EtOH).[4][5]

• Procedure:

  • Dissolve sample in solvent.[2][4][5][6][7] Heat if necessary to ensure DDBSA is fully solubilized (crucial for dialkyl variants).

  • Titrate to a faint pink endpoint persisting for 15 seconds.

Limitation: If the sample contains 1% H₂SO₄, this method will inflate the apparent sulfonic acid content significantly because H₂SO₄ consumes 2 moles of base per mole.

Method C: The "Hybrid" Correction Method

Basis: Epton Method (Active Matter) + Total Acid Titration Principle: A two-step workflow.[2][4][6][8]

• Step 1: Determine Anionic Active Matter via two-phase titration (Hyamine 1622 or Benzethonium Chloride) using a mixed indicator (Dimidium Bromide/Disulphine Blue).

• Step 2: Determine Total Acid Value via Method B.

• Calculation: Subtract the Active Matter equivalent from the Total Acid Value to derive the Sulfuric Acid content.

This method is robust but labor-intensive and requires the use of Chloroform (safety concern).

Comparative Analysis

The following table synthesizes performance data typical for high-molecular-weight sulfonic acids like DDBSA.

Feature	Method A: Potentiometric	Method B: Manual Colorimetric	Method C: Hybrid (Active + TAN)
Selectivity	High (Differentiates vs )	None (Aggregates all acidity)	High (Calculated difference)
Precision (RSD)	< 0.5%	~1.0 - 2.0% (Endpoint subjectivity)	~1.5% (Cumulative error)
DDBSA Solubility	Excellent (Methanol)	Good (Requires co-solvent)	Good (Chloroform/Water)
Interference	Water (>5%) flattens curve	CO₂ absorption, Dark samples	Emulsion formation
Time per Run	15–20 mins	5 mins	45 mins (Two titrations)
Equipment Cost	High (Auto-titrator)	Low (Burette)	Medium (Glassware/Hood)

Scientist’s Field Note:

"For Didodecylbenzenesulphonic acid, Method A is the only defensible choice for Certificate of Analysis (CoA) generation. The dialkyl nature of DDBSA often traps sulfuric acid in the viscous matrix. Method B will consistently overestimate purity, potentially causing stoichiometry errors in downstream neutralization (e.g., making Calcium Sulfonate greases)."

Visualizations

Visualization 1: Potentiometric Logic Flow

This diagram illustrates the chemical differentiation occurring during Method A (ASTM D4711), showing how the two inflection points map to specific acid species.

Caption: Logical flow of ASTM D4711 potentiometric titration distinguishing strong and weak acid protons.

Visualization 2: Method Selection Decision Tree

A guide for researchers to select the appropriate protocol based on their specific data requirements.

Caption: Decision matrix for selecting the optimal acid value determination method based on lab capabilities.

References

• ASTM International. (2023). ASTM D4711-89(2017) Standard Test Method for Sulfonic and Sulfuric Acids in Alkylbenzene Sulfonic Acids. West Conshohocken, PA. [Link]

• ASTM International. (2021). ASTM D1568-05 Standard Test Methods for Sampling and Chemical Analysis of Alkylbenzene Sulfonates.[9] West Conshohocken, PA. [Link]

• International Organization for Standardization. (1989). ISO 2271:1989 Surface active agents — Determination of anionic-active matter by manual or mechanical direct two-phase titration procedure.[Link]

• American Oil Chemists' Society (AOCS). (2017). Official Method Te 1a-64: Acid Value of Fatty Acids.[5][Link]

Sources

• 1. img.antpedia.com [img.antpedia.com]
• 2. metrohm.com [metrohm.com]
• 3. Chemical test to distinguish between sulphurous acid and sulphuric acid - Inorganic Chemistry - Science Forums [scienceforums.net]
• 4. repository.seafdec.org [repository.seafdec.org]
• 5. scribd.com [scribd.com]
• 6. hiranuma.com [hiranuma.com]
• 7. xylemanalytics.com [xylemanalytics.com]
• 8. cvet.tu.edu.iq [cvet.tu.edu.iq]
• 9. webstore.ansi.org [webstore.ansi.org]

Spectroscopic Characterization of Dialkylbenzene Sulfonic Acid Salts: A Comparative Guide

Topic: Spectroscopic Characterization of Dialkylbenzene Sulfonic Acid Salts Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dialkylbenzene sulfonic acid salts (DABS) represent a distinct class of surfactants and potential pharmaceutical counterions characterized by a benzene ring substituted with a sulfonate group and two alkyl chains (typically one long hydrophobic chain and one shorter chain, or two medium chains). Unlike their widely used monoalkyl analogs (e.g., Linear Alkylbenzene Sulfonates - LAS, or Tosylates), DABS exhibit enhanced lipophilicity and unique steric properties.

This guide provides an objective technical comparison of DABS against Monoalkylbenzene Sulfonates (MABS) and Aliphatic Sulfates (e.g., SDS) . It details the spectroscopic signatures required to distinguish these structures, focusing on Nuclear Magnetic Resonance (NMR), Fourier Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Part 1: Comparative Performance Analysis

The following analysis contrasts the analytical performance and physicochemical stability of DABS with its primary alternatives.

1. DABS vs. Monoalkylbenzene Sulfonates (MABS)

Alternatives: Sodium Dodecylbenzene Sulfonate (LAS), Sodium Tosylate.

Feature	Dialkylbenzene Sulfonates (DABS)	Monoalkylbenzene Sulfonates (MABS)	Analytical Implication
Aromatic Substitution	Typically 1,2,4- or 1,3,5-substituted.	Typically 1,4-substituted (para).	NMR: DABS shows complex ABC/ABX splitting; MABS shows characteristic AA'BB' (pseudo-quartet).
Lipophilicity	High (Double alkylation increases LogP).	Moderate to High.	Chromatography: DABS elutes later in Reversed-Phase HPLC; requires non-polar solvents for NMR (e.g., CDCl3).
Steric Hindrance	High around the sulfonate or alkyl sites.	Low.	Stability: DABS is more resistant to micellar packing changes but may show broadened NMR signals due to restricted rotation.

2. DABS vs. Aliphatic Sulfates

Alternatives: Sodium Dodecyl Sulfate (SDS).

Feature	Dialkylbenzene Sulfonates (DABS)	Aliphatic Sulfates (SDS)	Analytical Implication
Head Group Linkage	C–S bond (Sulfonate).	C–O–S bond (Sulfate).	Stability: DABS is hydrolytically stable in acid/base; SDS hydrolyzes to alcohol + acid.
UV Absorbance	Strong UV chromophore ( nm).	UV transparent (requires derivatization or ELSD/CAD).	Detection: DABS is easily quantifiable by UV-Vis/HPLC; SDS requires refractive index or conductivity detection.
IR Signature	Aromatic C=C and C-H modes present.	No aromatic bands.	FTIR: Presence of bands at ~1600 cm⁻¹ and ~1500 cm⁻¹ confirms DABS.

Part 2: Detailed Spectroscopic Characterization Protocols

Protocol A: High-Field NMR Characterization (1H & 13C)

Objective: To determine the substitution pattern (mono- vs. dialkyl) and alkyl chain branching.

Reagents:

• Deuterated Chloroform (

  ) for lipophilic salts (calcium/magnesium).

• Deuterated Methanol (

  ) or for sodium salts.

• Internal Standard: TMS (Tetramethylsilane).[1]

Workflow:

• Sample Prep: Dissolve 10–20 mg of DABS salt in 0.6 mL of solvent. Ensure complete solvation to prevent micellar broadening.

• Acquisition:

  • 1H NMR: 16 scans, relaxation delay (

    ) 5s (to allow quantitative integration of aromatic protons).

  • 13C NMR: 1024 scans, proton-decoupled.

• Analysis:

  • Aromatic Region (6.8 – 7.8 ppm): Look for integration ratios. A monoalkyl benzene integrates to 4H. A dialkyl benzene integrates to 3H.

  • Aliphatic Region (0.8 – 3.0 ppm): Identify the benzylic protons (

    -CH).

    • Linear chain: Triplet at ~2.6 ppm.

    • Branched chain: Multiplet shifted upfield or split distinctively.

Critical Causality: Micelle formation in

causes peak broadening due to slow tumbling. Using disrupts micelles, yielding sharp, resolvable peaks necessary for structural assignment.

Protocol B: FTIR Fingerprinting

Objective: To distinguish sulfonate head groups and aromatic substitution patterns.

Methodology: ATR (Attenuated Total Reflectance) on neat solid or oil.

Key Spectral Assignments:

• Sulfonate (

  ) Stretches:

  • Asymmetric:

    (Broad, Strong).

  • Symmetric:

    (Sharp).

• Aromatic C-H Out-of-Plane Bending:

  • Para-substituted (MABS): Strong band at

    .

  • 1,2,4-Tri-substituted (DABS): Two bands typically at

    and .

Protocol C: LC-MS/MS Quantification

Objective: Trace quantification and molecular weight confirmation.

System: HPLC coupled with Triple Quadrupole MS. Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm). Mobile Phase:

• A: Water + 10 mM Ammonium Acetate (volatile buffer).

• B: Acetonitrile.[2][3] Ionization: Electrospray Ionization (ESI) in Negative Mode (

  or ).

Self-Validating Step: Monitor the transition of the parent ion

to the characteristic sulfonate fragment ( 80 or 183 for alkylbenzene core). The consistency of the daughter ion ratio validates the identity.

Part 3: Visualization of Characterization Logic

The following diagram illustrates the decision tree for distinguishing Dialkylbenzene Sulfonates from their alternatives using the described protocols.

Caption: Logical workflow for distinguishing Dialkylbenzene Sulfonates from Monoalkyl analogs and Aliphatic sulfates using multi-modal spectroscopy.

Part 4: Data Summary Tables

Table 1: Spectroscopic Fingerprint Comparison

Technique	Parameter	Dialkylbenzene Sulfonate (DABS)	Monoalkylbenzene Sulfonate (MABS)
1H NMR	Aromatic Integral	3 Protons	4 Protons
1H NMR	Benzylic CH	Multiple signals (if different alkyl chains)	Single triplet (if linear)
FTIR	C-H Bending	800-820 & 870-890 cm⁻¹ (1,2,4-sub)	830 cm⁻¹ (1,4-sub)
UV-Vis		~225, 265 nm (Hyperchromic shift possible)	~224, 261 nm

Table 2: Stability & Compatibility Profile

Stress Condition	DABS Performance	MABS Performance	Sulfate (SDS) Performance
Acid Hydrolysis (pH 1)	Stable	Stable	Unstable (Hydrolyzes)
Thermal Stability (>150°C)	High	High	Low (Decomposes)
Hard Water Tolerance	Moderate (Ca²⁺ sensitivity)	Low (Precipitates easily)	Moderate

References

• Separation and characterization of alkylbenzene sulfonates LC-MS. Shodex HPLC Applications. [Link]

• Drug substances presented as sulfonic acid salts: Overview of utility, safety and regulation. Elder, D.P., et al. Journal of Pharmacy and Pharmacology. [Link]

• NMR Chemical Shifts of Trace Impurities. Gottlieb, H.E., et al. Journal of Organic Chemistry. (Standard reference for solvent shifts in characterization). [Link]

• Analysis of Linear Alkylbenzene Sulfonate (LAS) in Environmental Water by LC-MS/MS. Shimadzu Application News. [Link]

• Spectroscopic identification of organic compounds. Silverstein, R.M., et al.

Sources

• 1. Experimental and Theoretical Studies on the Molecular Structure, FT-IR, NMR, HOMO, LUMO, MESP, and Reactivity Descriptors of (E)-1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one – Material Science Research India [materialsciencejournal.org]
• 2. shimadzu.com [shimadzu.com]
• 3. scs.illinois.edu [scs.illinois.edu]

Safety & Regulatory Compliance

Didodecylbenzenesulphonic acid proper disposal procedures

Comprehensive Operational and Disposal Guide for Didodecylbenzenesulfonic Acid

As a Senior Application Scientist, I recognize that handling complex surfactants like Didodecylbenzenesulfonic acid (a heavy, long-chain alkylbenzenesulfonic acid) requires more than just a cursory glance at a Safety Data Sheet (SDS). For researchers, scientists, and drug development professionals, ensuring laboratory safety and environmental compliance is as critical as the experimental yield itself.

Didodecylbenzenesulfonic acid is highly valued in industrial and pharmaceutical formulations for its potent emulsifying and surfactant properties. However, its chemical nature—a strong organic acid with significant aquatic toxicity—demands rigorous operational and disposal protocols [1]. This guide synthesizes regulatory standards with field-proven laboratory practices to provide a self-validating system for safe handling, spill response, and final disposal.

Chemical Profile & Mechanistic Hazard Assessment

To handle a chemical safely, one must understand the causality behind its hazards. Didodecylbenzenesulfonic acid acts as a powerful anionic surfactant. The amphiphilic nature of the molecule allows it to disrupt lipid bilayers, which is why it is highly irritating to human skin and severely toxic to aquatic organisms (disrupting the cellular membranes of fish gills and aquatic invertebrates) [1]. Furthermore, the sulfonic acid group (

) readily donates protons, classifying it as a corrosive agent capable of causing severe skin burns and eye damage [5].

Quantitative Hazard Data

The following table summarizes the toxicological and ecological data that dictate our stringent handling and disposal requirements.

Parameter	Test Subject / Species	Value	Exposure Time	Regulatory/Test Method
Acute Oral Toxicity (LD50)	Rat (Male/Female)	1,080 mg/kg	N/A	OECD Test Guideline 401 [2]
Acute Dermal Toxicity (LD50)	Rat (Male/Female)	> 2,000 mg/kg	N/A	OECD Test Guideline 402 [2]
Aquatic Toxicity (LC50)	Lepomis macrochirus (Bluegill)	1.67 mg/L	96 hours	US-EPA Static Test [1]
Aquatic Toxicity (EC50)	Daphnia magna (Water flea)	2.9 mg/L	48 hours	Standard Invertebrate Test [1]

Operational Safety & Handling Protocol

Before generating waste, the primary goal is to prevent exposure and uncontrolled release. The following step-by-step methodology must be integrated into your laboratory's Standard Operating Procedures (SOPs).

Step 1: Engineering Controls Never handle Didodecylbenzenesulfonic acid in an open lab environment. All transfers, dilutions, and formulations must be conducted within a certified chemical fume hood or under local exhaust ventilation to control airborne aerosols or mists [4].

Step 2: Personal Protective Equipment (PPE) Selection

• Hand Protection: Wear heavy-duty, acid-resistant gloves (e.g., Nitrile or Neoprene, minimum 0.4 mm thickness) compliant with EN 374 standards. Use the proper glove removal technique (peeling from the wrist, turning inside out) to avoid secondary skin contact [1].

• Eye Protection: Chemical splash goggles paired with a full face shield are mandatory. The risk of irreversible eye damage (H318/H319) from accidental splashing is high [2].

• Body Protection: An impervious chemical apron over a standard lab coat, along with closed-toe footwear.

Step 3: Safe Transfer Techniques Avoid the free fall of the liquid to prevent aerosolization. Ground containers if transferring large volumes in industrial settings, though in lab settings, using a peristaltic pump or careful decanting via a glass rod is preferred [3].

Spill Response and Containment Workflow

In the event of a spill, immediate, systematic action is required to prevent the acid from reaching municipal water systems, where its aquatic toxicity would be devastating.

Step-by-Step Spill Protocol:

• Evacuate & Ventilate: Clear the immediate area of non-essential personnel. Ensure the fume hood or room ventilation is operating at maximum capacity [5].

• Protect Drains: Immediately place spill mats or physical barriers over any nearby floor drains or sink basins. Do not let the product enter drains or storm sewers[2].

• Neutralize & Bind: Do not use combustible materials like sawdust. Cover the spill with an inert, liquid-absorbent material such as vermiculite, dry sand, earth, or a commercial acid neutralizer (e.g., Chemizorb®) [2][4].

• Collect: Use non-sparking plastic or Teflon scoops to collect the bound matrix.

• Isolate: Transfer the absorbed waste into a sealable, rigid, high-density polyethylene (HDPE) container.

Caption: Sequential workflow for containing and neutralizing a Didodecylbenzenesulfonic acid spill.

Proper Disposal Procedures

Disposal of Didodecylbenzenesulfonic acid cannot be treated as routine chemical waste due to its persistence in aquatic environments and corrosive nature. It must be managed strictly under hazardous waste regulations (e.g., US EPA 40 CFR Parts 261.3) [4].

Step 1: Waste Segregation Never mix Didodecylbenzenesulfonic acid waste with strong oxidizing agents, bases, or incompatible organic solvents. Mixing can lead to exothermic reactions or the release of hazardous sulfur oxide (

) gases [5]. Keep the waste in its original, dedicated container.

Step 2: Primary Packaging & Secondary Containment Store the waste in clearly labeled, tightly closed HDPE or glass containers. Metal containers must be avoided due to the corrosive nature of the sulfonic acid. Place the primary waste container inside a secondary containment tray capable of holding 110% of the primary container's volume.

Step 3: Labeling Labels must explicitly state:

• Chemical Name: Waste Didodecylbenzenesulfonic Acid (or Alkylbenzenesulfonic Acid).

• Hazards: Corrosive, Environmental Hazard (Aquatic Toxicity).

Step 4: Empty Container Management Handle uncleaned, empty containers exactly like the product itself [1]. Do not rinse the container in a standard lab sink, as the rinsate will contaminate the municipal water supply. The empty container must be capped and disposed of as hazardous waste.

Step 5: Final Consignment Do not dispose of this chemical on land, in surface waters, or in storm drains[3]. The collected waste must be consigned to a licensed, EPA-approved (or local equivalent) hazardous waste hauler. The standard method of ultimate disposal is high-temperature incineration at an approved facility equipped with scrubbers to neutralize sulfur dioxide emissions.

Caption: The regulatory lifecycle and disposal routing for alkylbenzenesulfonic acid waste.

References

• Stinger Chemicals. (n.d.). Safety Data Sheet: C10-16 Alkylbenzenesulfonic Acid. Retrieved from [Link]

• Cole-Parmer. (2004). Material Safety Data Sheet - Alkylbenzene sulfonic acid, mixture of C10-C13 isomers. Retrieved from [Link]

• Fisher Scientific. (2024). Safety Data Sheet: Linear alkylbenzenesulfonic acid. Retrieved from[Link]

Personal protective equipment for handling Didodecylbenzenesulphonic acid

Topic: Personal protective equipment for handling Didodecylbenzenesulphonic acid Audience: Researchers, scientists, and drug development professionals. Author Persona: Senior Application Scientist.

Executive Hazard Analysis

Didodecylbenzenesulphonic acid (DBSA) (closely related to Dodecylbenzenesulfonic acid, CAS: 27176-87-0) presents a unique "dual-threat" in the laboratory: it is both a strong acid and a potent surfactant .

Unlike simple mineral acids (e.g., HCl), DBSA is highly lipophilic. If it contacts the skin, it does not merely burn the surface; the surfactant tail facilitates rapid penetration of the stratum corneum, allowing the sulfonic acid headgroup to cause deep, subsurface tissue necrosis. Immediate pain may be masked by this penetration, leading to delayed but severe chemical burns [1].

Critical Properties:

• Physical State: Viscous, brown liquid. High viscosity increases "climbing" splash risks during pouring.

• Corrosivity: Skin Corrosion Category 1B/1C (Causes severe skin burns and eye damage).

• Reactivity: Exothermic reaction with bases and water (heat of dilution).

PPE Selection: The Science of Permeation

Standard "lab safety" protocols are insufficient. You must select PPE based on permeation breakthrough time and degradation resistance .

2.1 Hand Protection (Gloves)

Do not use standard latex gloves. The lipophilic nature of DBSA swells and degrades natural rubber latex rapidly, leading to immediate breakthrough.

• Primary Recommendation: Neoprene or High-Grade Nitrile (≥ 6 mil / 0.15 mm) .

• The Mechanism: Neoprene offers superior resistance to the oxidizing nature of sulfonic groups while resisting the swelling caused by the alkyl chain [2].

• Double-Gloving: Mandatory. Inner glove (4 mil Nitrile) + Outer glove (Neoprene or chemically resistant Nitrile).

Table 1: Glove Material Compatibility Matrix for Sulfonic Acids

Material	Thickness	Breakthrough Time	Degradation Rating	Recommendation
Natural Rubber (Latex)	0.12 mm	< 10 mins	Poor (Swells)	DO NOT USE
Standard Nitrile	0.10 mm	30-60 mins	Good	Splash Only
Thick Nitrile	≥ 0.20 mm	> 240 mins	Excellent	Recommended
Neoprene	0.70 mm	> 480 mins	Excellent	Best for Handling
Viton/Butyl	0.30 mm	> 480 mins	Excellent	Immersion/Spill

2.2 Eye & Face Protection

Because DBSA is viscous, it does not splash like water; it "strings" and adheres.

• Requirement: Indirect-vent chemical splash goggles (ANSI Z87.1+).

• Face Shield: Mandatory during pouring or neutralizing > 100mL. The face shield protects the neck and chin from viscous splashes that goggles miss.

2.3 Respiratory Protection

DBSA has low volatility (vapor pressure < 0.1 Pa at 20°C), so vapor inhalation is low risk unless heated or aerosolized.

• Control: Handle strictly within a certified Fume Hood.

• Respirator: If hood unavailable (emergency only), use a Full-Face Respirator with Organic Vapor/Acid Gas (OV/AG) cartridges [3].

Decision Logic: PPE Selection

The following decision tree illustrates the required PPE based on the operational volume and thermal state of the reagent.

Operational Protocol: Handling & Transfer

4.1 Viscosity Management

DBSA is viscous (approx. 500–1000 cP). Pouring from large drums often results in "glugging" and splashing.

• Technique: Do not pour directly from >1L containers into narrow-neck flasks.

• Intermediate Step: Pour into a wide-mouth beaker first, then transfer to the reaction vessel using a glass funnel.

• Tools: Use positive-displacement pipettes for small volumes (< 10mL) to ensure accuracy and prevent dripping.

4.2 Heating Precautions

If your protocol requires heating DBSA:

• Ensure the system is closed or under active reflux.

• Danger: Thermal decomposition releases Sulfur Oxides (SOx), which are highly toxic.

• PPE Upgrade: If heating > 60°C outside a closed system, upgrade to Level 3 PPE (Respirator).

Emergency Response & Disposal Logistics

5.1 Skin Contact (The "Speed" Rule)

• Immediate Action: Wipe excess acid off skin with a dry paper towel before washing (if volume is high) to reduce heat of dilution, then immediately flush with water.

• Flush Duration: Minimum 30 minutes . The lipophilic tail makes it harder to wash off than mineral acids.

• Medical: Seek evaluation. Burns may appear hours later.

5.2 Spills & Neutralization

Do not absorb with combustible materials (paper towels/sawdust) without neutralization. The acid can dehydrate cellulose over time, creating a fire hazard.

Neutralization Protocol:

• Isolate: Evacuate the immediate area.

• Dilute: If safe, add sand or earth to slow the spread.[1]

• Neutralize: Apply Sodium Carbonate (Soda Ash) or Sodium Bicarbonate .

  • Warning: This generates CO2 gas (foaming). Add slowly to prevent splattering.

• Verify: Check pH with litmus paper. Target pH 6–8.

• Disposal: Collect the resulting sludge as hazardous chemical waste (Label: "Sulfonic Acid Neutralized Waste") [4].

References

• PubChem. (n.d.). Dodecylbenzenesulfonic acid (Compound Summary). National Library of Medicine. Retrieved from [Link]

• ECHA (European Chemicals Agency). (n.d.). Substance Information: Dodecylbenzenesulphonic acid.[1][2][3][4][5] Retrieved from [Link]

Sources

• 1. trc-corp.com [trc-corp.com]
• 2. chemos.de [chemos.de]
• 3. cpachem.com [cpachem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. valudor.com [valudor.com]